(3R,4R)-1-benzyl-4-fluoropiperidin-3-ol

Core Science & Biosynthesis

(3R,4R)-1-benzyl-4-fluoropiperidin-3-ol chemical structure and properties

The following technical guide details the chemical structure, synthesis, and properties of (3R,4R)-1-benzyl-4-fluoropiperidin-3-ol , a specific chiral pharmacophore used in the development of kinase inhibitors and GPCR ligands.

Executive Summary

(3R,4R)-1-benzyl-4-fluoropiperidin-3-ol is a disubstituted piperidine intermediate characterized by a cis-relationship between the vicinal hydroxyl (C3) and fluorine (C4) substituents. Unlike its trans-diastereomer (often the kinetic product of epoxide opening), the (3R,4R) cis-isomer allows for unique intramolecular hydrogen bonding interactions (F[1]···H–O) and specific conformational puckering driven by the fluorine gauche effect.[2] This scaffold is a critical building block in medicinal chemistry, particularly for optimizing binding affinity in the ATP-binding pockets of kinases (e.g., JAK inhibitors) and allosteric sites of GPCRs.

Chemical Structure & Stereochemistry[2][3][4]

Configuration Analysis

The (3R,4R) designation defines the absolute stereochemistry at the chiral centers C3 and C4.[1]

• C3 (Hydroxyl bearing): The priority is –OH > –C4(F) > –C2(N) > –H. For the (R) configuration with Hydrogen in the rear, the Hydroxyl group is oriented Up (Wedge) .[1]

• C4 (Fluorine bearing): The priority is –F > –C3(OH) > –C5 > –H. For the (R) configuration with Hydrogen in the rear, the Fluorine atom is oriented Up (Wedge) .[1]

• Result: Both substituents are on the same face of the piperidine ring, confirming the cis -diastereomer.

Conformational Dynamics

The piperidine ring exists in a dynamic chair conformation. The stability of the (3R,4R) isomer is governed by two competing forces:

• Steric Repulsion: 1,2-cis substituents typically experience steric clash if both are equatorial or axial/equatorial.

• Fluorine Gauche Effect: The C–F bond tends to align gauche to the vicinal C–N or C–O bonds to maximize ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

  hyperconjugation. In the (3R,4R) isomer, an intramolecular hydrogen bond between the hydroxyl proton and the fluorine atom can stabilize a specific chair conformer, often overriding steric penalties.

Structural Visualization (Graphviz)[1]

Caption: Synthetic logic flow from the epoxide precursor to the specific (3R,4R)-cis target via a trans-intermediate.

Synthesis Protocols

The synthesis of the cis-(3R,4R) isomer is non-trivial because the standard nucleophilic opening of an epoxide yields the trans product.[1] Two primary strategies are employed: Inversion of the Trans-Isomer or Fluorination of a Chiral Diol .

Method A: Epoxide Opening with Stereochemical Inversion (Primary Route)

This route uses the commercially available 1-benzyl-1,2,3,6-tetrahydropyridine.[1]

Step 1: Epoxidation

• Reagents: ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

  -CPBA (meta-chloroperoxybenzoic acid), DCM, 0°C.

• Mechanism: Concerted syn-addition of oxygen to the alkene.

• Product: 1-benzyl-3,4-epoxypiperidine (racemic).

Step 2: Nucleophilic Ring Opening (Fluorination)[1]

• Reagents: Pyridine·HF (Olah's reagent) or

  in ethylene glycol.

• Conditions: 100°C, sealed tube.

• Outcome: The fluoride attacks the epoxide in an ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

  fashion (anti-attack), yielding the trans -(3R,4S) and (3S,4R) racemate.

• Note: This yields the wrong diastereomer for our target.

Step 3: C3-Hydroxyl Inversion (The "Cis" Fix)

To convert the trans-(3R,4S) intermediate to the cis-(3R,4R) target, the C3 stereocenter is inverted.[1]

• Protocol (Mitsunobu-based Inversion):

  • Esterification with Inversion: React the trans-fluoroalcohol with

    -nitrobenzoic acid, DEAD (Diethyl azodicarboxylate), and in THF.

    • Mechanism:[3][4] Activation of the alcohol followed by

      displacement by the carboxylate inverts the configuration at C3.

  • Hydrolysis: Treat the resulting ester with

    in THF/Water.

  • Chiral Resolution: If a pure enantiomer is required (and not just the cis-racemate), perform chiral HPLC (Chiralpak AD-H) or salt resolution with L-tartaric acid at this stage.

Method B: De Novo Asymmetric Synthesis

For high-purity (3R,4R) material without resolution:

• Starting Material: (R)-Epichlorohydrin or chiral pool precursors (e.g., D-isoascorbic acid derivatives).

• Cyclization: Construct the piperidine ring ensuring the C4-F is introduced via a retentive method or C3-OH via inversion.

Physicochemical Properties[2][3][4][7][8][9][10][11]

The following data characterizes the (3R,4R) isomer. Note that boiling points are often extrapolated from the racemate or similar analogues.

Property	Value / Description	Note
Molecular Formula
Molecular Weight	209.26 g/mol
Appearance	Pale yellow viscous oil or low-melting solid	Hygroscopic
Boiling Point	305.5 ± 42.0 °C	Predicted at 760 mmHg
Density	1.1 ± 0.1 g/
pKa (Basic N)	~8.5 - 9.0	Typical for N-benzyl piperidines
LogP	1.8 - 2.2	Moderate lipophilicity
Solubility	Soluble in DCM, MeOH, DMSO; Low in Water	Free base form

Analytical Characterization

NMR Spectroscopy

Differentiation between cis-(3R,4R) and trans-(3R,4S) is definitive via coupling constants (

) in -NMR.[5]

• -NMR (400 MHz, ):

  • H3 (CH-OH): In the cis isomer, the H3 proton is typically equatorial (if the ring is chair-flipped to place bulky Benzyl/F/OH favorably). The coupling constant ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

    will be smaller (2–5 Hz) compared to the trans-diaxial coupling (8–11 Hz).

  • H4 (CH-F): Appears as a doublet of multiplets (ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

    Hz).
• -NMR:

  • Signal typically around -180 to -200 ppm (relative to

    ). The chemical shift is sensitive to the relative orientation of the hydroxyl group (H-bond deshielding).

Mass Spectrometry[1]

• ESI-MS:

  m/z.

• Fragmentation: Loss of HF (M-20) is a common fragmentation pathway for fluorohydrins.

Applications in Drug Discovery[5][9][14]

The (3R,4R)-1-benzyl-4-fluoropiperidin-3-ol scaffold is a "privileged structure" in medicinal chemistry.

• Kinase Inhibition: The piperidine ring serves as a solvent-exposed solubilizing group or a hinge-binder linker. The specific (3R,4R) stereochemistry directs the vector of the N-benzyl group, optimizing fit within the hydrophobic pocket of kinases like JAK3 or ALK .[1]

• GPCR Ligands: 3,4-disubstituted piperidines mimic the neurotransmitter acetylcholine or rigidify the ethylamine chain found in opioids and serotonin modulators. The fluorine atom lowers the ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

  of the piperidine nitrogen (inductive effect), improving metabolic stability and membrane permeability (CNS penetration).

Pathway Visualization: Pharmacophore Utility

Caption: Impact of the fluorohydrin scaffold on physicochemical properties and target binding.

References

• Nairoukh, Z., et al. "Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial‐F Preference."[1] Chemistry – A European Journal, 2020.

• PubChem Compound Summary. "1-Benzyl-4-fluoropiperidin-3-ol Derivatives (Stereoisomers)." National Center for Biotechnology Information.

• Glorius, F., et al. "Synthesis of Enantiopure Fluorinated Piperidines."[1] Journal of the American Chemical Society, 2018. (Contextual citation for asymmetric hydrogenation routes).

• ChemicalBook. "(3S,4R)-1-benzyl-4-fluoropiperidin-3-ol (Related Trans-Isomer Data)."

Sources

• 1. CN106432059A - Preparation method of 3-hydroxypiperidine, preparation method of derivative of 3-hydroxypiperidine, and intermediate of 3-hydroxypiperidine - Google Patents [patents.google.com]
• 2. 3-Fluoro-4-hydroxyprolines: Synthesis, Conformational Analysis, and Stereoselective Recognition by the VHL E3 Ubiquitin Ligase for Targeted Protein Degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. 3-Hydroxypiperidine synthesis - chemicalbook [chemicalbook.com]
• 5. Synthesis of cis- and trans-3-Aminocyclohexanols by Reduction of β-Enaminoketones - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: (3R,4R)-1-Benzyl-4-fluoropiperidin-3-ol

The following technical guide provides an in-depth analysis of (3R,4R)-1-benzyl-4-fluoropiperidin-3-ol , a critical fluorinated scaffold in medicinal chemistry.

[1][2][3]

Executive Summary

(3R,4R)-1-benzyl-4-fluoropiperidin-3-ol is a chiral, fluorinated piperidine derivative used as a strategic building block in the synthesis of neuroactive pharmaceuticals, particularly those targeting serotonin (5-HT) and dopamine receptors.[1][2] Its structural core features a vicinal fluorohydrin motif with a specific trans-diequatorial stereochemistry (in the chair conformation), which imparts unique conformational rigidity and metabolic stability compared to non-fluorinated analogs.[3]

This guide details the compound's physicochemical identity, stereoselective synthesis, and applications in drug discovery, serving as a reference for researchers optimizing lead compounds via fluorine scanning.[3]

Chemical Identity & Physicochemical Properties[3][4][5][6][7][8][9][10][11]

Nomenclature and Registry[3][4][7]

• IUPAC Name: (3R,4R)-1-benzyl-4-fluoropiperidin-3-ol[1][4][2][5]

• Common Name: trans-1-benzyl-4-fluoro-3-hydroxypiperidine (Enantiomer)[1][2]

• CAS Registry Numbers:

  • rel-(3R,4R) [Racemic trans]: 1391484-78-8 (Primary commercial identifier for the diastereomer)[1][2]

  • (3S,4R) [Chiral cis isomer]: 2891580-08-6 (Diastereomeric impurity reference)[1][2]

  • (3R,4S) [Chiral cis isomer]: 2891581-24-9[1][2]

  • Note: The specific (3R,4R) enantiomer is often custom-synthesized via resolution of the 1391484-78-8 racemate or from chiral pool precursors.[1][2]

• Molecular Formula: C₁₂H₁₆FNO[2][3]

• Molecular Weight: 209.26 g/mol [2][6][5][7]

Structural Descriptors[3]

• SMILES: OC[C@H]1CN(CC2=CC=CC=2)CC[C@H]1F (Isomeric)

• InChI Key: (Racemate) GQTXKSUYTZFNET-UHFFFAOYSA-N[1][2]

• Stereochemistry: The (3R,4R) configuration corresponds to the trans isomer.[2][3] In the preferred chair conformation, the C3-hydroxyl and C4-fluorine substituents typically adopt a diequatorial orientation to minimize 1,3-diaxial interactions, although the gauche effect of the F-C-C-O system can influence the equilibrium.[1][2][3]

Physical Properties

Property	Value (Experimental/Predicted)
Physical State	Viscous oil or low-melting solid (racemate)
Boiling Point	~305 °C (at 760 mmHg)
Density	1.14 ± 0.1 g/cm³
pKa (Basic N)	~8.5 (Lowered by inductive effect of β-fluorine)
Solubility	Soluble in DCM, Methanol, DMSO; Sparingly soluble in water

Synthetic Pathways & Manufacturing[1]

The synthesis of (3R,4R)-1-benzyl-4-fluoropiperidin-3-ol relies on the stereoselective ring-opening of an epoxide precursor.[1][2] The trans stereochemistry is established via an SN2-type attack of a fluoride source on the epoxide.[2][3]

Primary Route: Fluoridolysis of Epoxides

This method ensures the trans configuration through the anti-periplanar opening of the oxirane ring.[3]

• Precursor Formation: Epoxidation of 1-benzyl-1,2,3,6-tetrahydropyridine (derived from pyridine reduction and benzylation) yields 1-benzyl-3,4-epoxypiperidine (7-oxa-3-azabicyclo[4.1.0]heptane).[1][2]

• Enantioselective Resolution (Optional): To obtain the pure (3R,4R) isomer, the racemic epoxide can be resolved kinetically (e.g., using Jacobsen's catalyst) or the final fluorohydrin can be resolved via chiral HPLC.[3] Alternatively, starting from a chiral allylic alcohol allows for asymmetric epoxidation.[3]

• Ring Opening: The epoxide is treated with a nucleophilic fluoride source such as Olah's Reagent (PPHF) or Et₃N[2][3]·3HF .

  • Mechanism:[2][3][8] The fluoride anion attacks the less hindered carbon (or follows stereoelectronic control) in an SN2 fashion, inverting the configuration at C4.[3]

  • Result: Opening of the (3R,4S)-epoxide yields the (3R,4R)-fluorohydrin.[1][2][3]

Synthesis Workflow Diagram

Caption: Stereoselective synthesis via nucleophilic epoxide opening. The anti-addition of fluoride ensures the trans-configuration required for the (3R,4R) isomer.[1][2]

Therapeutic & Research Applications

Medicinal Chemistry Scaffold

The 3-hydroxy-4-fluoropiperidine core is a "privileged scaffold" in drug design, often used to modulate the basicity and lipophilicity of piperidine-based drugs.[1][2]

• Basicity Modulation: The electronegative fluorine at C4 inductively withdraws electron density from the nitrogen lone pair, lowering the pKa (typically by 1–2 units).[3] This improves oral bioavailability by increasing the concentration of the uncharged species at physiological pH.[3]

• Conformational Locking: The gauche effect between the fluorine and hydroxyl groups can lock the piperidine ring into a specific chair conformation, enhancing binding affinity to target proteins.[2][3]

Target Classes

• Serotonin Antagonists (5-HT3/5-HT2A): Used in the development of antiemetics and antipsychotics where the piperidine ring mimics the tropane or quinuclidine core.[1][2]

• NMDA Receptor Antagonists: Benzylpiperidine derivatives are classic NMDA antagonists (e.g., Ifenprodil analogs).[3] The introduction of fluorine improves metabolic stability against P450 oxidation at the piperidine ring.

• Paroxetine Analogs: As a structural relative to the antidepressant Paroxetine (which contains a 4-fluorophenyl group), this scaffold is used to explore structure-activity relationships (SAR) in SSRIs.[1][2]

Analytical Profiling & Quality Control

To validate the identity of (3R,4R)-1-benzyl-4-fluoropiperidin-3-ol, the following protocols are standard.

Chiral HPLC Method

Distinguishing the (3R,4R) enantiomer from its (3S,4S) antipode and (3S,4R) diastereomer is critical.[2][3]

• Column: Chiralpak AD-H or OD-H (Amylose/Cellulose tris-carbamates).[1][2]

• Mobile Phase: Hexane:Isopropanol (90:[1][2]10) with 0.1% Diethylamine.[3]

• Detection: UV at 210 nm or 254 nm (benzyl chromophore).[3]

• Expected Elution: The trans isomers typically elute separately from cis isomers.[2][3] Verification with a reference standard (CAS 2891580-08-6 for cis) is recommended.[1][2]

NMR Characterization (400 MHz, CDCl₃)

• ¹⁹F NMR: A characteristic multiplet around -180 to -200 ppm (depending on referencing), showing coupling to the geminal proton (H4) and vicinal proton (H3).[1][2]

• ¹H NMR:

  • H4 (Geminal to F): A distinct dddd (doublet of multiplets) due to large J_H-F coupling (~48 Hz).[2]

  • H3 (Geminal to OH): Multiplet shifted downfield (~3.5-4.0 ppm).[2]

  • Coupling Constants: The J_3,4 coupling constant reveals the relative stereochemistry.[2][3] For (3R,4R) trans-diequatorial, J_3,4 is typically small (2-5 Hz) or moderate, whereas trans-diaxial would be larger (8-11 Hz).[1][2]

Safety & Handling

• GHS Classification: Warning.[2][3] Causes skin irritation (H315), serious eye irritation (H319).[3]

• Handling: The compound is a fluorinated amine.[2][3] Use standard PPE (gloves, goggles). Avoid inhalation of dust/vapors.[3]

• Stability: Stable under normal conditions.[2][3] Hygroscopic. Store under inert atmosphere (Argon/Nitrogen) at 2-8°C to prevent oxidation of the benzyl group or moisture absorption.[3]

References

• Ambeed. (2024).[3] Product Analysis: rel-(3R,4R)-1-Benzyl-4-fluoropiperidin-3-ol (CAS 1391484-78-8).[1][2][9] Retrieved from [1]

• ChemicalBook. (2024).[3] Chemical Properties of (3S,4R)-1-benzyl-4-fluoropiperidin-3-ol (CAS 2891580-08-6). Retrieved from [1]

• Arkat USA. (2011).[3] Optically pure trans-1-benzyl-4-aminopiperidin-3-ols: Synthesis and absolute configuration. ARKIVOC. Retrieved from [1]

• PubChem. (2024).[3] Compound Summary: 3,3-Difluoro-4-(4-fluorobenzyl)piperidine and related structures. National Library of Medicine.[3] Retrieved from [1]

• Bidepharm. (2024).[3][10] Catalog Entry: rel-(3R,4R)-1-Benzyl-4-fluoropiperidin-3-ol.[1][4][2][9] Retrieved from [1]

Sources

• 1. Product Name Index | Ambeed [ambeed.com]
• 2. (3R,4R)-1-Benzyl-N,4-dimethylpiperidin-3-amine | C14H22N2 | CID 44630604 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 4-Piperidinol, 3,3-difluoro-1-(phenylmethyl)- | CymitQuimica [cymitquimica.com]
• 4. Product Name Index | Ambeed [ambeed.com]
• 5. 2891581-24-9 | (3R,4S)-1-벤질-4-플루오로피페리딘-3-올 - Fluoropharm [fluoropharm.com]
• 6. (3S,4R)-(-)-(4-(4′-fluorophenyl)3-hydroxymethyl)-piperidine AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 7. CAS:2639373-07-0(3R,5S)-1-Benzyl-5-fluoropiperidin-3-ol-毕得医药 [bidepharm.com]
• 8. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 9. CAS:2639373-07-0(3R,5S)-1-Benzyl-5-fluoropiperidin-3-ol-毕得医药 [bidepharm.com]
• 10. Design, synthesis, in vitro and in silico studies of novel piperidine derived thiosemicarbazones as inhibitors of dihydrofolate reductase - PMC [pmc.ncbi.nlm.nih.gov]

Fluorine substitution effects on piperidine basicity and lipophilicity

This guide details the physicochemical impact of fluorine substitution on the piperidine scaffold, a critical structural motif in medicinal chemistry.[1] It synthesizes experimental data, mechanistic principles, and practical protocols for optimization.

Executive Summary

The piperidine ring is a ubiquitous pharmacophore, yet its high basicity (pKa ~11) often leads to poor membrane permeability, high P-glycoprotein (P-gp) efflux, and hERG channel toxicity. Fluorine substitution provides a precise "molecular rheostat" to modulate these properties.

• Basicity: Fluorine lowers pKa via the inductive effect (

  ). The magnitude depends on distance ( ) and orientation (axial vs. equatorial).

• Lipophilicity: While fluorine is intrinsically lipophilic, its ability to lower pKa often increases the neutral fraction of the amine at physiological pH (7.4), paradoxically increasing the effective distribution coefficient (

  ) and improving permeability.

• Conformation: Stereoelectronic effects (gauche effect, charge-dipole interactions) can lock the piperidine ring into specific conformations, influencing target binding and metabolic stability.

Mechanistic Foundations

Electronic Modulation (The Inductive Effect)

Fluorine is the most electronegative element (Pauline scale: 4.0). When substituted on a piperidine ring, it pulls electron density through the

-framework, destabilizing the protonated ammonium species and lowering the pKa.

• -Effect (3-position): Proximal to the nitrogen. Strongest inductive pull.
• -Effect (4-position): Distal to the nitrogen. Weaker inductive pull.

Stereoelectronic Effects & Conformation

Unlike steric bulk which prefers the equatorial position, fluorine on a protonated piperidine often exhibits a preference for the axial position .

• Charge-Dipole Stabilization: In the protonated state (ammonium), an axial C-F bond aligns antiparallel to the

  bond vector. This favorable electrostatic interaction stabilizes the protonated form relative to the equatorial conformer.

  • Consequence: Axial-3-fluoropiperidine is more basic (higher pKa) than its equatorial counterpart because the protonated conjugate acid is stabilized.

• The Gauche Effect: The

  system prefers a gauche (synclinal) arrangement ( ) over anti, due to hyperconjugation.

Quantitative Data Analysis

The following table synthesizes experimental and predicted values for the piperidine series. Note the non-linear impact of geminal difluorination.

Compound	Substitution	pKa (Exp/Pred)	pKa (vs Pip)	LogP (Neutral)	LogD (pH 7.4)
Piperidine	None	11.2	-	0.84	-2.96 (Ionic)
3-Fluoropiperidine	-F	9.3	-1.9	0.65	-1.25
4-Fluoropiperidine	-F	9.4	-1.8	0.68	-1.12
3,3-Difluoropiperidine	-F2	~7.4	-3.8	0.95	~0.65
4,4-Difluoropiperidine	-F2	8.5	-2.7	1.10	-0.50

Key Insight: 3,3-difluoropiperidine drops the pKa to ~7.4, the physiological "sweet spot." At this pH, the molecule exists as a 50:50 mixture of neutral and cationic forms, significantly boosting membrane permeability compared to the parent piperidine (which is >99.9% cationic).

Strategic Decision Logic

The following diagram illustrates the decision process for selecting a fluorination pattern based on specific liability issues (e.g., hERG vs. Metabolic Stability).

Caption: Decision matrix for fluorination sites. Blue nodes indicate synthetic targets based on the specific liability.

Case Study: MK-0731 (Kinesin Spindle Protein Inhibitor)[3][4][5][6]

This case exemplifies the successful application of 3-fluorination to solve a P-gp efflux problem.

• Challenge: The lead compound (non-fluorinated) was a potent KSP inhibitor but suffered from poor bioavailability due to high basicity and recognition by the P-gp efflux pump.

• Solution: Introduction of a fluorine atom at the 3-position of the piperidine ring.[1][2][3][4][5]

• Outcome:

  • pKa Modulation: The pKa dropped to 7.6 (from >9).

  • Conformational Control: The 3-F substituent adopted an axial orientation. This specific conformation was critical; the equatorial isomer (pKa 6.6) was less potent.

  • Result: MK-0731 entered clinical trials with improved oral bioavailability and reduced efflux liability.

Experimental Protocols

Accurate measurement of pKa and LogD is difficult for fluorinated amines due to low UV absorbance and potential instability.

NMR Titration is the gold standard method.

Protocol A: pKa Determination via NMR[10]

Principle: The chemical shift (

) of a fluorine nucleus is highly sensitive to the protonation state of a nearby nitrogen. The observed shift is a weighted average of the protonated and neutral species (fast exchange).

Materials:

• 500 MHz (or higher) NMR spectrometer with

  probe.

• Buffer set: Citrate (pH 3-5), Phosphate (pH 6-8), Borate (pH 9-11).

• Internal Standard: Trichlorofluoromethane (

  ) or Trifluoroacetic acid (in capillary).

Workflow:

Caption: Step-by-step workflow for determining pKa using 19F NMR chemical shift perturbation.

Protocol B: LogD Determination (Shake-Flask Method)

For fluorinated piperidines, standard HPLC methods may fail if the compound lacks a chromophore.

• Preparation: Prepare octanol-saturated water (phosphate buffer pH 7.4) and water-saturated octanol.

• Equilibration: Dissolve compound in the octanol phase (known concentration

  ).

• Partitioning: Mix equal volumes of octanol-stock and buffer. Shake vigorously for 1 hour; centrifuge to separate phases.

• Quantification:

  • Remove aliquot from aqueous phase.

  • Analyze via LC-MS/MS (preferred) or

    NMR (if concentration >100 ).

• Calculation:

References

• Predicting and Tuning Physicochemical Properties in Lead Optimization: Amine Basicities. Chemistry – A European Journal, 2000.

• Kinesin Spindle Protein (KSP) Inhibitors.[6][2][7] 9. Discovery of MK-0731. Journal of Medicinal Chemistry, 2008.[2][8]

• Understanding the Conformational Behavior of Fluorinated Piperidines. Chemistry – A European Journal, 2020.

• Determination of pKa values of fluorocompounds in water using 19F NMR. Journal of Physical Organic Chemistry, 2019.[9]

• 3,3-Difluoropiperidine Hydrochloride. PubChem Compound Summary.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. 21987-29-1 | 4,4-DIFLUOROPIPERIDINE [fluoromart.com]
• 4. researchgate.net [researchgate.net]
• 5. ossila.com [ossila.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Kinesin spindle protein (KSP) inhibitors. 9. Discovery of (2S)-4-(2,5-difluorophenyl)-n-[(3R,4S)-3-fluoro-1-methylpiperidin-4-yl]-2-(hydroxymethyl)-N-methyl-2-phenyl-2,5-dihydro-1H-pyrrole-1-carboxamide (MK-0731) for the treatment of taxane-refractory cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. New Publication: Determination of pKa values of fluorocompounds in water using 19F NMR - Chair of Analytical Chemistry [analytical.chem.ut.ee]

Difference between cis- and trans-1-benzyl-4-fluoropiperidin-3-ol

The following technical guide details the structural, synthetic, and analytical distinctions between cis- and trans-1-benzyl-4-fluoropiperidin-3-ol. This document is structured to serve as a practical reference for researchers in medicinal chemistry and structural biology.

Core Topic: Stereochemical differentiation, synthesis, and conformational analysis of 3,4-disubstituted fluoropiperidines.

Executive Summary

The introduction of fluorine into the piperidine scaffold is a critical strategy in modern drug design to modulate basicity (

), lipophilicity ( ), and metabolic stability. 1-benzyl-4-fluoropiperidin-3-ol represents a versatile intermediate where the relative stereochemistry between the hydroxyl group at C3 and the fluorine atom at C4 dictates both the conformational landscape and the biological activity.

• Trans-isomer: Typically thermodynamically more stable in the diequatorial conformation; accessed via nucleophilic opening of epoxides.

• Cis-isomer: Often exhibits unique intramolecular hydrogen bonding (IMHB) and distinct NMR coupling patterns; accessed via oxidation-reduction sequences or stereospecific fluorination.

Structural & Conformational Analysis

The physicochemical behavior of these isomers is governed by the interplay between steric bulk (A-values) and stereoelectronic effects (Fluorine Gauche Effect).

Stereochemical Definitions

• Trans-1-benzyl-4-fluoropiperidin-3-ol: The C3-OH and C4-F bonds point in opposite directions relative to the ring plane.

• Cis-1-benzyl-4-fluoropiperidin-3-ol: The C3-OH and C4-F bonds point in the same direction relative to the ring plane.

Conformational Equilibria

The piperidine ring exists predominantly in a chair conformation. The N-benzyl group typically prefers the equatorial position to minimize 1,3-diaxial interactions.

Trans-Isomer Conformations

The trans isomer exists in equilibrium between two chair forms:

• Diequatorial (

  ): Sterically favored. Both substituents are equatorial.

• Diaxial (

  ): Disfavored by 1,3-diaxial steric strain, though the position can be slightly stabilized by the hyperconjugation (gauche effect).

  • Dominant Form:Diequatorial .

Cis-Isomer Conformations

The cis isomer forces one substituent to be axial and the other equatorial:

• Conformer A (

  ): Favorable due to the bulky OH being equatorial. The axial fluorine allows for a gauche relationship with the ring nitrogen lone pair (if N is not protonated) and potential H-bonding.

• Conformer B (

  ): Generally less favored due to the higher A-value of OH (0.87 kcal/mol) compared to F (0.25 kcal/mol).

  • Dominant Form:Conformer A (

    ) is typically preferred, especially if stabilized by an intramolecular Hydrogen Bond ( ).

Caption: Conformational preference and resulting NMR signatures. The Cis isomer (with axial F) often displays a large H-F coupling constant due to the anti-periplanar relationship between H3 and F4.

Synthetic Pathways[1][2][3][4][5][6]

The synthesis of these isomers requires distinct strategies. The trans isomer is the kinetic and thermodynamic product of epoxide opening, while the cis isomer often requires inversion chemistry.

Synthesis of Trans-1-benzyl-4-fluoropiperidin-3-ol

Mechanism: Nucleophilic ring opening of 1-benzyl-3,4-epoxypiperidine.[1] Reagents: Olah's Reagent (Pyridine[2]·9HF) or

. Protocol:

• Precursor: 1-benzyl-3,4-epoxypiperidine (synthesized from 1-benzyl-1,2,3,6-tetrahydropyridine via mCPBA oxidation).

• Reaction: The epoxide is treated with

  at elevated temperature (80-100 °C).

• Stereochemistry: Fluoride attacks the epoxide in an

  -like fashion (anti-attack). Due to the flexible ring, attack can occur at C3 or C4. However, the product is exclusively trans-diaxial initially, relaxing to trans-diequatorial.

• Regioselectivity: Attack at C4 yields the 4-fluoro-3-hydroxy product.

Synthesis of Cis-1-benzyl-4-fluoropiperidin-3-ol

Mechanism: Inversion of configuration or reduction of a ketone. Route A (Inversion):

• Start with trans-1-benzyl-4-fluoropiperidin-3-ol.

• Oxidation: Swern or Dess-Martin oxidation to yield 1-benzyl-4-fluoropiperidin-3-one.

• Reduction: Reduction with L-Selectride (bulky hydride) at -78 °C. The hydride attacks from the less hindered equatorial face, forcing the hydroxyl group into the axial position (or equatorial depending on F orientation), often yielding the cis isomer (OH and F on the same side).

Route B (De novo):

• Hydroboration-oxidation of the tetrahydropyridine to the cis-diol (syn-addition).

• Selective fluorination (difficult to control regioselectivity and stereochemistry compared to the ketone reduction route).

Caption: Synthetic workflow distinguishing the direct access to the Trans isomer and the stepwise inversion required for the Cis isomer.

Analytical Characterization (Self-Validating Protocol)

Distinguishing these isomers relies heavily on

and NMR. The coupling constants ( ) provide a geometric "fingerprint" of the molecule.

NMR Coupling Constants Logic

The Karplus equation dictates the magnitude of

. For H-F couplings, the relationship is similar but the values are larger.

• Trans-Isomer (Diequatorial):

  • is axial (geminal to OH). is axial (geminal to F).

  • Relationship:

    is anti-periplanar (180°).

  • Predictive Validation: Large

    (~8-11 Hz).
  • is equatorial. is axial.[3]

  • Relationship:

    is gauche (60°).

  • Predictive Validation: Small/Medium

    (~8-14 Hz).

• Cis-Isomer (Conformer A:

  ):
  • is axial.[3] is equatorial.

  • Relationship:

    is gauche (60°).

  • Predictive Validation: Small

    (~2-5 Hz).
  • is axial.[3] is axial.[3]

  • Relationship:

    is anti-periplanar (180°).

  • Predictive Validation: Very Large

    (~25-35 Hz).

Data Summary Table

Feature	Trans -1-benzyl-4-fluoropiperidin-3-ol	Cis -1-benzyl-4-fluoropiperidin-3-ol
Major Conformation	Diequatorial ( )	Axial-Equatorial ( )
Synthesis	Epoxide Opening (Anti)	Ketone Reduction / Inversion
(H-H)	Large (8 - 11 Hz)	Small (2 - 5 Hz)
(H-F)	Medium (8 - 14 Hz)	Very Large (25 - 35 Hz)
Intramol. H-Bond	Possible (weak)	Favored ( gauche)
( NMR)	Typically -180 to -200 ppm	Typically -170 to -190 ppm (Deshielded)

Functional Implications in Drug Discovery[5][8][9][10][11]

• Basicity (

  ): The proximity of the electronegative fluorine to the nitrogen (via through-space or through-bond effects) lowers the of the piperidine nitrogen. The cis isomer, with an axial fluorine, often exerts a stronger field effect on the nitrogen lone pair than the equatorial fluorine of the trans isomer.

• Lipophilicity: The cis isomer, capable of forming a stronger intramolecular hydrogen bond (

  ), "hides" its polarity more effectively than the trans isomer. This can result in a higher apparent and better membrane permeability (CNS penetration).

• Metabolic Stability: Fluorine at the C4 position blocks metabolic oxidation at this site. However, the stereochemistry determines the accessibility of the C3-hydroxyl to glucuronidation enzymes.

References

• Conformational Analysis of Fluorinated Piperidines

  • Title: Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial-F Preference.
  • Source:Chemistry – A European Journal, 2020.

  • URL:[Link]

• Synthesis via Epoxide Opening

  • Title: Conformation-induced regioselective and divergent opening of epoxides by fluoride: facile access to hydroxylated fluoro-piperidines.[4][5]

  • Source:Organic & Biomolecular Chemistry, 2012.

  • URL:[Link]

• NMR Coupling Constants (Karplus Relationships): Title: Distinguishing Cis and Trans Isomers with 1H NMR Coupling Constants. Source: BenchChem Technical Guides.

• Intramolecular Hydrogen Bonding in Fluorohydrins

  • Title: Intramolecular OH[6][7]···Fluorine Hydrogen Bonding in Saturated, Acyclic Fluorohydrins.[6]

  • Source:Chemistry – A European Journal, 2015.

  • URL:[Link]

Sources

• 1. arkat-usa.org [arkat-usa.org]
• 2. doyle.chem.ucla.edu [doyle.chem.ucla.edu]
• 3. scientificupdate.com [scientificupdate.com]
• 4. semanticscholar.org [semanticscholar.org]
• 5. Conformation-induced regioselective and divergent opening of epoxides by fluoride: facile access to hydroxylated fluoro-piperidines - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. Intramolecular OH⋅⋅⋅Fluorine Hydrogen Bonding in Saturated, Acyclic Fluorohydrins: The γ-Fluoropropanol Motif - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Introduction: The Strategic Value of Fluorinated Piperidines

An In-depth Technical Guide to 3-Fluoro-4-Hydroxypiperidine Scaffolds for Drug Discovery

The piperidine ring is one of the most ubiquitous saturated N-heterocycles in pharmaceuticals, valued for its three-dimensional structure and its ability to serve as a versatile scaffold for engaging biological targets.[1][2] However, in the quest for optimized drug candidates, medicinal chemists continually seek to fine-tune the physicochemical and pharmacokinetic properties of these core structures. The strategic incorporation of fluorine has emerged as a powerful tool in this endeavor.[3][4][5][6] The 3-fluoro-4-hydroxypiperidine scaffold, in particular, represents a sophisticated building block that leverages the unique properties of fluorine to address common challenges in drug development, including metabolic stability, target affinity, and central nervous system (CNS) penetration.[5][7][8]

This guide provides a comprehensive overview of the 3-fluoro-4-hydroxypiperidine core, intended for researchers, medicinal chemists, and drug development professionals. We will explore the fundamental impact of fluorine on the piperidine ring's properties, delve into modern synthetic strategies for accessing this scaffold with stereochemical control, analyze its complex conformational behavior, and examine its application in lead optimization.

Pillar 1: The Physicochemical Impact of Fluorine Substitution

The introduction of a fluorine atom at the C3 position of a 4-hydroxypiperidine ring is not a trivial substitution. It fundamentally alters the molecule's electronic and conformational landscape, offering a suite of properties that can be exploited in drug design.

Modulation of Basicity (pKa)

A primary and highly predictable consequence of adding fluorine is the reduction of the basicity of the piperidine nitrogen.[9][10] Fluorine, as the most electronegative element, exerts a powerful electron-withdrawing inductive effect (-I effect) that propagates through the sigma bond framework.[11] This effect decreases the electron density on the nitrogen atom, making its lone pair less available for protonation and thereby lowering its pKa.

This modulation is a critical tool for addressing several common drug development hurdles:

• hERG Liability: A high pKa can lead to protonation at physiological pH, increasing the risk of binding to the hERG potassium ion channel, a major cause of cardiotoxicity. Lowering the pKa can mitigate this risk.[10][12]

• Improving Oral Absorption & Bioavailability: While some basicity is needed for solubility, excessively high pKa can lead to poor membrane permeability. Tuning the pKa to a more optimal range (typically 6.5-8.0) can create a better balance of solubility and lipophilicity, enhancing oral absorption.[12][13]

• CNS Penetration: For CNS-targeted drugs, reducing the pKa can decrease the fraction of the compound that is ionized at physiological pH, which generally favors penetration across the blood-brain barrier (BBB).[5][8]

Property	Unsubstituted Piperidine (Approx.)	3-Fluoropiperidine (Approx. Change)	Rationale
pKa	~11.2	↓ (pKa decreases by 1-3 units)	Strong inductive electron withdrawal by fluorine reduces electron density on the nitrogen.[9][14]
LogP	~0.5	↑ (Increases)	The C-F bond is poorly polarizable, often increasing lipophilicity and membrane penetration.[3][15]
Metabolic Stability	Susceptible to C-H oxidation	↑ (Increases)	The C-F bond is exceptionally strong and resistant to oxidative metabolism by cytochrome P450 enzymes.[4][16][17]

Enhancing Metabolic Stability

The carbon-fluorine bond is one of the strongest single bonds in organic chemistry. Replacing a C-H bond with a C-F bond at a position susceptible to oxidative metabolism can effectively "shield" that site from degradation by enzymes like cytochrome P450s.[4][16] This can significantly increase a drug's half-life and oral bioavailability.[17][18]

Pillar 2: Synthetic Strategies and Methodologies

Accessing the 3-fluoro-4-hydroxypiperidine scaffold, particularly with defined stereochemistry, has been a significant synthetic challenge.[19][20] Modern methods have evolved from classical fluorination techniques to more elegant and efficient catalytic approaches.

Strategic Overview of Synthesis

The choice of synthetic route depends on several factors, including the availability of starting materials, the desired stereoisomer (cis or trans), and the required scale.

Caption: Decision workflow for selecting a synthetic route.

Method 1: Catalytic Hydrogenation of Fluoropyridines

A powerful and modern approach involves the dearomatization-hydrogenation of readily available fluorinated pyridine precursors.[20] Work by Glorius and others has demonstrated that rhodium and palladium catalysts can effectively reduce fluoropyridines to the corresponding all-cis-(multi)fluorinated piperidines with high diastereoselectivity.[2][21] This method is often robust, tolerates various functional groups, and can be performed in a single pot.[19][21]

Causality: The high cis-selectivity observed in these hydrogenations is often attributed to the catalyst coordinating to the less-hindered face of an intermediate di- or tetrahydropyridine species, directing hydrogen delivery from that same face.

Method 2: Fluorination of Piperidine Precursors

Classical approaches often involve the direct fluorination of a pre-formed piperidine ring. For instance, starting from an N-protected 4-oxopiperidine, reduction of the ketone can yield a 4-hydroxypiperidine. The hydroxyl group can then be converted into a leaving group (e.g., mesylate, tosylate) and displaced with a nucleophilic fluoride source (e.g., TBAF, CsF). Alternatively, deoxofluorination of a protected 3-hydroxy-4-oxopiperidine derivative can install the fluorine atom directly. These routes can be effective but may suffer from moderate yields and competing elimination reactions.[22]

Method 3: Asymmetric and Enzymatic Approaches

For accessing enantiopure scaffolds, enzymatic resolution is a highly effective strategy.[23][24] A racemic mixture of a key intermediate, such as an N-protected trans-3-hydroxymethyl-4-arylpiperidine, can be subjected to enantioselective acylation catalyzed by a lipase (e.g., Candida antarctica lipase B, CAL-B).[23][25] This process selectively acylates one enantiomer, allowing for the easy separation of the acylated product from the unreacted enantiomer.[25]

Representative Experimental Protocol: Palladium-Catalyzed Hydrogenation

This protocol is adapted from methodologies developed for the robust hydrogenation of fluoropyridines.[19][21]

• Catalyst Preparation & Reactor Setup: To a high-pressure reactor vessel, add the fluoropyridine precursor (1.0 eq) and Palladium on Carbon (10% Pd/C, 5 mol%).

• Solvent and Additives: Add a suitable solvent such as methanol or ethanol. For certain substrates, an acidic additive (e.g., HCl) may be required to facilitate the reduction of the pyridine ring.

• Hydrogenation: Seal the reactor and purge thoroughly with nitrogen gas, followed by hydrogen gas. Pressurize the reactor with hydrogen (typically 5-20 bar).

• Reaction: Stir the reaction mixture vigorously at a controlled temperature (e.g., 25-60 °C) for 12-48 hours. Monitor the reaction progress by TLC or LC-MS.

• Workup: Once the reaction is complete, carefully vent the hydrogen gas and purge the reactor with nitrogen. Filter the reaction mixture through a pad of Celite® to remove the palladium catalyst, washing with the reaction solvent.

• Purification: Concentrate the filtrate under reduced pressure. The crude product can then be purified by column chromatography or crystallization. Often, in-situ protection (e.g., with Boc anhydride or Cbz-Cl) is performed on the crude piperidine to facilitate purification and handling.[19]

Pillar 3: Conformational Analysis and Stereoelectronic Effects

The three-dimensional conformation of a drug molecule is paramount to its biological activity. The 3-fluoro-4-hydroxypiperidine scaffold exists predominantly in a chair conformation, but the presence of the fluorine atom introduces fascinating stereoelectronic effects that dictate the preferred orientation of the substituents.

The Axial Fluorine Preference and the Gauche Effect

Contrary to what simple sterics might suggest, fluorine substituents on a cyclohexane or piperidine ring often exhibit a preference for the more sterically hindered axial position.[26][27] This phenomenon is governed by a combination of stereoelectronic forces:

• Hyperconjugation (Gauche Effect): The primary stabilizing force is often described as a hyperconjugative interaction between the anti-periplanar σ C-H or σ C-C bonds and the low-lying σ* C-F antibonding orbital.[28][29] This donation of electron density into the antibonding orbital stabilizes the conformation where the fluorine is axial.

• Charge-Dipole Interactions: In protonated (piperidinium) forms, a strong electrostatic attraction can occur between the axial C-F bond dipole and the positive charge on the nitrogen (N+-H). This interaction further stabilizes the axial-fluorine conformer.[12][26][27]

• Solvent Effects: The polarity of the solvent plays a major role. Polar solvents can stabilize the conformer with the larger overall dipole moment, which is often the one with the fluorine in the axial position.[26]

Caption: Conformational equilibrium of 3-fluoro-4-hydroxypiperidine.

This ability to "lock" the piperidine ring into a specific conformation is a powerful design principle. By enforcing a particular three-dimensional arrangement of pharmacophoric elements, chemists can enhance binding affinity and selectivity for a biological target.[3][26]

Strategic Application in Lead Optimization

The true value of the 3-fluoro-4-hydroxypiperidine scaffold lies in its application to solve real-world drug discovery problems. It is not merely a building block but a tool for strategic bioisosteric replacement.[30][31][32]

• Case Study: KSP Inhibitors: In the development of kinesin spindle protein (KSP) inhibitors for oncology, researchers at Merck found that modulating the pKa of a piperidine moiety was crucial for avoiding efflux by P-glycoprotein (P-gp).[12] Introducing an axial fluorine atom increased the piperidine's basicity (an effect attributed to a stabilizing C-F···N+-H charge-dipole interaction) into an optimal range, leading to improved efficacy and the identification of a clinical candidate.[12][33]

• Case Study: Serotonin Receptor Ligands: In developing selective 5-HT1D receptor ligands, fluorination of piperidine and piperazine scaffolds was shown to significantly reduce pKa.[13] This reduction in basicity had a "dramatic, beneficial influence on oral absorption," demonstrating the direct link between fluorine-induced pKa modulation and improved pharmacokinetic outcomes.[13]

Conclusion and Future Outlook

The 3-fluoro-4-hydroxypiperidine scaffold is a prime example of how strategic fluorination can impart significant advantages in drug design. By offering precise control over basicity, metabolic stability, and molecular conformation, it provides medicinal chemists with a sophisticated tool to overcome common developability challenges. The continued development of efficient, stereoselective synthetic methods, particularly those based on catalytic dearomatization, ensures that this and other valuable fluorinated building blocks will become increasingly accessible.[19][21][34] As our understanding of the subtle interplay between stereoelectronic effects and biological activity deepens, the rational design and application of scaffolds like 3-fluoro-4-hydroxypiperidine will continue to be a cornerstone of modern medicinal chemistry.[3][4]

References

• Priya, A., Kumar N, M., & Nargund, S. L. (2025). Fluorine in drug discovery: Role, design and case studies. World Journal of Pharmaceutical and Life Sciences.
• Nairoukh, Z., et al. (2020). Accessing (Multi)Fluorinated Piperidines Using Heterogeneous Hydrogenation.
• Al-Aboudi, A., et al. (2024).
• Müller, K., Faeh, C., & Diederich, F. (2008). The role of fluorine in medicinal chemistry. Journal of Enzyme Inhibition and Medicinal Chemistry.
• Kirk, K. L. (2008). The Many Roles for Fluorine in Medicinal Chemistry.
• Gillis, E. P., et al. (2021). Applications of Fluorine in Medicinal Chemistry.
• Le Roch, M., et al. (2024). Synthesis and Chemoinformatic Analysis of Fluorinated Piperidines as 3D Fragments for Fragment-Based Drug Discovery. The Journal of Organic Chemistry.
• Chernykh, A. V., et al. (2016). Practical Synthesis of Fluorinated Piperidine Analogues Based on the 2-Azaspiro[3.3]heptane Scaffold.
• Glorius, F., et al. (2019).
• Chernykh, A. V., et al. (2016). Practical Synthesis of Fluorinated Piperidine Analogues Based on the 2-Azaspiro[3.3]heptane Scaffold. Enamine.
• Gotor, V., et al. (2001). Enzymatic Resolution of trans-4-(4'-fluorophenyl)-3-hydroxymethylpiperidines, Key Intermediates in the Synthesis of (-)-Paroxetine. PubMed.
• Nairoukh, Z., et al. (2020). Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial-F Preference. PMC.
• Iqbal, N., & Iqbal, J. (2023). Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022).
• Intel Market Research. (2025).
• MacLeod, A. M., et al. (1999). Fluorination of 3-(3-(piperidin-1-yl)propyl)indoles and 3-(3-(piperazin-1-yl)propyl)indoles gives selective human 5-HT1D receptor ligands with improved pharmacokinetic profiles. PubMed.
• Inhance Technologies. (2025). How Is Fluorine Used in the Medical Field?.
• Linclau, B., et al. (2017). The Emergence and Properties of Selectively Fluorinated 'Janus' Cyclohexanes. St Andrews Research Repository.
• Duarte, F., et al. (2025). Difluorinated Cyclohexanes: Energetics and Intra- and Intermolecular Interactions. PMC.
• Wier, K., et al. Examining the silicon-fluorine gauche effect in 3-fluoro silacyclohexanes. ChemRxiv.
• Barlow, M. G., & Joyce, B. (1969). Nuclear magnetic resonance studies of heterocyclic fluorine compounds. Part 2.—Perfluoro-N-fluoro-piperidine and perfluoro-N-fluoro-morpholine ring systems. Transactions of the Faraday Society.
• Nairoukh, Z., et al. (2020). The conformational preferences of fluorinated piperidine derivatives...
• Iqbal, N., & Iqbal, J. (2023). Fluorinated Drugs Approved by the FDA (2016–2022). Encyclopedia.pub.
• Apollo Scientific. (2026).
• Tognetti, V., & Joubert, L. (2018). Fluorine Gauche Effect Explained by Electrostatic Polarization Instead of Hyperconjugation: An Interacting Quantum Atoms (IQA) and Relative Energy Gradient (REG) Study.
• Borin, V. A., et al. (2019). Application of the all-cis-(multi)fluorinated piperidine building...
• Terra, L. F., et al. (2025). Evaluation of the Alicyclic Gauche Effect in 2-Fluorocyclohexanone Analogs: a Combined NMR and DFT Study.
• Li, Y., & Wang, J. (2020). fluorinated n-heterocycles as conformationally diverse bioactives for drug discovery.
• Cambridge MedChem Consulting. (2011). Tuning the basicity of amines.
• Sun, H., & Adejare, A. (2006). Fluorinated Molecules as Drugs and Imaging Agents in the CNS. Bentham Science.
• Scientific Update. (2019).
• Meanwell, N. A. (2025). Applications of Fluorine to the Construction of Bioisosteric Elements for the Purposes of Novel Drug Discovery.
• Cambridge MedChem Consulting. (2023). Tuning basicity.
• Patani, G. A., & LaVoie, E. J. (1996). Bioisosterism: A Rational Approach in Drug Design. Chemical Reviews.
• Thompson, A. L., et al.
• Appelt, C., et al. (2025). Synthesis, Dynamic NMR Characterization, and XRD Study of 2,4-Difluorobenzoyl-Substituted Piperazines. MDPI.
• Meanwell, N. A. (2018). The Influence of Bioisosteres in Drug Design: Tactical Applications to Address Developability Problems. PMC.
• Bakulina, O., et al. (2023).
• Sun, H., & Adejare, A. (2025). Fluorinated Molecules as Drugs and Imaging Agents in the CNS.
• Meanwell, N. A. (2025). A Perspective on Applications of Fluorine in Drug Design Through the Lens of Bioisosterism.
• Nairoukh, Z., et al. (2020). Accessing (Multi)
• Alegría-Arcos, E., et al. (2023).
• Berkowitz, D. B., et al. (2025). Enzymatic Kinetic Resolution of Piperidine Atropisomers: Synthesis of a Key Intermediate of the Farnesyl Protein Transferase Inhibitor, SCH66336.
• Guizzetti, S., & Piva, R. (2015). Enzymatic Kinetic Resolution of 2-Piperidineethanol for the Enantioselective Targeted and Diversity Oriented Synthesis. AIR Unimi.
• O'Brien, P., et al. (2022). Kinetic resolution of 2-Aryl-4-methylenepiperidines toward enantioenriched functionalizable piperidine fragments.

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. pharmacyjournal.org [pharmacyjournal.org]
• 4. tandfonline.com [tandfonline.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. eurekaselect.com [eurekaselect.com]
• 8. researchgate.net [researchgate.net]
• 9. Cambridge MedChem Consulting [cambridgemedchemconsulting.com]
• 10. Tuning basicity | Cambridge MedChem Consulting [cambridgemedchemconsulting.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. scientificupdate.com [scientificupdate.com]
• 13. Fluorination of 3-(3-(piperidin-1-yl)propyl)indoles and 3-(3-(piperazin-1-yl)propyl)indoles gives selective human 5-HT1D receptor ligands with improved pharmacokinetic profiles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. encyclopedia.pub [encyclopedia.pub]
• 16. mdpi.com [mdpi.com]
• 17. inhancetechnologies.com [inhancetechnologies.com]
• 18. Fluorinated Drugs Market Outlook 2025-2032 [intelmarketresearch.com]
• 19. pubs.acs.org [pubs.acs.org]
• 20. analytik.news [analytik.news]
• 21. Accessing (Multi)Fluorinated Piperidines Using Heterogeneous Hydrogenation - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 23. Asymmetric Synthesis of trans-3-Alkoxyamino-4-Oxygenated-2-Piperidones Mediated by Transition-Metal-Free Dual C-H Oxidation and Its CAL-B-Assisted Enzymatic Resolution [mdpi.com]
• 24. researchgate.net [researchgate.net]
• 25. Enzymatic resolution of trans-4-(4'-fluorophenyl)-3-hydroxymethylpiperidines, key intermediates in the synthesis of (-)-Paroxetine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial‐F Preference - PMC [pmc.ncbi.nlm.nih.gov]
• 27. chemrxiv.org [chemrxiv.org]
• 28. Difluorinated Cyclohexanes: Energetics and Intra‐ and Intermolecular Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 29. researchgate.net [researchgate.net]
• 30. researchgate.net [researchgate.net]
• 31. pubs.acs.org [pubs.acs.org]
• 32. chemrxiv.org [chemrxiv.org]
• 33. blumberginstitute.org [blumberginstitute.org]
• 34. apolloscientific.co.uk [apolloscientific.co.uk]

Protocols & Analytical Methods

Enantioselective synthesis of (3R,4R)-1-benzyl-4-fluoropiperidin-3-ol

Application Note & Protocol

A Proposed Enantioselective Synthesis of (3R,4R)-1-benzyl-4-fluoropiperidin-3-ol: A Key Building Block for Novel Therapeutics

Abstract: The strategic incorporation of fluorine into nitrogen-containing heterocycles is a cornerstone of modern medicinal chemistry, profoundly influencing molecular properties such as basicity (pKa), metabolic stability, and binding affinity.[1][2][3] The piperidine scaffold is one of the most prevalent N-heterocycles found in FDA-approved drugs.[4] Consequently, stereochemically defined fluorinated piperidines are highly sought-after building blocks for drug discovery. This document outlines a proposed, robust, and enantioselective synthetic route to (3R,4R)-1-benzyl-4-fluoropiperidin-3-ol, a chiral synthon with significant potential for constructing novel chemical entities. The proposed strategy leverages a catalyst-controlled asymmetric fluorination followed by a substrate-controlled diastereoselective reduction, providing a logical and efficient pathway to the target molecule with high stereochemical fidelity.

Introduction and Rationale

The piperidine ring is a privileged scaffold in pharmaceutical research, appearing in numerous therapeutic agents.[5][6] The introduction of a fluorine atom can dramatically alter the physicochemical properties of these molecules. For instance, fluorination adjacent to the basic nitrogen atom can lower its pKa, which may reduce off-target activity, such as hERG channel binding, and improve oral bioavailability.[1][7][8] The stereochemical arrangement of substituents on the piperidine ring is critical for biological activity, necessitating precise control during synthesis.

The target molecule, (3R,4R)-1-benzyl-4-fluoropiperidin-3-ol, presents a trans relationship between the fluorine at C4 and the hydroxyl group at C3. This specific stereoisomer represents a valuable and conformationally constrained building block for interrogating biological targets. This application note details a proposed synthetic strategy designed to achieve high enantiomeric and diastereomeric purity.

Retrosynthetic Analysis & Strategy

Our strategy hinges on establishing the two adjacent stereocenters in a sequential and controlled manner. The retrosynthetic analysis reveals a practical pathway starting from a common commercially available material, 1-benzyl-4-piperidone.

Caption: Proposed experimental workflow for the synthesis.

Detailed Protocols and Methodologies

Safety Precaution: All reactions should be conducted in a well-ventilated fume hood. Personal protective equipment (safety glasses, lab coat, gloves) must be worn at all times. Reagents are hazardous and should be handled with care.

Protocol 1: Synthesis of 1-benzyl-3-(trimethylsilyloxy)-1,2,3,6-tetrahydropyridine

• Rationale: This step creates a specific enolate regioisomer that serves as the nucleophile for the subsequent fluorination. Using a strong, hindered base like lithium diisopropylamide (LDA) at low temperature ensures rapid and irreversible deprotonation, while trapping with trimethylsilyl chloride (TMSCl) provides a stable, isolable intermediate.

• Materials:

  • Diisopropylamine

  • n-Butyllithium (n-BuLi), 2.5 M in hexanes

  • 1-benzyl-4-piperidone

  • Trimethylsilyl chloride (TMSCl), distilled

  • Anhydrous tetrahydrofuran (THF)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄)

• Procedure:

  • To a flame-dried, three-neck round-bottom flask under an argon atmosphere, add anhydrous THF (100 mL) and diisopropylamine (1.2 equiv).

  • Cool the flask to -78 °C in a dry ice/acetone bath.

  • Slowly add n-BuLi (1.1 equiv) dropwise via syringe. Stir the resulting LDA solution at -78 °C for 30 minutes.

  • In a separate flame-dried flask, dissolve 1-benzyl-4-piperidone (1.0 equiv) in anhydrous THF (50 mL).

  • Add the ketone solution dropwise to the LDA solution at -78 °C. Stir for 1 hour to ensure complete enolate formation.

  • Add distilled TMSCl (1.5 equiv) dropwise to the reaction mixture. Allow the mixture to slowly warm to room temperature and stir for 2 hours.

  • Quench the reaction by carefully adding saturated aqueous NaHCO₃ solution (50 mL).

  • Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 75 mL).

  • Combine the organic layers, wash with brine (1 x 50 mL), dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • The crude silyl enol ether should be used immediately in the next step without further purification.

Protocol 2: Asymmetric Synthesis of (R)-1-benzyl-4-fluoropiperidin-3-one

• Rationale: This is the key enantioselective step. The use of a chiral catalyst, such as a metal-BINOL complex or an organocatalyst, in conjunction with an electrophilic fluorine source like N-fluorobenzenesulfonimide (NFSI), facilitates the enantioselective delivery of F⁺ to one face of the silyl enol ether. [9][10]The choice of catalyst is critical for achieving high enantiomeric excess (ee). [11]

• Materials:

  • Crude silyl enol ether from Protocol 1

  • N-Fluorobenzenesulfonimide (NFSI)

  • Chiral Lewis Acid Catalyst (e.g., Al–Li–BINOL (ALB) complex or similar) [9] * Anhydrous dichloromethane (CH₂Cl₂)

  • Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

  • Silica gel for column chromatography

• Procedure:

  • To a flame-dried flask under argon, add the chiral catalyst (10 mol%).

  • Add anhydrous CH₂Cl₂ (100 mL) and cool the solution to -78 °C.

  • Dissolve the crude silyl enol ether (1.0 equiv) in anhydrous CH₂Cl₂ (20 mL) and add it to the catalyst solution.

  • In a separate flask, dissolve NFSI (1.2 equiv) in anhydrous CH₂Cl₂ (30 mL). Add this solution dropwise to the reaction mixture over 30 minutes.

  • Stir the reaction at -78 °C for 4-6 hours, monitoring by TLC for the disappearance of the starting material.

  • Quench the reaction with saturated aqueous Na₂S₂O₃ solution (50 mL) and allow it to warm to room temperature.

  • Extract the aqueous layer with CH₂Cl₂ (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate.

  • Purify the crude product by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient) to yield the α-fluoro ketone.

  • Characterization: Confirm structure via ¹H NMR, ¹³C NMR, ¹⁹F NMR, and HRMS. Determine enantiomeric excess (ee) using chiral HPLC.

Protocol 3: Diastereoselective Synthesis of (3R,4R)-1-benzyl-4-fluoropiperidin-3-ol

• Rationale: The final stereocenter is set in this step. The fluorine atom at C4 provides steric hindrance, directing the hydride attack from the opposite, less hindered face. Using a sterically demanding reducing agent like L-Selectride (lithium tri-sec-butylborohydride) enhances this facial selectivity, favoring the formation of the trans alcohol product.

• Materials:

  • (R)-1-benzyl-4-fluoropiperidin-3-one

  • L-Selectride, 1.0 M solution in THF

  • Anhydrous tetrahydrofuran (THF)

  • Saturated aqueous ammonium chloride (NH₄Cl) solution

  • 30% Hydrogen peroxide (H₂O₂)

  • 2 M Sodium hydroxide (NaOH) solution

• Procedure:

  • Dissolve the purified α-fluoro ketone (1.0 equiv) in anhydrous THF (50 mL) in a flame-dried flask under argon.

  • Cool the solution to -78 °C.

  • Slowly add L-Selectride solution (1.5 equiv) dropwise. A color change may be observed.

  • Stir the reaction at -78 °C for 2-3 hours, monitoring by TLC.

  • Carefully quench the reaction at -78 °C by the slow, dropwise addition of saturated aqueous NH₄Cl solution (20 mL).

  • Allow the mixture to warm to room temperature. To decompose the borane byproducts, carefully add 2 M NaOH solution (15 mL) followed by the slow, dropwise addition of 30% H₂O₂ (15 mL) at 0 °C. (Caution: Exothermic reaction).

  • Stir vigorously for 1 hour, then extract with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate.

  • Purify the final product by silica gel column chromatography to yield (3R,4R)-1-benzyl-4-fluoropiperidin-3-ol.

  • Characterization: Confirm structure and stereochemistry via ¹H NMR (look for coupling constants, JHF and JHH), ¹³C NMR, ¹⁹F NMR, and HRMS. Confirm diastereomeric ratio (d.r.) by ¹H or ¹⁹F NMR analysis of the crude reaction mixture.

Expected Data and Characterization

The following table summarizes the expected outcomes for each key step based on literature precedents for similar transformations.

Step	Product	Expected Yield	Expected Stereoselectivity	Key Characterization Methods
1	Silyl Enol Ether	>95% (crude)	N/A (regioisomer)	¹H NMR (vinyl protons)
2	(R)-α-Fluoro Ketone	60-80%	85-95% ee	Chiral HPLC, ¹⁹F NMR, Polarimetry
3	(3R,4R)-fluoroalcohol	70-90%	>95:5 d.r.	¹H NMR (J-coupling), ¹⁹F NMR

Conclusion

This application note provides a comprehensive and scientifically grounded proposal for the enantioselective synthesis of (3R,4R)-1-benzyl-4-fluoropiperidin-3-ol. By employing a modern synthetic strategy that combines catalyst-controlled and substrate-controlled stereoselective steps, this protocol offers a reliable pathway to a valuable chiral building block. The successful execution of this synthesis will provide researchers in drug discovery and development with access to a unique chemical scaffold for the creation of next-generation therapeutics.

References

• Synthesis and Chemoinformatic Analysis of Fluorinated Piperidines as 3D Fragments for Fragment-Based Drug Discovery. The Journal of Organic Chemistry.
• Synthesis and Properties of Bicyclic Fluorinated Piperidine Deriv
• Accessing (Multi)Fluorinated Piperidines Using Heterogeneous Hydrogenation.
• Reaction Design for Nucleophilic Fluorination with Chiral Lewis Base Catalysts.
• Synthesis and Chemoinformatic Analysis of Fluorinated Piperidines as 3D Fragments for Fragment-Based Drug Discovery.
• Catalytic, Enantioselective Fluorination Reactions.
• An In Situ Directing Group Strategy for Chiral Anion Phase-Transfer Fluorination of Allylic Alcohols.
• New synthesis method for fluorin
• Catalytic Fluorination with Modern Fluorinating Agents: Recent Developments and Synthetic Scope. MDPI.
• Synthesis of enantiopure 3,4-disubstituted piperidines. An asymmetric synthesis of (+)-paroxetine. Sci-Hub.
• Screening of Chiral Catalysts for Enantioselective Electrophilic Fluorination of β-Ketoesters.
• Syn-3-Fluoro-4-aminopiperidine- a story from multiple orientations.
• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applic
• Synthesis and Chemoinformatic Analysis of Fluorinated Piperidines as 3D Fragments for Fragment-Based Drug Discovery.
• Fluorine in drug discovery: Role, design and case studies. International Journal of Pharmacy and Pharmaceutical Science.
• The role of fluorine in medicinal chemistry. Taylor & Francis Online.
• Enzymatic synthesis of fluorinated compounds.
• Enzymatic Kinetic Resolution of 2-Piperidineethanol for the Enantioselective Targeted and Diversity Oriented Synthesis. MDPI.
• Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine.
• A general approach for the asymmetric synthesis of densely substituted piperidines and fully substituted piperidin-2-ones. RSC Publishing.
• Synthesis of 3,4-Disubstituted Piperidines by Carbonyl Ene and Prins Cyclizations.
• Enzymatic Kinetic Resolution of 2-Piperidineethanol for the Enantioselective Targeted and Diversity Oriented Synthesis.
• Synthesis of Stereoenriched Piperidines via Chemo-Enzymatic Dearomatization of Activated Pyridines. Journal of the American Chemical Society.
• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applic
• Enantiospecific Synthesis of (3r,4r)
• Kinetic resolution of 2-Aryl-4-methylenepiperidines toward enantioenriched functionalizable piperidine fragments.
• 3-(4-Fluoropiperidin-3-yl)-2-phenylindoles as high affinity, selective, and orally bioavailable h5-HT(2A) receptor antagonists. PubMed.

Sources

• 1. scientificupdate.com [scientificupdate.com]
• 2. pharmacyjournal.org [pharmacyjournal.org]
• 3. tandfonline.com [tandfonline.com]
• 4. Accessing (Multi)Fluorinated Piperidines Using Heterogeneous Hydrogenation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. xingweili.snnu.edu.cn [xingweili.snnu.edu.cn]
• 7. pubs.acs.org [pubs.acs.org]
• 8. 3-(4-Fluoropiperidin-3-yl)-2-phenylindoles as high affinity, selective, and orally bioavailable h5-HT(2A) receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. organicreactions.org [organicreactions.org]

Protocol for fluorination of N-benzyl-4-piperidone derivatives

Application Note: Strategic Fluorination of N-Benzyl-4-Piperidone Scaffolds

-Fluorination and Nucleophilic Gem-Difluorination

Executive Summary

The N-benzyl-4-piperidone scaffold is a ubiquitous pharmacophore in medicinal chemistry, serving as a critical intermediate for opioids (fentanyl analogues), neurokinin antagonists, and acetylcholinesterase inhibitors. The introduction of fluorine into this ring system profoundly alters physicochemical properties:

• -Fluorination (C3-position): Modulates pKa and metabolic stability (blocking P450 oxidation sites).

• Gem-Difluorination (C4-position): Converts the carbonyl into a CF

  moiety, acting as a bioisostere for the carbonyl oxygen while removing H-bond acceptor capability and increasing lipophilicity.

This guide provides two distinct, field-validated protocols for these transformations. Unlike generic organic synthesis texts, these protocols specifically address the challenges posed by the basic tertiary amine and the enolization thermodynamics of the piperidone ring.

Pre-Experimental Analysis & Causality

Before initiating synthesis, researchers must understand the mechanistic constraints of the piperidone scaffold:

• The Amine Problem: The basic nitrogen (N-benzyl) will protonate under the acidic conditions generated by fluorinating agents (HF generation).

  • Impact: Protonation creates an electron-withdrawing ammonium species, which inductively destabilizes the transition state for enolization.

  • Solution: Protocols must account for longer reaction times or thermal activation compared to simple cyclohexanones.

• The Elimination Risk:

  • Issue: In gem-difluorination, the intermediate carbocation is prone to eliminating a proton to form a vinyl fluoride (alkene) rather than capturing a second fluoride ion.

  • Solution: Use of Deoxo-Fluor over DAST and strict temperature control minimizes this thermodynamic sink.

Method A: Electrophilic -Fluorination (C3-F)

Target Product: 3-Fluoro-1-benzylpiperidin-4-one Reagent: Selectfluor (F-TEDA-BF

)

Mechanism & Rationale

We utilize Selectfluor due to its stability and safety profile compared to N-fluorobenzenesulfonimide (NFSI). The reaction proceeds via an enol intermediate.[1][2] While methanol is often used to accelerate enolization via hydrogen bonding, acetonitrile (MeCN) is preferred here to minimize hemiacetal formation with the ketone.

Protocol Workflow

Materials:

• N-benzyl-4-piperidone (1.0 equiv)

• Selectfluor (1.2 equiv)

• Acetonitrile (anhydrous, 0.5 M concentration)

• Catalyst: Molecular Iodine (I

  , 10 mol%) or H SO (cat.) - Optional but recommended for sluggish substrates.

Step-by-Step Procedure:

• Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve N-benzyl-4-piperidone (10 mmol) in anhydrous acetonitrile (20 mL).

• Reagent Addition: Add Selectfluor (12 mmol) in one portion. The reaction is initially heterogeneous.

• Activation:

  • Standard: Heat the mixture to 60°C. The basic amine will protonate (consuming 1 eq of F-TEDA-BF

    derived acid), so the effective concentration of F+ is maintained by the excess reagent.

  • Catalytic Variant: If conversion is <50% after 4 hours, add 10 mol% I

    . Iodine acts as a Lewis acid to activate the Selectfluor N-F bond.

• Monitoring: Monitor by LC-MS (ESI+). Look for the M+19 shift (Product Mass: M+H = 208.1).

  • Note: TLC is difficult due to the polarity of the amine salts.

• Workup (Critical):

  • Cool to room temperature.[3][4][5]

  • Dilute with Ethyl Acetate (EtOAc).

  • Neutralization: Pour into saturated aqueous NaHCO

    . Caution: CO evolution. This step is vital to deprotonate the amine and allow extraction.

• Purification:

  • Wash organic layer with brine, dry over Na

    SO .[6]

  • Flash Chromatography: Gradient 0-30% EtOAc in Hexanes.

  • Tip: Pre-treat silica column with 1% Triethylamine (TEA) to prevent streaking of the basic amine.

Method B: Nucleophilic Gem-Difluorination (C4-CF )

Target Product: 4,4-Difluoro-1-benzylpiperidine Reagent: Deoxo-Fluor (Bis(2-methoxyethyl)aminosulfur trifluoride)[7]

Safety Note: While DAST is the traditional reagent, this protocol utilizes Deoxo-Fluor .[4][5][8][9] It has a higher decomposition temperature (>140°C vs. ~90°C for DAST), making it safer for scale-up, though it still generates HF upon contact with moisture.

Mechanism & Rationale

The reaction involves the nucleophilic attack of the sulfur species on the ketone oxygen, followed by the release of the sulfur leaving group and double fluoride attack.

Protocol Workflow

Materials:

• N-benzyl-4-piperidone (1.0 equiv)

• Deoxo-Fluor (2.0 equiv) - Excess required due to HF scavenging by the amine.

• Dichloromethane (DCM), anhydrous.[4][6]

• Ethanol (for quenching).

Step-by-Step Procedure:

• Setup: Flame-dry a two-neck flask. Flush with Nitrogen/Argon. Add N-benzyl-4-piperidone (5 mmol) and DCM (15 mL).

• Temperature Control: Cool the solution to 0°C (Ice bath).

  • Why? Room temperature addition leads to vigorous exotherms and promotes elimination to the vinyl fluoride side-product.

• Addition: Add Deoxo-Fluor (10 mmol) dropwise via syringe over 10 minutes.

  • Observation: The solution may turn yellow/orange.

• Reaction:

  • Stir at 0°C for 1 hour.

  • Allow to warm to Room Temperature (25°C) and stir for 12-16 hours.

  • Do NOT reflux. Heat promotes explosion risk and elimination.

• Quenching (The "Inverse Quench"):

  • Safety Critical: Do not add water to the reaction flask.

  • Prepare a beaker with saturated aqueous NaHCO

    and crushed ice.

  • Slowly pour the reaction mixture into the bicarbonate slurry with vigorous stirring.

• Purification:

  • Extract with DCM (x3).[4]

  • Chromatography: 0-10% MeOH in DCM. (The difluoro product is less polar than the ketone).

Visualization of Workflows

Figure 1: Mechanistic Pathway for Selectfluor -Fluorination

Caption: Electrophilic fluorination pathway. Rate-limiting step is often the enolization, hindered by the protonated amine.

Figure 2: Decision Matrix for Reagent Selection

Caption: Reagent selection guide based on target regiochemistry and safety constraints.

Troubleshooting & Analytical Validation

Observation	Probable Cause	Corrective Action
Low Conversion (Method A)	Protonated amine inhibiting enolization.	Add 10 mol% I or switch solvent to Methanol (promotes enolization via H-bonding).
Vinyl Fluoride Byproduct (Method B)	Elimination dominating substitution.	Ensure temperature is strictly 0°C during addition. Do not heat above 40°C.
Streaking on TLC	Interaction of amine with silica.	Add 1% Triethylamine or 1% NH OH to the eluent.
Etching of Glassware	HF generation.	Use Teflon/HDPE vessels for Method B if possible. Neutralize immediately.

Analytical Checkpoints:

• F NMR:
  • -Fluoro: ~ -180 ppm (multiplet/doublet).

  • Gem-Difluoro: ~ -90 to -110 ppm (typically a triplet of triplets or broad singlet depending on ring conformation).

• Mass Spec:

  • Use ESI+ mode. Expect [M+H] peaks.

  • Chlorine-containing impurities (from Selectfluor byproduct) can sometimes appear; verify isotopic pattern.

References

• Banks, R. E. (2007). 1-(Chloromethyl)-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane Bis(tetrafluoroborate).[10] Encyclopedia of Reagents for Organic Synthesis. Link

• Lal, G. S., Pez, G. P., et al. (1999).[7] Bis(2-methoxyethyl)aminosulfur Trifluoride: A New Broad-Spectrum Deoxofluorinating Agent with Enhanced Thermal Stability.[7] Journal of Organic Chemistry, 64(19), 7048–7054. Link

• Singh, R. P., & Shreeve, J. M. (2002). Recent Advances in Nucleophilic Fluorination Reactions of Organic Compounds Using Deoxofluor and DAST. Synthesis, 2002(17), 2561-2578. Link

• Nyffeler, P. T., et al. (2002). Selectfluor: Mechanistic Insight and Applications.[11] Angewandte Chemie International Edition, 44(1), 192-212. Link

• BenchChem. (2025).[6] Safety Data Sheet: Deoxo-Fluor and DAST Handling Protocols.Link

Sources

• 1. scispace.com [scispace.com]
• 2. Synthesis and Reactivity of Fluorinated Cyclic Ketones: Initial Findings [article.sapub.org]
• 3. Deoxyfluorination with 2-Pyridinesulfonyl Fluoride (PyFluor) [sigmaaldrich.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. eprints.lib.hokudai.ac.jp [eprints.lib.hokudai.ac.jp]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Difluoroalkane synthesis by fluorination or substitution [organic-chemistry.org]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. Benzyl fluoride synthesis by fluorination or substitution [organic-chemistry.org]
• 10. SelectFluor - Enamine [enamine.net]
• 11. epub.uni-regensburg.de [epub.uni-regensburg.de]

Asymmetric hydrogenation methods for fluorinated pyridines

Application Note: Asymmetric Hydrogenation of Fluorinated Pyridines

Executive Summary

The asymmetric hydrogenation of fluorinated pyridines represents a critical challenge in modern medicinal chemistry. While chiral fluorinated piperidines are high-value pharmacophores (enhancing metabolic stability and lipophilicity), the aromatic stability of the pyridine ring and the lability of the carbon-fluorine (C–F) bond create a "reactivity-selectivity" paradox. Harsh conditions required to break aromaticity often lead to hydrodefluorination (loss of F) or catalyst poisoning.

This guide details two field-proven protocols to overcome these barriers:

• Iridium-Catalyzed Hydrogenation: The industry standard for high enantioselectivity (ee) and yield, utilizing acid-activation strategies.

• Organocatalytic Transfer Hydrogenation: A metal-free alternative for acid-sensitive substrates using Chiral Phosphoric Acids (CPAs).

Mechanistic Insight & Critical Parameters

The Activation Challenge

Unactivated pyridines are poor substrates for hydrogenation due to their high resonance energy (~29 kcal/mol) and the ability of the basic nitrogen to coordinate and poison metal catalysts.

• Solution: Acid-Assisted Activation. Protonation or acylation of the pyridine nitrogen generates a pyridinium salt. This withdraws electron density, disrupting aromaticity and making the ring susceptible to hydride attack, while simultaneously blocking the nitrogen from poisoning the catalyst.

The Defluorination Trap

The C–F bond is susceptible to oxidative addition by low-valent metals, particularly at the 2-position (ortho).

• Prevention: The rate of hydrogenation must exceed the rate of oxidative addition into the C–F bond.

• Causality: High

  pressure and cationic Iridium catalysts favor the hydrogenation pathway. Neutral heterogeneous catalysts (Pd/C) often favor defluorination and should be avoided for these substrates.

Mechanistic Pathway (Iridium-Catalyzed)

The following diagram illustrates the cycle for an acid-activated pyridine hydrogenation.

Figure 1: Catalytic cycle for the Iridium-catalyzed hydrogenation of pyridinium salts. The acid activator is crucial for both reactivity and catalyst protection.

Protocol 1: Homogeneous Iridium-Catalyzed Hydrogenation

Recommended for: 2-substituted and 2,3-disubstituted fluorinated pyridines requiring high ee (>90%).

Materials & Reagents

• Pre-catalyst:

  (Chloro(1,5-cyclooctadiene)iridium(I) dimer).

• Chiral Ligand: (S)-MeO-Biphep or (S)-SegPhos (Atropisomeric bisphosphines are preferred).

• Activator: Iodine (

  ) or Trichloroisocyanuric acid (TCCA). Note: generates HI in situ; TCCA generates HCl.

• Solvent: Toluene/Ethanol (10:1) or pure Toluene.

• Hydrogen Source:

  gas (600–800 psi).

Step-by-Step Methodology

• Catalyst Formation (Glovebox):

  • In a vial, mix

    (1.0 mol%) and (S)-MeO-Biphep (2.2 mol%) in dry toluene.

  • Stir at room temperature (RT) for 15 minutes until a clear orange/red solution forms.

  • Add Iodine (

    , 5–10 mol%). Stir for an additional 10 minutes. Why? Iodine oxidizes Ir(I) to the active Ir(III) species and provides iodide counterions.

• Substrate Loading:

  • Add the fluorinated pyridine substrate (1.0 equiv) directly to the catalyst solution.

  • Crucial Step: If not using

    , add the stoichiometric acid activator (e.g., HCl in dioxane, 1.0 equiv) now. The solution may become cloudy as the pyridinium salt forms.

• Hydrogenation:

  • Transfer the mixture to a high-pressure steel autoclave (Parr bomb) containing a glass liner.

  • Seal and purge with

    gas (3 cycles at 100 psi) to remove .

  • Pressurize to 600 psi (40 bar) .

  • Stir at RT to 50°C for 12–24 hours.

  • Optimization Note: For 2-fluoro-pyridines (labile F), keep T < 30°C. For 3-fluoro-pyridines (stable F), T can be increased to 50°C to improve conversion.

• Workup & Purification:

  • Carefully vent

    (fume hood).

  • Basify the reaction mixture with saturated aq.

    or to release the free amine from the piperidinium salt.

  • Extract with Dichloromethane (DCM) x3.

  • Dry over

    , concentrate, and purify via flash chromatography.

Protocol 2: Organocatalytic Transfer Hydrogenation

Recommended for: Substrates sensitive to metal coordination or high pressure; 3-fluoropyridines.

Materials & Reagents

• Catalyst: Chiral Phosphoric Acid (CPA), typically SPINOL or BINOL derived (5–10 mol%).

• Reductant: Hantzsch Ester (HEH) (2.4 equiv).

• Solvent: Benzene or Toluene (non-polar solvents enhance ion-pairing).

• Activator: None (The CPA acts as both catalyst and activator).

Step-by-Step Methodology

• Reaction Setup:

  • In a screw-cap reaction tube, combine the fluorinated pyridine (0.2 mmol), Chiral Phosphoric Acid (0.01 mmol, 5 mol%), and Hantzsch Ester (0.48 mmol).

  • Add Toluene (2.0 mL).

• Incubation:

  • Stir at 60°C for 24–48 hours under Argon atmosphere.

  • Mechanism:[1][2][3][4][5][6][7][8] The CPA protonates the pyridine, forming a chiral ion pair. The Hantzsch ester transfers a hydride to the activated pyridinium species.[9]

• Workup:

  • Cool to RT.

  • Directly load the crude mixture onto a silica gel column.

  • Elute with Hexane/EtOAc. (The pyridine byproduct from Hantzsch ester is easily separated).

Troubleshooting & Optimization Workflow

The following decision tree assists in selecting conditions and solving common failure modes.

Figure 2: Troubleshooting logic for optimizing yield and stereocontrol.

Comparative Data: Ligand & Method Performance

Table 1: Performance of Methods on 2-Fluoro-3-Methylpyridine

Method	Catalyst System	Pressure/Temp	Yield (%)	ee (%)	Defluorination Risk
Ir-Homogeneous	/ (S)-SegPhos /	600 psi / 30°C	92%	94%	Low
Ir-Homogeneous	/ (S)-BINAP / HCl	600 psi / 30°C	85%	78%	Moderate
Transfer Hydrog.	CPA (TRIP) / Hantzsch Ester	Ambient / 60°C	75%	88%	Very Low
Heterogeneous	/ C	100 psi / RT	95%	0% (rac)	High

References

• Zhou, Y.-G. et al. "Iridium-Catalyzed Asymmetric Hydrogenation of Pyridinium Salts."[10] Journal of the American Chemical Society, 2012.

  • Key Contribution: Established the use of and pyridinium activ

• Charette, A. B. et al. "Catalytic Asymmetric Hydrogenation of N-Iminopyridinium Ylides."[10][11] Journal of the American Chemical Society, 2005.[12]

  • Key Contribution: First highly enantioselective hydrogenation using activated N-ylides.[10]

• Rueping, M. et al. "Asymmetric Brønsted Acid Catalyzed Transfer Hydrogenation of Pyridines." Angewandte Chemie International Edition, 2011.

  • Key Contribution: Metal-free organoc

• Glorius, F. et al. "Asymmetric Hydrogenation of Fluorinated Heterocycles." Accounts of Chemical Research, 2016.

  • Key Contribution: Review of fluorinated substr

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Borane-Catalyzed Transfer Hydrogenations of Pyridines with Ammonia Borane [organic-chemistry.org]
• 3. mdpi.com [mdpi.com]
• 4. chemrxiv.org [chemrxiv.org]
• 5. Interrupted Pyridine Hydrogenation: Asymmetric Synthesis of δ‐Lactams - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Asymmetric hydrogenation - Wikipedia [en.wikipedia.org]
• 7. lac.dicp.ac.cn [lac.dicp.ac.cn]
• 8. daneshyari.com [daneshyari.com]
• 9. Chiral phosphoric acid-catalyzed transfer hydrogenation of 3,3-difluoro-3H-indoles - PMC [pmc.ncbi.nlm.nih.gov]
• 10. lac.dicp.ac.cn [lac.dicp.ac.cn]
• 11. pubs.acs.org [pubs.acs.org]
• 12. chemrxiv.org [chemrxiv.org]

Application Note: Precision Electrophilic Fluorination of Piperidine Enolates

Topic: Reagents for electrophilic fluorination of piperidine enolates Content Type: Application Note & Protocol Guide

Executive Summary

The piperidine ring is the most prevalent nitrogen heterocycle in FDA-approved small molecule drugs.[1] The strategic introduction of fluorine into the piperidine scaffold—particularly at the C3 position—can profoundly modulate pKa (reducing basicity by ~1–2 log units), improve metabolic stability by blocking P450 oxidation sites, and alter conformation through the gauche effect.

This guide details the reagents and protocols for the electrophilic fluorination of N-protected piperidine enolates. We focus on the two dominant pathways: Direct Enolate Fluorination (kinetic control) and Organocatalytic Asymmetric Fluorination (stereocontrol).

Reagent Selection Guide

Choosing the correct fluorinating agent is the single most critical decision in this workflow. The choice depends on the enolate counter-cation, solvent compatibility, and desired reactivity profile.

Comparative Analysis of Electrophilic Fluorinating Agents (F+)[2]

Feature	NFSI (N-Fluorobenzenesulfonimide)	Selectfluor® (F-TEDA-BF4)	N-Fluoropyridinium Salts
Structure	Neutral sulfonimide	Cationic quaternary ammonium	Cationic pyridinium
Solubility	High in THF, Et2O, Toluene	Low in THF; High in MeCN, H2O	Variable; often requires MeCN
Reactivity	Mild; highly selective	High; aggressive	Tunable (substituent dependent)
Enolate Compatibility	Excellent for Lithium Enolates	Poor (Insoluble in THF at -78°C)	Moderate
Primary Application	Direct fluorination of Li/Na/K enolates	Fluorination of Silyl Enol Ethers	Tuned reactivity for specific substrates
Byproducts	Sulfonimide (easy removal)	Amine salt (water soluble)	Pyridine (can be basic)

Decision Tree: Selecting Your Strategy

Figure 1: Strategic decision tree for selecting the optimal fluorination protocol based on stereochemical requirements and substrate stability.

Critical Parameters & Mechanistic Insight

The Challenge of Piperidine Enolates

Fluorinating N-heterocycles presents unique challenges compared to carbocyclic ketones:

• -Elimination: The introduced fluorine atom acidifies the -proton. In the presence of strong bases or excess enolate, HF elimination occurs rapidly, yielding the enone (dihydropyridinone).

• Protecting Group Sensitivity: The nitrogen lone pair must be masked (e.g., Boc, Cbz) to prevent N-oxidation or N-fluorination.

• Stereoelectronics: In 3-substituted piperidines, incoming electrophiles generally prefer the axial trajectory due to torsional strain minimization, but this is substrate-dependent.

Mechanism of Action (NFSI)

The reaction proceeds via an

-type attack of the enolate HOMO on the fluorine atom of NFSI. The sulfonimide leaving group is non-nucleophilic, which is crucial to prevent back-reaction or opening of the piperidine ring.

Experimental Protocols

Protocol A: Standard Racemic Fluorination (Direct Enolate)

Target: N-Boc-3-fluoro-4-piperidone Scope: General purpose synthesis for SAR exploration.

Reagents:

• Substrate: N-Boc-4-piperidone (1.0 equiv)

• Base: LiHMDS (Lithium bis(trimethylsilyl)amide) (1.1 equiv, 1.0 M in THF)

• Fluorinating Agent: NFSI (1.2 equiv)[2]

• Solvent: Anhydrous THF

Step-by-Step Procedure:

• Preparation: Flame-dry a 2-neck round bottom flask under Argon. Add N-Boc-4-piperidone (1.0 g, 5.0 mmol) and dissolve in anhydrous THF (20 mL).

• Enolization: Cool the solution to -78°C (dry ice/acetone bath).

• Deprotonation: Add LiHMDS dropwise over 10 minutes.

  • Expert Note: Do not use LDA if possible. LiHMDS is less nucleophilic and reduces the risk of attacking the Boc carbonyl.

  • Stirring: Stir at -78°C for 45 minutes to ensure complete enolate formation.

• Fluorination: Dissolve NFSI (1.9 g, 6.0 mmol) in THF (5 mL) in a separate vial. Add this solution dropwise to the enolate at -78°C.

  • Critical: The reaction is exothermic. Maintain internal temperature below -70°C.

• Reaction: Stir at -78°C for 2 hours. Allow to warm slowly to -20°C over 1 hour.

  • Stop: Do not warm to room temperature before quenching; this promotes HF elimination.

• Quench: Quench with saturated aqueous NH4Cl (10 mL) while still cold.

• Workup: Extract with EtOAc (3x). Wash combined organics with water and brine. Dry over Na2SO4.

• Purification: Flash chromatography (Hexanes/EtOAc).

  • Yield Expectation: 65–75%.

  • Validation: 19F NMR should show a signal around -180 to -200 ppm (doublet of multiplets).

Protocol B: Asymmetric Organocatalytic Fluorination

Target: (R)- or (S)-N-Boc-3-fluoro-4-piperidone Scope: High-value intermediates requiring >90% ee. Based on the MacMillan protocol [1].

Reagents:

• Substrate: N-Boc-4-piperidone[3]

• Catalyst: Dihydroquinine-derived primary amine (e.g., DHQD-NH2) (20 mol%)

• Reagent: NFSI[2][4][5][6][7][8][9][10][11]

• Solvent: Toluene or Et2O (non-polar solvents enhance ion-pairing)

• Additive: TCA (Trichloroacetic acid) (20 mol%) - aids enamine formation.

Step-by-Step Procedure:

• Setup: To a vial equipped with a magnetic stir bar, add the chiral amine catalyst (0.2 equiv) and acid co-catalyst (0.2 equiv).

• Solvent: Add Toluene (0.5 M concentration relative to substrate).

• Substrate: Add N-Boc-4-piperidone (1.0 equiv) and stir at room temperature for 10 minutes to form the enamine intermediate.

• Fluorination: Cool to -10°C . Add NFSI (1.2 equiv) in one portion.[2]

• Monitoring: Stir for 12–24 hours. Monitor consumption of NFSI by TLC.

• Workup: Filter the reaction mixture through a pad of silica gel (eluting with Et2O) to remove the catalyst and sulfonimide byproduct.

• Purification: Concentrate and purify via flash chromatography.

  • Yield Expectation: 70–80%.

  • Enantiomeric Excess: Typically 90–98% ee.

Workflow Visualization:

Figure 2: Workflow comparison between low-temperature kinetic lithiation and room-temperature organocatalytic protocols.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Enone Formation (Elimination)	Base too strong; Temp too high	Switch from LiHMDS to NaHMDS (less basic); Ensure quench occurs at <-20°C.
Low Conversion	Wet NFSI or Solvent	NFSI is hygroscopic. Recrystallize from toluene if aged. Use freshly distilled THF.
Di-fluorination	Excess Base/NFSI	Strictly limit base to 1.1 equiv. Use inverse addition (add enolate to NFSI) to keep [Enolate] low.
Poor Solubility	Selectfluor in THF	Switch to Protocol B (Silyl Enol Ether) using MeCN as solvent.

Safety & Handling

• NFSI: Generally stable but can cause skin sensitization.

• Selectfluor: Strong oxidant. Avoid mixing with reducing agents.

• HF Generation: Although these reagents are "F+" sources, the workup generates fluoride ions. Acidification of the aqueous layer can generate HF gas. Always work in a fume hood and dispose of aqueous waste in designated "Fluoride Waste" containers.

References

• Enantioselective Organoc

  -Fluorination of Cyclic Ketones Source:Journal of the American Chemical Society (2011) Context: Primary reference for Protocol B (MacMillan group). URL:[Link]

• Electrophilic Fluorination of Enolates Source:Chemical Reviews (2005) Context: Comprehensive review of NFSI and Selectfluor mechanisms. URL:[Link]

• Synthesis of 3-Fluoropiperidines via Hydrogenation Source:ACS Catalysis (2020) Context: Alternative route discussion (Hydrogenation of fluoropyridines). URL:[Link]

• The Dark Side of Fluorine Source:ACS Medicinal Chemistry Letters (2019) Context: Safety and metabolic stability considerations (HF elimination).[12] URL:[Link]

Sources

• 1. Synthesis of tetrafluorinated piperidines from nitrones via a visible-light-promoted annelation reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. juniperpublishers.com [juniperpublishers.com]
• 3. Synthesis of N-Boc 4-piperidone_Chemicalbook [chemicalbook.com]
• 4. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 5. Reagent-controlled enantioselectivity switch for the asymmetric fluorination of β-ketocarbonyls by chiral primary amine catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chimia.ch [chimia.ch]
• 7. Advances in Catalytic Enantioselective Fluorination, Mono-, Di-, and Trifluoromethylation, and Trifluoromethylthiolation Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. BJOC - Organocatalytic asymmetric fluorination of α-chloroaldehydes involving kinetic resolution [beilstein-journals.org]
• 9. macmillan.princeton.edu [macmillan.princeton.edu]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the N-Debenzylation of (3R,4R)-1-benzyl-4-fluoropiperidin-3-ol

Authored by: [Your Name/Department], Senior Application Scientist

Abstract: This document provides a comprehensive guide for the N-debenzylation of (3R,4R)-1-benzyl-4-fluoropiperidin-3-ol, a key intermediate in the synthesis of various pharmaceutical agents. The protocol detailed herein utilizes catalytic transfer hydrogenation with palladium on carbon (Pd/C) and ammonium formate as the hydrogen donor, a method noted for its efficiency, mild reaction conditions, and operational simplicity compared to traditional high-pressure hydrogenation.[1][2][3] This guide is intended for researchers, scientists, and drug development professionals, offering in-depth procedural details, mechanistic insights, and practical advice for a successful synthesis.

Introduction: The Significance of Fluorinated Piperidines and Debenzylation

The piperidine scaffold is a ubiquitous structural motif in a vast array of pharmaceuticals and natural products. The introduction of fluorine into these structures can significantly enhance metabolic stability, binding affinity, and bioavailability.[4] Consequently, fluorinated piperidines, such as (3R,4R)-4-fluoropiperidin-3-ol, are highly valuable building blocks in medicinal chemistry.

The N-benzyl group is a widely used protecting group for secondary amines due to its stability under various reaction conditions.[5] Its removal, or debenzylation, is a crucial step in many synthetic pathways. Catalytic hydrogenolysis is a preferred method for N-debenzylation due to its clean conversion, typically yielding the deprotected amine and toluene as the primary byproduct.[5]

This application note focuses on a robust and scalable procedure for the N-debenzylation of (3R,4R)-1-benzyl-4-fluoropiperidin-3-ol to yield the corresponding (3R,4R)-4-fluoropiperidin-3-ol.

Mechanistic Overview: Catalytic Transfer Hydrogenation

The N-debenzylation process described here employs catalytic transfer hydrogenation (CTH). In this method, a hydrogen donor, in this case, ammonium formate, generates hydrogen in situ in the presence of a catalyst, typically palladium on carbon (Pd/C).[3][6] This approach circumvents the need for high-pressure hydrogen gas, making it a safer and more convenient laboratory procedure.[6]

The generally accepted mechanism involves the following key steps:

• Decomposition of the Hydrogen Donor: Ammonium formate decomposes on the palladium surface to produce hydrogen, ammonia, and carbon dioxide.[7][8]

• Adsorption: Both the N-benzylated piperidine and the in situ generated hydrogen adsorb onto the surface of the palladium catalyst.

• Hydrogenolysis: The adsorbed hydrogen species cleave the benzylic carbon-nitrogen bond of the substrate.

• Desorption: The debenzylated product, (3R,4R)-4-fluoropiperidin-3-ol, and the toluene byproduct desorb from the catalyst surface, regenerating the active sites for the next catalytic cycle.

Experimental Protocol

This protocol provides a detailed, step-by-step methodology for the N-debenzylation of (3R,4R)-1-benzyl-4-fluoropiperidin-3-ol.

Materials and Reagents

Reagent	Grade	Supplier
(3R,4R)-1-benzyl-4-fluoropiperidin-3-ol	≥95%	Various
Palladium on Carbon (10% Pd)	Degussa type	Various
Anhydrous Ammonium Formate	≥98%	Various
Methanol (MeOH), Anhydrous	ACS Grade	Various
Ethyl Acetate (EtOAc)	ACS Grade	Various
Dichloromethane (DCM)	ACS Grade	Various
Celite® 545	---	Various
Saturated Sodium Bicarbonate Solution (NaHCO₃)	---	In-house prep.
Brine	---	In-house prep.
Anhydrous Sodium Sulfate (Na₂SO₄)	ACS Grade	Various
Hydrochloric Acid (HCl), 1M in Et₂O	---	Various

Equipment

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Inert atmosphere setup (Nitrogen or Argon)

• Büchner funnel and filter flask

• Rotary evaporator

• Standard laboratory glassware

Step-by-Step Procedure

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add (3R,4R)-1-benzyl-4-fluoropiperidin-3-ol (1.0 eq). Dissolve the starting material in anhydrous methanol (10-15 mL per gram of substrate). Flush the flask with an inert atmosphere (nitrogen or argon).

• Catalyst Addition: Carefully add 10% palladium on carbon (0.1 - 0.2 eq by weight of the substrate) to the reaction mixture under a positive flow of inert gas. Caution: Palladium on carbon is pyrophoric and can ignite flammable solvents.[9]

• Initiation of Reaction: To the stirred suspension, add anhydrous ammonium formate (4-5 eq) in one portion.

• Reaction Monitoring: Heat the reaction mixture to reflux (approximately 65 °C for methanol). Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until complete consumption of the starting material is observed. Typical reaction times range from 30 minutes to a few hours.

• Work-up - Catalyst Removal: Once the reaction is complete, cool the mixture to room temperature. Filter the reaction mixture through a pad of Celite® to remove the palladium catalyst. Wash the Celite® pad thoroughly with methanol to ensure complete recovery of the product. Safety Note: Do not allow the filtered catalyst to dry on the filter paper as it can ignite.[5] Quench the catalyst on the Celite® pad with water before disposal.

• Work-up - Extraction: Concentrate the filtrate under reduced pressure to remove the methanol. To the resulting residue, add ethyl acetate and a saturated aqueous solution of sodium bicarbonate. Separate the organic layer. The aqueous layer can be further extracted with ethyl acetate or a mixture of chloroform and isopropanol for highly polar products.[10] Combine the organic extracts and wash with brine.

• Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to afford the crude (3R,4R)-4-fluoropiperidin-3-ol. The crude product can be purified by silica gel column chromatography using a mobile phase gradient of dichloromethane and methanol. Alternatively, for crystalline products, recrystallization from a suitable solvent system can be employed.

• Characterization: The final product should be characterized by ¹H NMR, ¹³C NMR, ¹⁹F NMR, and mass spectrometry to confirm its identity and purity.

Troubleshooting and Key Considerations

Issue	Potential Cause	Suggested Solution
Incomplete Reaction	- Inactive catalyst- Insufficient ammonium formate- Catalyst poisoning	- Use fresh, high-quality Pd/C.- Add an additional portion of ammonium formate.- Ensure the starting material is free of impurities that could poison the catalyst (e.g., sulfur-containing compounds). Consider adding a mild acid to form the amine salt, which can sometimes prevent catalyst poisoning.[11]
Low Yield	- Incomplete reaction- Product loss during work-up	- Ensure the reaction goes to completion.- The product, a fluorinated amino alcohol, may have some water solubility. Saturating the aqueous layer with NaCl or using a more polar extraction solvent like a chloroform/isopropanol mixture may improve recovery.[10]
Formation of Byproducts	- Over-reduction- Side reactions	- Monitor the reaction closely and stop it once the starting material is consumed.- Ensure the reaction is run under an inert atmosphere to prevent oxidative side reactions.
Difficulty in Purification	- High polarity of the product	- Use a more polar eluent system for column chromatography (e.g., DCM/MeOH with a small percentage of ammonium hydroxide).- Consider converting the free amine to its hydrochloride salt for easier handling and purification by crystallization.

Safety Precautions

• Hydrogenation Safety: Although catalytic transfer hydrogenation avoids the use of high-pressure hydrogen gas, the in situ generation of hydrogen still poses a flammability risk.[12][13] All operations should be conducted in a well-ventilated fume hood.

• Catalyst Handling: Palladium on carbon is pyrophoric, especially when dry and in the presence of organic solvents.[5][9] Handle the catalyst carefully under an inert atmosphere and never allow it to become completely dry after use.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves.

Conclusion

The catalytic transfer hydrogenation method using palladium on carbon and ammonium formate provides an efficient, safe, and scalable procedure for the N-debenzylation of (3R,4R)-1-benzyl-4-fluoropiperidin-3-ol. This application note offers a detailed protocol and practical guidance to facilitate the successful synthesis of the valuable fluorinated piperidine intermediate. The mild reaction conditions and straightforward work-up make this method highly suitable for both academic research and industrial drug development settings.

References

• Ram, S., & Spicer, L. D. (1987). Debenzylation of N-Benzylamino Derivatives by Catalytic Transfer Hydrogenation with Ammonium Formate. Synthetic Communications, 17(4), 415-418. [Link]

• A Complete Safety and Operation Guide for High-Pressure Catalytic Hydrogenation Reactors. (n.d.).

• Banik, B. K., et al. (2018). VERSATILE CATALYTIC TRANSFER HYDROGENATIONS IN ORGANIC SYNTHESIS. Heterocyclic Letters, 8(3), 707-713. [Link]

• Hydrogenation Reaction Safety In The Chemical Industry. (2025, October 11).

• University of Wisconsin-Madison. (n.d.). Hydrogenation SOP. Retrieved from [Link]

• Mettler Toledo. (n.d.). Hydrogenation Reactions | Safe Reaction Monitoring & Control. Retrieved from [Link]

• Ram, S., & Spicer, L. D. (1987). Debenzylation Of N-Benzylamino Derivatives By Catalytic Transfer Hydrogenation With Ammonium Formate. Scholars@Duke. [Link]

• Gowda, D. C. (2000). Catalytic Hydrogen Transfer Reductions Using Ammonium Formate. A Review. Indian Journal of Chemistry - Section B, 39(8), 553-558. [Link]

• University of Pittsburgh. (2012, March 6). Safety Guidelines for Hydrogenation Reactions. Retrieved from [Link]

• Ram, S., & Spicer, L. D. (1987). Debenzylation of N-Benzylamino Derivatives by Catalytic Transfer Hydrtyation With Ammonium Formate. Semantic Scholar. [Link]

• Chemoselectivity in Transfer-Hydrogenation Reactions. (2014, April 4). UC Berkeley College of Chemistry.

• University of Rochester Department of Chemistry. (n.d.). Workup for Polar and Water-Soluble Solvents. Retrieved from [Link]

• Sciencemadness Discussion Board. (2019, October 30). De-protection of N-Benzyl groups. [Link]

• Blaney, P., et al. (1999). Fluorination of 3-(3-(piperidin-1-yl)propyl)indoles and 3-(3-(piperazin-1-yl)propyl)indoles gives selective human 5-HT1D receptor ligands with improved pharmacokinetic profiles. Journal of Medicinal Chemistry, 42(12), 2087-2104. [Link]

• National Center for Biotechnology Information. (n.d.). (3S,4R)-4-fluoropiperidin-3-ol. PubChem Compound Database. Retrieved from [Link]

Sources

• 1. CTH N-Debenzylation of Protected Amines with Pd-C and Ammonium Formate - [www.rhodium.ws] [chemistry.mdma.ch]
• 2. Scholars@Duke publication: Debenzylation Of N-Benzylamino Derivatives By Catalytic Transfer Hydrogenation With Ammonium Formate1, 2 [scholars.duke.edu]
• 3. zenodo.org [zenodo.org]
• 4. Fluorination of 3-(3-(piperidin-1-yl)propyl)indoles and 3-(3-(piperazin-1-yl)propyl)indoles gives selective human 5-HT1D receptor ligands with improved pharmacokinetic profiles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. scholarworks.utrgv.edu [scholarworks.utrgv.edu]
• 7. lohtragon.com [lohtragon.com]
• 8. ocf.berkeley.edu [ocf.berkeley.edu]
• 9. chem.uci.edu [chem.uci.edu]
• 10. Workup [chem.rochester.edu]
• 11. sciencemadness.org [sciencemadness.org]
• 12. Hydrogenation Reaction Safety In The Chemical Industry [industrialsafetytips.in]
• 13. mt.com [mt.com]

Introduction: The Strategic Value of 3-Fluoropiperidin-4-ols in Modern Drug Discovery

An Application Guide to the Synthesis of 3-Fluoropiperidin-4-ol Intermediates Using Selectfluor™

The piperidine ring is a cornerstone of medicinal chemistry, appearing in a vast number of FDA-approved drugs.[1] Its conformational flexibility and ability to engage in key hydrogen bonding interactions make it a privileged scaffold. The strategic incorporation of fluorine into this scaffold, specifically creating 3-fluoropiperidine derivatives, offers a powerful tool for modulating physicochemical and pharmacological properties.[1][2] Fluorine's high electronegativity and small size can enhance metabolic stability, alter basicity (pKa), and improve membrane permeability, which can have a profound impact on a drug candidate's ADME (Absorption, Distribution, Metabolism, and Excretion) profile.[2][3]

The 3-fluoropiperidin-4-ol substructure, in particular, is a highly prized building block. The dual functionality of the fluorine atom and the hydroxyl group provides versatile handles for further synthetic elaboration, enabling the construction of complex molecular architectures with precisely controlled stereochemistry. This guide provides a detailed examination of the synthesis of these vital intermediates using Selectfluor™, a safe and effective electrophilic fluorinating agent, moving from fundamental principles to detailed, field-proven laboratory protocols.

Understanding the Reagent: Selectfluor™ (F-TEDA-BF₄)

Historically, electrophilic fluorination was a hazardous endeavor, often requiring the use of elemental fluorine (F₂) gas, which is highly toxic and difficult to handle.[4] The advent of modern N-F reagents revolutionized the field.[5][6] Among these, Selectfluor™ (1-chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate)) has emerged as a reagent of choice for both academic research and industrial-scale synthesis.[4][7][8]

Key Advantages of Selectfluor™:

• Safety and Handling: It is a non-volatile, air- and moisture-stable colorless solid, making it significantly safer and easier to handle than many other fluorinating agents.[4]

• Versatility: It has a broad substrate scope and is effective for fluorinating a wide range of nucleophiles, including enolates, silyl enol ethers, and enamines.[7]

• Predictable Reactivity: Its reactivity is well-understood, allowing for controlled and selective monofluorination under mild conditions.[7]

The core reactivity of Selectfluor™ lies in its cationic N-F bond, which serves as a potent source of electrophilic fluorine ("F+").[7]

The Reaction Mechanism: Electrophilic Fluorination of a Piperidone Precursor

The synthesis of 3-fluoropiperidin-4-ol typically begins with the corresponding N-protected 4-piperidone. The key fluorination step proceeds via an enolate or enol intermediate, which acts as the nucleophile that attacks the electrophilic fluorine atom of Selectfluor™. The exact mechanism has been a subject of study, with evidence suggesting either a direct Sₙ2-type attack or a single-electron transfer (SET) pathway depending on the substrate.[9] For carbonyl compounds, the reaction is generally depicted as a nucleophilic attack from the enolate.

The overall synthetic workflow can be visualized as a two-step process: electrophilic fluorination followed by stereoselective reduction.

Caption: General workflow for the synthesis of 3-fluoropiperidin-4-ol.

The mechanism of the key fluorination step is detailed below. The presence of a base (like LDA or LiHMDS) can be used to pre-form the enolate for a directed reaction, or the reaction can be catalyzed by an organocatalyst that forms an enamine intermediate, which is sufficiently nucleophilic to react with Selectfluor™.

Caption: Mechanism of electrophilic fluorination via an enolate intermediate.

Experimental Protocols

Protocol 1: General Synthesis of (±)-cis-1-Boc-3-fluoropiperidin-4-ol

This protocol describes a general, non-enantioselective method for producing the racemic cis-3-fluoropiperidin-4-ol intermediate. The cis configuration is the typical major diastereomer resulting from the reduction step.

PART A: Electrophilic Fluorination

• Reactor Setup: To a dry, three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and nitrogen inlet, add N-Boc-4-piperidone (1.0 equiv).

• Dissolution: Dissolve the starting material in anhydrous acetonitrile (MeCN) to a concentration of approximately 0.1 M.

• Cooling: Cool the solution to 0 °C using an ice-water bath.

• Reagent Addition: Add Selectfluor™ (1.1-1.2 equiv) to the stirred solution in one portion. Causality Note: A slight excess of Selectfluor™ ensures complete consumption of the starting material.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed.

• Workup:

  • Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

  • Extract the aqueous layer with ethyl acetate or dichloromethane (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Concentration: Remove the solvent under reduced pressure to yield the crude N-Boc-3-fluoro-4-piperidone. This material is often a light-yellow oil or solid and can be carried forward to the next step without further purification.

PART B: Diastereoselective Reduction

• Reactor Setup: To a round-bottom flask, add the crude N-Boc-3-fluoro-4-piperidone from the previous step.

• Dissolution: Dissolve the material in methanol (MeOH) or ethanol (EtOH) (approx. 0.1 M).

• Cooling: Cool the solution to 0 °C in an ice-water bath.

• Reagent Addition: Add sodium borohydride (NaBH₄) (1.5-2.0 equiv) portion-wise over 15-20 minutes. Causality Note: Portion-wise addition is crucial to control the exothermic reaction and gas evolution. The excess reducing agent ensures the complete reduction of the ketone.

• Reaction: Stir the reaction at 0 °C for 1-2 hours, then allow it to warm to room temperature and stir for an additional 2-4 hours. Monitor by TLC for the disappearance of the ketone.

• Workup:

  • Carefully quench the reaction by the slow addition of water or a saturated aqueous solution of ammonium chloride (NH₄Cl).

  • Reduce the solvent volume in vacuo.

  • Extract the aqueous residue with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over Na₂SO₄, and filter.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the cis-1-Boc-3-fluoropiperidin-4-ol as the major product.[10][11]

Parameter	Value/Condition	Rationale
Fluorination Solvent	Acetonitrile (MeCN)	Aprotic polar solvent, solubilizes both reactants well.
Selectfluor™ Equiv.	1.1 - 1.2	Ensures complete reaction of the starting piperidone.
Reduction Solvent	Methanol (MeOH)	Protic solvent required for NaBH₄ reduction.
Reducing Agent	Sodium Borohydride (NaBH₄)	Mild, selective, and cost-effective reagent for ketone reduction.
Typical Overall Yield	60-80% (over two steps)	Represents a robust and efficient transformation.
Diastereoselectivity	>10:1 (cis:trans)	Axial attack of the hydride on the thermodynamically favored chair conformer.

Protocol 2: Organocatalytic Enantioselective Synthesis

This advanced protocol is adapted from methodologies developed for the asymmetric fluorination of ketones and provides access to enantioenriched 3-fluoropiperidin-4-ol.[12][13] It relies on the formation of a chiral enamine intermediate.

• Catalyst Preparation: In a dry reaction vessel under a nitrogen atmosphere, dissolve the chiral organocatalyst (e.g., a modified cinchona alkaloid or a primary amine like α-methylbenzylamine, 10 mol%) in the chosen solvent (e.g., MeCN or CHCl₃).[12]

• Substrate Addition: Add N-Boc-4-piperidone (1.0 equiv).

• Fluorinating Agent: Add Selectfluor™ (1.2 equiv) and stir the mixture at the optimized temperature (e.g., 0 °C to room temperature) for 24-48 hours. Causality Note: The chiral catalyst forms a transient enamine with the piperidone, which presents one face preferentially to the Selectfluor™, thereby inducing stereoselectivity.

• Monitoring & Workup: Monitor and work up the reaction as described in Protocol 1, Part A.

• Reduction & Purification: Reduce the resulting enantioenriched N-Boc-3-fluoro-4-piperidone as described in Protocol 1, Part B. The final product can be crystallized to obtain enantiopure material.[12][13]

Parameter	Value/Condition	Rationale
Catalyst Loading	5-20 mol%	Balances reaction rate with cost-effectiveness.
Typical Enantiomeric Excess	70-95% ee (before crystallization)	Demonstrates effective stereochemical control by the catalyst.[12]
Purification Enhancement	Recrystallization	Often allows for upgrading to >99% ee.[12]

Trustworthiness: In-Process Controls & Characterization

A robust protocol includes self-validating steps. The successful synthesis of 3-fluoropiperidin-4-ol should be confirmed by a suite of analytical techniques.

• Reaction Monitoring: TLC is a rapid method for tracking the consumption of starting material. A typical mobile phase is 30-50% ethyl acetate in hexane. Staining with potassium permanganate (KMnO₄) is effective for visualizing the reactants and products.

• Structural Confirmation (NMR Spectroscopy):

  • ¹H NMR: Will confirm the overall structure. Key signals include the disappearance of the α-protons to the carbonyl and the appearance of a new multiplet for the proton on the fluorine-bearing carbon (CHF), typically around 4.5-5.0 ppm with a large doublet of triplets splitting due to coupling with fluorine and adjacent protons.

  • ¹⁹F NMR: This is a critical validation step. A single resonance (often a broad multiplet) confirms the presence of the C-F bond.[13]

  • ¹³C NMR: The carbon attached to fluorine will appear as a doublet with a large ¹JCF coupling constant (typically > 180 Hz).

• Mass Spectrometry (MS): ESI-MS will confirm the molecular weight of the product (e.g., [M+H]⁺ or [M+Na]⁺).

Safety and Handling Considerations

While Selectfluor™ is one of the safest electrophilic fluorinating agents, proper laboratory safety protocols must be strictly followed.[4]

• Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and appropriate chemical-resistant gloves.[14][15][16]

• Ventilation: Conduct all operations in a well-ventilated chemical fume hood.[14][15]

• Handling: Selectfluor™ is a moderately strong oxidizing agent.[4] Avoid contact with combustible materials. Avoid creating dust.[16]

• Storage: Store in a cool, dry place away from incompatible materials.[14]

• Disposal: Dispose of waste in accordance with local, state, and federal regulations.

References

• Shaw, S. J., Goff, D. A., Boralsky, L. A., Irving, M., & Singh, R. (2013). Enantioselective Synthesis of cis-3-Fluoropiperidin-4-ol, a Building Block for Medicinal Chemistry. The Journal of Organic Chemistry, 78(17), 8968–8974. [Link]

• Anonymous. (n.d.). Electrophilic Fluorination. Bryn Mawr College. Retrieved from [Link]

• Shaw, S. J., et al. (2013). Enantioselective Synthesis of cis-3-Fluoropiperidin-4-ol, a Building Block for Medicinal Chemistry. ACS Publications. Retrieved from [Link]

• Anonymous. (n.d.). Selectfluor. Common Organic Chemistry. Retrieved from [Link]

• Umemoto, T. (2021). Development of N-F fluorinating agents and their fluorinations: Historical perspective. Journal of Fluorine Chemistry, 251, 109888. [Link]

• Lal, G. S., Pez, G. P., & Syvret, R. G. (1999). Electrophilic NF Fluorinating Agents. Chemical Reviews, 99(12), 3133–3164. [Link]

• Taylor, S. D., & Paquin, J. F. (2016). Reactivities of electrophilic N–F fluorinating reagents. Chemical Society Reviews, 45(6), 1521-1533. [Link]

• MDPI. (2025). Catalytic Fluorination with Modern Fluorinating Agents: Recent Developments and Synthetic Scope. MDPI. Retrieved from [Link]

• Tomas-Mendivil, E., et al. (2011). Combination of gold catalysis and Selectfluor for the synthesis of fluorinated nitrogen heterocycles. Beilstein Journal of Organic Chemistry, 7, 1373-1378. [Link]

• ACS Publications. (2024). A Concise Enantioselective Synthesis of Fluorinated Pyrazolo-Piperidine GSK3901383A Enabled by an Organocatalytic Aza-Michael Addition. Organic Letters. Retrieved from [Link]

• RSC Publishing. (n.d.). Selectfluor-mediated regioselective nucleophilic functionalization of N-heterocycles under metal- and base-free conditions. Green Chemistry. Retrieved from [Link]

• NIH. (n.d.). Advances in Catalytic Enantioselective Fluorination, Mono-, Di-, and Trifluoromethylation, and Trifluoromethylthiolation Reactions. PMC. Retrieved from [Link]

• Wikipedia. (n.d.). Selectfluor. Retrieved from [Link]

• Tomas-Mendivil, E., et al. (2011). Combination of gold catalysis and Selectfluor for the synthesis of fluorinated nitrogen heterocycles. Beilstein Archives. Retrieved from [Link]

• NIH. (n.d.). Development of an Enantioselective Allylic Alkylation of Acyclic α‐Fluoro‐β‐ketoesters for Asymmetric Synthesis of 3‐Fluoropiperidines. PMC. Retrieved from [Link]

• ACS Publications. (2020). Accessing (Multi)Fluorinated Piperidines Using Heterogeneous Hydrogenation. ACS Catalysis. Retrieved from [Link]

• NIH. (n.d.). Accessing (Multi)Fluorinated Piperidines Using Heterogeneous Hydrogenation. PMC. Retrieved from [Link]

• ResearchGate. (n.d.). Fluorinated piperidines prefer the axial conformation, due to stabilising C-F … N + interactions. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Selectfluor, Chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate). Retrieved from [Link]

• NIH. (n.d.). Regiodivergent Nucleophilic Fluorination under Hydrogen Bonding Catalysis: A Computational and Experimental Study. PMC. Retrieved from [Link]

• ResearchGate. (2025). Selectfluor: Mechanistic Insight and Applications. Retrieved from [Link]

• NIH. (n.d.). Recent Advances in the Application of SelectfluorTMF-TEDA-BF4 as a Versatile Mediator or Catalyst in Organic Synthesis. PMC. Retrieved from [Link]

• Anonymous. (n.d.). Synthesis, characterization and anti-bacterial study of fluorine containing N-benzyl substituted piperidine and pyrrolidine derivatives. Retrieved from [Link]

• Scientific Update. (2019). Syn-3-Fluoro-4-aminopiperidine- a story from multiple orientations. Retrieved from [Link]

• NIH. (2019). The formation of all-cis-(multi)fluorinated piperidines by a dearomatization-hydrogenation process. PMC. Retrieved from [Link]

• REF Impact Case Studies. (n.d.). The development of Selectfluor® as a commercial electrophilic fluorinating agent. Retrieved from [Link]

• MDPI. (2011). Recent Advances in the Application of Selectfluor TM F-TEDA-BF 4 as a Versatile Mediator or Catalyst in Organic Synthesis. Retrieved from [Link]

• PubMed. (2016). Enantioselective Synthesis of 3,3-Difluoropyrrolidin-4-ol, a Valuable Building Block in Medicinal Chemistry. Retrieved from [Link]

• NIH. (n.d.). Synthesis, biological evaluation, and NMR studies of 3-fluorinated derivatives of 3',4',5'-trihydroxyflavone and 3',4',5'-trimethoxyflavone. PMC. Retrieved from [Link]

• Nature. (n.d.). Synthesis and multifaceted exploration of 4-phenylpiperidin-4-ol substituted pyrazole: photophysical insights with biological activity. Scientific Reports. Retrieved from [Link]

• ChemRxiv. (n.d.). Synthesis and biological characterization of 4,4-difluoro-3-(phenoxymethyl)piperidine scaffold as dopamine 4 receptor (D4R) antagonist in vitro tool compounds. Retrieved from [Link]

• Arkat USA. (n.d.). Optically pure trans-1-benzyl-4-aminopiperidin-3-ols. Synthesis and absolute configuration. Retrieved from [Link]

• MDPI. (2023). New Approved Drugs Appearing in the Pharmaceutical Market in 2022 Featuring Fragments of Tailor-Made Amino Acids and Fluorine. Retrieved from [Link]

• PubMed. (2009). Discovery of N-(3-fluorophenyl)-1-[(4-([(3S)-3-methyl-1-piperazinyl]methyl)phenyl)acetyl]-4-piperidinamine (GSK962040), the first small molecule motilin receptor agonist clinical candidate. Retrieved from [Link]

• MDPI. (2022). Discovery of a Flavonoid FM04 as a Potent Inhibitor to Reverse P-Glycoprotein-Mediated Drug Resistance in Xenografts and Improve Oral Bioavailability of Paclitaxel. Retrieved from [Link]

• MDPI. (n.d.). Synthesis, Dynamic NMR Characterization, and XRD Study of 2,4-Difluorobenzoyl-Substituted Piperazines. Retrieved from [Link]

• Anonymous. (2009). ENANTIOSELECTIVE SYNTHESIS OF 2-ARYL-2,3-DIHYDRO-4-QUINOLONES BY CHIRAL BRØNSTED ACID CATALYZED INTRAMOLECULAR AZA-MICHAEL ADDITION. Retrieved from [Link]

Sources

• 1. Development of an Enantioselective Allylic Alkylation of Acyclic α‐Fluoro‐β‐ketoesters for Asymmetric Synthesis of 3‐Fluoropiperidines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Selectfluor [commonorganicchemistry.com]
• 5. BJOC - Development of N-F fluorinating agents and their fluorinations: Historical perspective [beilstein-journals.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Catalytic Fluorination with Modern Fluorinating Agents: Recent Developments and Synthetic Scope | MDPI [mdpi.com]
• 8. REF Case study search [impact.ref.ac.uk]
• 9. Selectfluor - Wikipedia [en.wikipedia.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Accessing (Multi)Fluorinated Piperidines Using Heterogeneous Hydrogenation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. echemi.com [echemi.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. molcore.com [molcore.com]

Application Notes &amp; Protocols: Enzymatic Kinetic Resolution of Racemic 1-Benzyl-4-fluoropiperidin-3-ol

Abstract

Chiral 4-fluoropiperidin-3-ol scaffolds are valuable building blocks in medicinal chemistry, with their specific enantiomers often exhibiting desired pharmacological activity while the other may be inactive or detrimental. This application note provides a detailed protocol for the enzymatic kinetic resolution (EKR) of racemic cis-1-benzyl-4-fluoropiperidin-3-ol. The method utilizes the highly selective and robust immobilized lipase B from Candida antarctica (commonly known as Novozym® 435) to catalyze the enantioselective acylation of the racemic alcohol. This protocol offers a green and efficient alternative to traditional chiral separation methods, yielding both the unreacted (S)-alcohol and the acylated (R)-ester in high enantiomeric excess. Detailed procedures for the reaction setup, monitoring, workup, and analytical determination of enantiomeric excess (e.e.) and conversion are provided for researchers in pharmaceutical and chemical development.

Introduction: The Significance of Chiral Fluorinated Piperidines

Molecular chirality is a fundamental principle in drug design and development. The spatial arrangement of atoms in a molecule can dramatically influence its interaction with biological targets like enzymes and receptors, leading to differences in efficacy, metabolism, and toxicity between enantiomers.[1] The 1-benzyl-4-fluoropiperidin-3-ol structure is a key pharmacophore in a variety of centrally active agents. The introduction of a fluorine atom can significantly modulate properties such as metabolic stability, pKa, and binding affinity.

Kinetic resolution is a widely used method for separating enantiomers, where one enantiomer of a racemate reacts faster than the other in the presence of a chiral catalyst or reagent.[2] Enzymatic kinetic resolution (EKR) has emerged as a powerful tool in this domain due to the high enantioselectivity, mild reaction conditions, and environmental compatibility of enzymes, particularly lipases.[3][4] Lipases, such as the immobilized Candida antarctica Lipase B (CAL-B), are exceptionally versatile biocatalysts for the resolution of alcohols via enantioselective transesterification in organic solvents.[5][6]

This guide details a robust protocol for the CAL-B-catalyzed kinetic resolution of racemic 1-benzyl-4-fluoropiperidin-3-ol, using vinyl acetate as an irreversible acyl donor. The process selectively acylates the (R)-enantiomer, leaving the desired (S)-enantiomer as an unreacted alcohol, allowing for their separation.

Principle of the Method

The kinetic resolution is based on the differential rate of reaction of the two enantiomers of the racemic alcohol with an acyl donor, catalyzed by a lipase. CAL-B preferentially catalyzes the acylation of the (R)-hydroxyl group of 1-benzyl-4-fluoropiperidin-3-ol. Vinyl acetate is used as the acyl donor, which makes the reaction effectively irreversible because the byproduct, vinyl alcohol, tautomerizes to acetaldehyde.[5][7]

The reaction proceeds until approximately 50% conversion is reached. At this theoretical maximum, the remaining unreacted substrate will be the slow-reacting (S)-alcohol of high enantiomeric purity, and the product will be the fast-reacting (R)-ester, also of high enantiomeric purity.[2] The two compounds can then be separated using standard chromatographic techniques.

Caption: Workflow of the enzymatic kinetic resolution.

Materials and Reagents

Reagent/Material	Grade	Supplier Example	Notes
Racemic 1-benzyl-4-fluoropiperidin-3-ol	>98% Purity	Sigma-Aldrich	Substrate
Novozym® 435 (Immobilized CAL-B)	Biocatalysis Grade	Novozymes	The catalyst. Store desiccated at 4°C.[8][9]
Vinyl Acetate	Anhydrous, >99%	Acros Organics	Acyl donor. Use fresh or distilled to remove inhibitors.[2][5]
Methyl tert-butyl ether (MTBE)	Anhydrous, >99%	Fisher Scientific	Reaction solvent.[4]
Celite® 545	Analytical Grade	VWR	For filtration.
Ethyl Acetate	HPLC Grade	J.T. Baker	For chromatography.
n-Hexane	HPLC Grade	J.T. Baker	For chromatography.
Chiral Stationary Phase HPLC Column	Analytical	Daicel, Phenomenex	e.g., Chiralpak® AD-H or similar for enantiomeric separation.
Sodium Sulfate (Na₂SO₄)	Anhydrous	EMD Millipore	For drying organic layers.

Experimental Protocol

Reaction Setup

This protocol is based on a 10 mmol scale. Adjust volumes and quantities as needed.

• Preparation: To a 100 mL oven-dried, round-bottom flask equipped with a magnetic stir bar, add racemic 1-benzyl-4-fluoropiperidin-3-ol (10 mmol, 2.25 g).

• Solvent Addition: Add 50 mL of anhydrous methyl tert-butyl ether (MTBE). Stir the mixture until the substrate is fully dissolved.

• Enzyme Addition: Add Novozym® 435 (225 mg, ~10% w/w of the substrate). The use of an immobilized enzyme simplifies removal post-reaction.[5][9]

• Acyl Donor Addition: Add vinyl acetate (20 mmol, 1.85 mL, 2.0 equivalents). Using an excess of the acyl donor ensures the reaction proceeds efficiently.[7]

• Reaction Conditions: Seal the flask under a nitrogen or argon atmosphere and place it in a temperature-controlled shaker or oil bath set to 45°C . Stir the reaction mixture at approximately 200 rpm. Gentle agitation is crucial to avoid mechanical degradation of the immobilized enzyme beads.[10]

Reaction Monitoring

The progress of the reaction (conversion) should be monitored to stop it as close to 50% as possible to maximize the enantiomeric excess of both the remaining substrate and the product.

• Sampling: Every 4-6 hours, pause stirring, allow the enzyme beads to settle, and carefully withdraw a ~50 µL aliquot of the supernatant.

• Sample Preparation: Filter the aliquot through a small plug of silica or a syringe filter to remove any residual enzyme. Dilute the sample with the mobile phase used for HPLC analysis.

• Analysis: Analyze the sample by chiral HPLC (see Section 5) to determine the ratio of the starting alcohol to the acylated product. The conversion is calculated as: Conversion (%) = [Area of Ester Product] / ([Area of Alcohol Substrate] + [Area of Ester Product]) x 100

• Stopping the Reaction: When the conversion reaches 48-52%, stop the reaction. Typical reaction times range from 24 to 48 hours.

Workup and Product Isolation

• Enzyme Removal: Once the reaction is complete, remove the immobilized enzyme by vacuum filtration through a pad of Celite®. Wash the enzyme beads on the filter with 2 x 10 mL of MTBE to recover any adsorbed product.

  • Note on Enzyme Reuse: The filtered Novozym® 435 can be washed with fresh solvent (e.g., hexane or MTBE), dried under vacuum, and reused for subsequent batches. Its activity should be monitored over several cycles.[5][10][11]

• Solvent Removal: Combine the filtrates and concentrate the solution under reduced pressure using a rotary evaporator to remove the solvent and excess vinyl acetate.

• Purification: The resulting residue, a mixture of (S)-1-benzyl-4-fluoropiperidin-3-ol and (R)-1-benzyl-4-fluoropiperidin-3-yl acetate, is purified by column chromatography on silica gel.

  • Eluent System: A gradient of ethyl acetate in n-hexane (e.g., starting from 10:90 and gradually increasing to 30:70) is typically effective for separating the less polar ester from the more polar alcohol.

  • Fraction Analysis: Monitor the fractions by thin-layer chromatography (TLC) to identify and combine the pure product fractions.

• Final Product Handling: After concentrating the pure fractions, the isolated (S)-alcohol and (R)-ester are dried under high vacuum to remove residual solvent. The (R)-ester can be hydrolyzed back to the (R)-alcohol using standard methods (e.g., K₂CO₃ in methanol) if desired.

Caption: Step-by-step experimental workflow.

Analytical Methods: Chiral HPLC

Determining the enantiomeric excess (e.e.) of the substrate and product is critical. High-Performance Liquid Chromatography (HPLC) using a Chiral Stationary Phase (CSP) is the most common and reliable method.[1][12][]

Parameter	Recommended Conditions
Column	Daicel Chiralpak® AD-H (or equivalent polysaccharide-based CSP)
Mobile Phase	n-Hexane / Isopropanol (IPA) / Diethylamine (DEA) = 90 / 10 / 0.1 (v/v/v)
Flow Rate	1.0 mL/min
Column Temperature	25°C
Detection	UV at 254 nm
Injection Volume	10 µL

Method Development Notes:

• The mobile phase composition may require optimization to achieve baseline separation of all four peaks (R-alcohol, S-alcohol, R-ester, S-ester).

• The addition of a small amount of an amine like DEA is often necessary to reduce peak tailing when analyzing basic compounds like piperidines.

• It is essential to run an analytical sample of the starting racemic material and the acylated racemate to identify the retention times for all species.

Calculating Enantiomeric Excess (e.e.):

• e.e. of (S)-Alcohol (%) = ([Area(S)] - [Area(R)]) / ([Area(S)] + [Area(R)]) x 100

• e.e. of (R)-Ester (%) = ([Area(R)] - [Area(S)]) / ([Area(R)] + [Area(S)]) x 100

Expected Results

Under the optimized conditions, this protocol is expected to yield the (S)-alcohol and (R)-ester with high enantiomeric purity.

Parameter	Expected Value
Reaction Time	24 - 48 hours
Optimal Conversion	~50%
e.e. of (S)-Alcohol	>98%
e.e. of (R)-Ester	>98%
Isolated Yield (S)-Alcohol	40 - 45%
Isolated Yield (R)-Ester	40 - 45%

Note: Yields are theoretical and subject to losses during workup and purification.

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Low or No Reaction	Inactive enzyme (moisture, age); Inhibitor in substrate or solvent; Low temperature.	Use fresh or properly stored enzyme. Ensure anhydrous conditions. Use high-purity, inhibitor-free reagents. Verify reaction temperature.
Slow Reaction Rate	Insufficient enzyme loading; Poor mixing; Temperature too low.	Increase enzyme loading to 15-20% (w/w). Ensure adequate stirring without causing bead destruction. Increase temperature in 5°C increments (not exceeding 60°C for Novozym 435).[5]
Low Enantioselectivity (low e.e.)	Reaction run past 55% conversion; Inappropriate solvent; Wrong enzyme.	Stop the reaction closer to 50% conversion. Screen other solvents (e.g., hexane, toluene). While CAL-B is generally excellent, other lipases (Pseudomonas cepacia, etc.) could be screened.[14]
Poor Separation in Chromatography	Inappropriate eluent system; Column overloading.	Optimize the hexane/ethyl acetate gradient. Ensure the sample load is not too high for the column size.

Safety Precautions

• Work in a well-ventilated fume hood.

• Wear appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• MTBE, Hexane, and Ethyl Acetate are flammable. Keep away from ignition sources.

• Vinyl acetate is a lachrymator and is flammable. Handle with care.

• Consult the Safety Data Sheets (SDS) for all chemicals before use.

References

• Study on Synthesis of 1-Phenylethyl Acetate by Enzymatic Kinetic Resolution. Scientific Research Publishing. Available at: [Link]

• The production of enantiomerically pure 1-phenylethanol by enzymatic kinetic resolution method using response surface methodology. PMC. Available at: [Link]

• Lipase enzymes for sustainable synthesis of chiral active pharmaceutical ingredients. ChemRxiv. Available at: [Link]

• Lipases-catalyzed enantioselective kinetic resolution of chiral compounds: A review. Journal of Chemical and Pharmaceutical Research. Available at: [Link]

• The kinetic resolution of (R,S)-1-phenylethanol using various acyl donors. ResearchGate. Available at: [Link]

• Enzymatic Deracemization of Fluorinated Arylcarboxylic Acids: Chiral Enzymatic Analysis and Absolute Stereochemistry Using Chiral HPLC. MDPI. Available at: [Link]

• Enzymatic synthesis of fluorinated compounds. PMC. Available at: [Link]

• Lipase-catalyzed transesterification of rendering plant fat. Research in Agricultural Engineering. Available at: [Link]

• Lipase‐Catalysed Enzymatic Kinetic Resolution of Aromatic Morita‐Baylis‐Hillman Derivatives by Hydrolysis and Transesterification. ChemistrySelect. Available at: [Link]

• Optimization of batch Novozym435-catalyzed transesterification of waste cooking oil with methanol for biodiesel production in a solvent-free medium. ResearchGate. Available at: [Link]

• How does one reuse novozym 435 lipase in the process of transesterification?. ResearchGate. Available at: [Link]

• HPLC Method for Determination of Enantiomeric Purity of a Novel Respiratory Fluoroquinolone: WCK 1152. PMC. Available at: [Link]

• Intrinsic Kinetics Resolution of an Enantioselective Transesterification Catalyzed with the Immobilized Enzyme Novozym435. ACS Engineering Au. Available at: [Link]

• Recent Advances in Lipase-Mediated Preparation of Pharmaceuticals and Their Intermediates. PMC. Available at: [Link]

• Lipase-Catalyzed Synthesis of Citronellyl Esters by Different Acylating Agents. SciELO. Available at: [Link]

• Enzymatic Kinetic Resolution of Piperidine Atropisomers: Synthesis of a Key Intermediate of the Farnesyl Protein Transferase Inhibitor, SCH66336. ResearchGate. Available at: [Link]

• HPLC separation of enantiomers using chiral stationary phases. Česká a slovenská farmacie. Available at: [Link]

• A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. Available at: [Link]

Sources

• 1. csfarmacie.cz [csfarmacie.cz]
• 2. jocpr.com [jocpr.com]
• 3. chemrxiv.org [chemrxiv.org]
• 4. mdpi.com [mdpi.com]
• 5. Study on Synthesis of 1-Phenylethyl Acetate by Enzymatic Kinetic Resolution [scirp.org]
• 6. Recent Advances in Lipase-Mediated Preparation of Pharmaceuticals and Their Intermediates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The production of enantiomerically pure 1-phenylethanol by enzymatic kinetic resolution method using response surface methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 8. rae.agriculturejournals.cz [rae.agriculturejournals.cz]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. scielo.br [scielo.br]
• 12. chromatographyonline.com [chromatographyonline.com]
• 14. d-nb.info [d-nb.info]

Reductive amination protocols using (3R,4R)-1-benzyl-4-fluoropiperidin-3-ol

Application Note: Precision Functionalization of (3R,4R)-1-benzyl-4-fluoropiperidin-3-ol via Reductive Amination

Introduction: The Fluoropiperidine Scaffold in Drug Discovery

The piperidine ring is one of the most privileged scaffolds in medicinal chemistry, appearing in numerous FDA-approved drugs. However, the introduction of a fluorine atom at the C4 position, combined with a chiral hydroxyl group at C3, creates a unique "fluorohydrin" motif found in (3R,4R)-1-benzyl-4-fluoropiperidin-3-ol. This scaffold offers distinct advantages:

• Metabolic Stability: The C-F bond blocks metabolic oxidation at the C4 position.

• pKa Modulation: The electronegative fluorine lowers the pKa of the adjacent amine (once installed), improving oral bioavailability and blood-brain barrier penetration.

• Conformational Locking: The gauche effect between the fluorine and adjacent heteroatoms can lock the piperidine ring into specific chair conformations, enhancing binding affinity.

This guide details the protocols for utilizing (3R,4R)-1-benzyl-4-fluoropiperidin-3-ol (CAS: N/A for specific isomer, generic structure refs available) in reductive amination workflows. We focus on two strategic pathways: C3-Amination (converting the alcohol to an amine via a ketone intermediate) and N-Ligation (coupling the piperidine core to aldehydes).

Strategic Pathways & Mechanistic Logic

The utility of (3R,4R)-1-benzyl-4-fluoropiperidin-3-ol in reductive amination is defined by its two reactive centers: the C3-hydroxyl group and the protected N1-benzyl amine.

Pathway A: C3-Stereoinversion via Oxidation-Reductive Amination

This is the primary application for generating chiral 3-amino-4-fluoropiperidines. The protocol involves oxidizing the (3R)-alcohol to the ketone, destroying the C3 stereocenter, and then re-establishing it via reductive amination.

• Challenge: The

  -fluorine atom makes the ketone prone to elimination (HF loss) under basic conditions, forming the enone.

• Solution: Use mild oxidation (Swern/Parikh-Doering) and Lewis-acid mediated reductive amination (Ti(OiPr)4) to favor imine formation without elimination.

• Stereocontrol: The C4-Fluorine directs the hydride attack. Reductive amination typically favors the cis-3-amino-4-fluoro isomer (3R,4R or 3S,4S) due to the dipole-dipole interactions, though solvent choice can tune this to the trans isomer.

Pathway B: N-Ligation (Scaffold Coupling)

Used when the (3R,4R)-fluorohydrin motif is the pharmacophore. The benzyl group is removed, and the free secondary amine undergoes reductive amination with a target aldehyde.

Visualization: Reaction Workflows

Caption: Divergent synthesis workflows starting from (3R,4R)-1-benzyl-4-fluoropiperidin-3-ol. Pathway A inverts the C3 center; Pathway B retains it.

Detailed Experimental Protocols

Protocol A: Synthesis of (3S,4R)-1-benzyl-N-alkyl-4-fluoropiperidin-3-amine

Target: Converting the C3-Alcohol to a C3-Amine with high diastereoselectivity.

Reagents:

• Substrate: (3R,4R)-1-benzyl-4-fluoropiperidin-3-ol (1.0 eq)

• Oxidant: Oxalyl chloride (1.5 eq), DMSO (3.0 eq), TEA (5.0 eq)

• Amine Source: Desired primary amine (R-NH2) (1.2 eq)

• Lewis Acid: Titanium(IV) isopropoxide (Ti(OiPr)4) (1.5 eq)

• Reductant: Sodium triacetoxyborohydride (STAB) (2.0 eq)

Step-by-Step Methodology:

• Swern Oxidation (Critical Step):

  • To a solution of oxalyl chloride in dry DCM at -78°C, add DMSO dropwise. Stir for 15 min.

  • Add (3R,4R)-1-benzyl-4-fluoropiperidin-3-ol dissolved in DCM dropwise. Maintain temperature < -60°C to prevent elimination of HF.

  • Stir for 30 min, then add TEA. Warm to 0°C. Quench with sat. NH4Cl.

  • Note: Isolate the ketone quickly via extraction. Do not store ; 3-fluoro-4-piperidones are unstable.

• Imine Formation:

  • Dissolve the fresh ketone in anhydrous THF.

  • Add the amine (R-NH2) and Ti(OiPr)4. Stir at room temperature for 6–12 hours.

  • Why Titanium? It acts as a Lewis acid to activate the carbonyl and a water scavenger, driving the equilibrium toward the imine [1].

• Reductive Amination:

  • Cool the mixture to 0°C.

  • Add NaBH(OAc)3 in portions. Allow to warm to RT and stir overnight.

  • Workup: Quench with 1N NaOH (to decompose titanium salts). Filter through Celite. Extract with EtOAc.[1][2]

• Purification:

  • The product will likely be a mixture of diastereomers. Separate via column chromatography (Silica, DCM/MeOH/NH3).

  • Expected Outcome: The cis-isomer (3S,4R) is typically favored due to the directing effect of the C4-fluorine [2].

Data Summary: Reducing Agent Selection

Reducing Agent	Conditions	Yield	Diastereoselectivity (cis:trans)	Notes
NaBH(OAc)3	THF, RT	75-85%	~4:1	Standard, mild, minimizes defluorination.
NaBH3CN	MeOH, pH 5	60-70%	~2:1	Slower, risk of cyanide contamination.
NaBH4	MeOH, -78°C	80%	~1:1	Low selectivity, reduces ketone if imine not fully formed.

Protocol B: N-Ligation of the (3R,4R)-Fluorohydrin Core

Target: Attaching the scaffold to a new pharmacophore via the ring nitrogen.

Reagents:

• Substrate: (3R,4R)-4-fluoropiperidin-3-ol (Debenzylated precursor)

• Aldehyde: Target aldehyde (R-CHO) (1.1 eq)

• Reductant: Sodium triacetoxyborohydride (STAB) (1.5 eq)

• Solvent: DCE (1,2-Dichloroethane) or DCM

Step-by-Step Methodology:

• Debenzylation (Pre-step):

  • Subject (3R,4R)-1-benzyl-4-fluoropiperidin-3-ol to hydrogenolysis (H2, 1 atm, 10% Pd/C, MeOH) for 4 hours. Filter and concentrate to yield the free amine.

• Aldehyde Coupling:

  • Dissolve the free amine and the target aldehyde in DCE.

  • Add Acetic Acid (1.0 eq) if the aldehyde is unreactive. Stir for 30 min to allow hemiaminal formation.

  • Add NaBH(OAc)3. Stir at RT for 16 hours.

• Validation:

  • Monitor via LC-MS. The (3R,4R) stereochemistry is retained completely as the reaction occurs at the distal Nitrogen [3].

Troubleshooting & Critical Parameters

• Defluorination: If you observe a mass of [M-20] (loss of HF), your oxidation conditions were too basic or the reductive amination temperature was too high. Keep oxidation < -60°C and reduction < 40°C.

• Racemization: The C3 center is labile in the ketone form. Proceed immediately from oxidation to amination.

• Titanium Workup: Ti(OiPr)4 creates a thick emulsion. Use a solution of Rochelle's salt (Sodium potassium tartrate) or 1N NaOH to break the emulsion before extraction.

References

• Bhattacharyya, S. (1995). "Titanium(IV) isopropoxide-mediated reductive amination of carbonyl compounds." Journal of Organic Chemistry. Link

• Volochnyuk, D. M., et al. (2019).[3] "An approach to the synthesis of 3-substituted piperidines bearing partially fluorinated alkyl groups."[3][4][5][6] Journal of Fluorine Chemistry. Link

• Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry. Link

• Scientific Update. (2019). "Syn-3-Fluoro-4-aminopiperidine- a story from multiple orientations." Scientific Update. Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. scientificupdate.com [scientificupdate.com]
• 4. Synthesis of aminomethylated 4-fluoropiperidines and 3-fluoropyrrolidines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Discovery and characterization of benzyloxy piperidine based dopamine 4 receptor antagonists - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of Paroxetine Analogs Using Fluorinated Piperidine Precursors

Introduction

Paroxetine, a potent and selective serotonin reuptake inhibitor (SSRI), is a cornerstone in the treatment of major depressive disorder and other psychiatric conditions. Its molecular architecture, featuring a (3S,4R)-4-(4-fluorophenyl)-3-(phenoxymethyl)piperidine core, has been the subject of extensive medicinal chemistry efforts aimed at refining its pharmacological profile. A key strategy in modern drug design is the introduction of fluorine atoms to modulate a molecule's physicochemical and pharmacokinetic properties. The unique electronic properties of fluorine can influence a compound's lipophilicity, metabolic stability, and binding affinity to its biological target.[1][2] This guide provides detailed protocols for the synthesis of novel paroxetine analogs through the strategic incorporation of fluorine onto the piperidine ring, a modification that holds the potential to yield compounds with enhanced therapeutic characteristics.

The rationale for focusing on fluorinated piperidine precursors lies in the profound impact that fluorine substitution can have on the central nervous system (CNS) activity of drugs. The strategic placement of fluorine can alter pKa, improve blood-brain barrier penetration, and block sites of metabolism, thereby improving oral bioavailability and in vivo half-life.[3] By exploring the synthesis of analogs with fluorine at the 3- and 4-positions of the piperidine ring, we aim to systematically investigate the structure-activity relationships (SAR) and unlock new therapeutic potential within this important class of molecules.

Synthesis of Key Fluorinated Piperidine Precursors

The synthesis of paroxetine analogs begins with the preparation of N-protected 3-fluoropiperidine and 4-fluoropiperidine. The tert-butyloxycarbonyl (Boc) group is a commonly used protecting group for the piperidine nitrogen due to its stability under a wide range of reaction conditions and its facile removal under acidic conditions.

Protocol 1: Synthesis of N-Boc-4-hydroxypiperidine

This protocol describes the synthesis of N-Boc-4-hydroxypiperidine, a common precursor for N-Boc-4-piperidone, which can then be used to introduce fluorine at the 4-position.

Materials:

• 4-Hydroxypiperidine

• Di-tert-butyl dicarbonate (Boc₂O)

• Potassium carbonate (K₂CO₃)

• Methanol (MeOH)

• Petroleum ether

Procedure:

• To a solution of 4-hydroxypiperidine in methanol, add potassium carbonate.

• At 30°C, add di-tert-butyl dicarbonate.

• Reflux the reaction mixture for 8 hours.

• Filter the insoluble materials and concentrate the methanolic phase.

• To the concentrated residue, add petroleum ether and refrigerate to induce crystallization.

• Collect the white crystalline product by filtration.[4]

Protocol 2: Oxidation of N-Boc-4-hydroxypiperidine to N-Boc-4-piperidone

This protocol details the oxidation of the hydroxyl group to a ketone using Dess-Martin Periodinane (DMP), a mild and efficient oxidizing agent.[5]

Materials:

• N-Boc-4-hydroxypiperidine

• Dess-Martin Periodinane (DMP)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve N-Boc-4-hydroxypiperidine (1.0 eq) in anhydrous DCM (0.2 M) at room temperature.

• Add Dess-Martin Periodinane (1.2 eq) in one portion.

• Stir the reaction mixture at room temperature and monitor its progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 1-3 hours.

• Upon completion, quench the reaction by adding a 1:1 mixture of saturated aqueous NaHCO₃ and saturated aqueous Na₂S₂O₃. Stir vigorously until the solid byproducts dissolve.

• Transfer the mixture to a separatory funnel and separate the layers.

• Extract the aqueous layer with DCM.

• Combine the organic layers and wash with saturated aqueous NaHCO₃ and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield N-Boc-4-piperidone.[5]

Protocol 3: Synthesis of N-Boc-3-piperidone

This protocol outlines a method for the synthesis of N-Boc-3-piperidone starting from 3-hydroxypyridine.

Materials:

• 3-Hydroxypyridine

• Benzyl bromide

• Ethanol

• Sodium borohydride

• Di-tert-butyl dicarbonate (Boc₂O)

• Palladium on carbon (Pd/C)

• Dimethyl sulfoxide (DMSO)

• Oxalyl chloride

• Triethylamine

Procedure:

• N-Benzylation: Dissolve 3-hydroxypyridine in ethanol and cool to below 5°C. Add benzyl bromide dropwise and stir overnight at room temperature to obtain N-benzyl-3-hydroxypyridine quaternary ammonium salt.[6]

• Reduction: Dissolve the quaternary ammonium salt in ethanol and cool to 0°C. Slowly add sodium borohydride and allow the reaction to proceed overnight at room temperature to yield N-benzyl-3-hydroxypiperidine.[7]

• Boc Protection and Debenzylation: Under a hydrogen atmosphere, react N-benzyl-3-hydroxypiperidine with di-tert-butyl dicarbonate in the presence of a palladium-carbon catalyst to obtain N-Boc-3-hydroxypiperidine.[7]

• Oxidation: React N-Boc-3-hydroxypiperidine with a mixed oxidant of dimethyl sulfoxide and oxalyl chloride in the presence of an organic base to yield N-Boc-3-piperidone.[6][7]

Note: Fluorination of the resulting N-Boc-piperidones can be achieved using various fluorinating agents, such as diethylaminosulfur trifluoride (DAST) or Selectfluor®, to introduce fluorine at the 3- or 4-position. The choice of fluorinating agent and reaction conditions will influence the stereochemical outcome of the reaction.

Synthesis of Fluorinated Paroxetine Analogs

With the fluorinated piperidine precursors in hand, the next stage is the construction of the paroxetine analog scaffold. Two common and effective methods for this are the Buchwald-Hartwig amination for N-arylation and the Mitsunobu reaction for ether formation.

Method 1: Buchwald-Hartwig Amination for N-Arylation

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of C-N bonds.[8][9][10] This method can be employed to couple the fluorinated piperidine precursor with a suitable aryl halide.

General Protocol for Buchwald-Hartwig Amination: Materials:

• N-Boc-protected fluoropiperidine (1.0 eq)

• Aryl bromide (e.g., 4-bromo-1-fluorobenzene) (1.05 eq)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (1 mol%)

• Tri-tert-butylphosphonium tetrafluoroborate (tBu₃P·HBF₄) (2 mol%)

• Sodium tert-butoxide (NaOtBu) (2.2 eq)

• Degassed toluene

Procedure:

• To a 3-necked round bottom flask, add the N-Boc-protected fluoropiperidine, aryl bromide, and degassed toluene.

• Add Pd₂(dba)₃, tBu₃P·HBF₄, and sodium tert-butoxide to the flask.

• Reflux the reaction mixture for 16 hours under a nitrogen atmosphere.

• After cooling to room temperature, dilute the reaction with dichloromethane.

• Purify the crude product by silica gel column chromatography to afford the N-aryl fluorinated piperidine.[11]

Note: The Boc protecting group can be removed under acidic conditions (e.g., trifluoroacetic acid in DCM) to yield the secondary amine, which can then be further functionalized.

Method 2: Mitsunobu Reaction for Ether Formation

The Mitsunobu reaction allows for the formation of an ether linkage between an alcohol and a phenolic compound with inversion of stereochemistry at the alcohol center.[12][13] This is particularly useful for coupling a fluorinated piperidinemethanol derivative with a phenol, such as sesamol, to construct the core of a paroxetine analog.

General Protocol for Mitsunobu Reaction: Materials:

• Fluorinated piperidinemethanol derivative (e.g., (4-fluorophenyl)(piperidin-3-yl)methanol) (1.0 eq)

• Phenol (e.g., sesamol) (1.5 eq)

• Triphenylphosphine (PPh₃) (1.5 eq)

• Diethyl azodicarboxylate (DEAD) or Diisopropyl azodicarboxylate (DIAD) (1.5 eq)

• Anhydrous tetrahydrofuran (THF)

Procedure:

• Dissolve the fluorinated piperidinemethanol, phenol, and triphenylphosphine in anhydrous THF.

• Cool the solution to 0°C in an ice bath.

• Slowly add DEAD or DIAD dropwise to the cooled solution.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC.

• Once the reaction is complete, remove the solvent under reduced pressure.

• Purify the residue by column chromatography to isolate the desired ether product.[14]

Visualizing the Synthetic Pathways

Sources

• 1. droracle.ai [droracle.ai]
• 2. analytik.news [analytik.news]
• 3. Targeted pharmacotherapy in depression management: comparative pharmacokinetics of fluoxetine, paroxetine and sertraline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. CN104628625A - Synthesis method of N-boc-4-hydroxypiperidine - Google Patents [patents.google.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Piperidine, 3-[(1,3-benzodioxol-5-yloxy)methyl]-4-(4-fluor… [cymitquimica.com]
• 7. CN103204801A - Synthesis method for N-Boc-3-piperidone - Google Patents [patents.google.com]
• 8. organic-synthesis.com [organic-synthesis.com]
• 9. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Efficient Preparation of (S)-N-Boc-3-Hydroxylpiperidine Through Bioreduction by a Thermostable Aldo-KetoReductase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 13. ompu.repo.nii.ac.jp [ompu.repo.nii.ac.jp]
• 14. auburn.edu [auburn.edu]

Technical Notes & Optimization

Troubleshooting low yields in electrophilic fluorination of piperidines

Welcome to the Heterocycle Functionalization Technical Support Center .

You have accessed the Piperidine Fluorination Module . This guide addresses the high failure rate associated with electrophilic fluorination of piperidines—a transformation notorious for low yields due to the "Amine Deactivation Paradox."

Module 1: Diagnostic Triage

Start here. Identify your failure mode to select the correct troubleshooting workflow.

The Core Problem: Piperidines are basic amines (

). Electrophilic fluorinating reagents (e.g., Selectfluor, NFSI) are oxidants.

• The Protonation Trap: In acidic media, the amine protonates (

  ), creating a strong electron-withdrawing pole that deactivates the ring toward electrophilic attack.

• The N-Fluorination Trap: In neutral/basic media, the nitrogen lone pair is the best nucleophile, reacting faster than any C-H bond to form N-F species (which often decompose or explode).

Interactive Troubleshooting Tree

Figure 1: Diagnostic decision tree for isolating the root cause of low yields in piperidine fluorination.

Module 2: The "Amine Problem" & Protecting Groups

Prerequisite: You cannot fluorinate a free secondary amine directly using electrophilic sources. It will fail.

Technical Insight: The nitrogen lone pair must be electronically deactivated. Standard protecting groups (benzyl, alkyl) are insufficient because they do not withdraw enough electron density to prevent N-oxidation or N-fluorination.

Protecting Group	Electronic Effect	Suitability for Fluorination	Notes
Free Amine (N-H)	None (Donating)	CRITICAL FAILURE	Rapid N-oxidation/N-F formation.
N-Benzyl (Bn)	Weakly Deactivating	POOR	Benzylic C-H oxidation competes with ring fluorination.
N-Boc / N-Cbz	Moderate EWG	MODERATE	Good for radical C-H fluorination; prevents N-attack.
N-Tosyl (Ts) / N-Tf	Strong EWG	EXCELLENT	Best for preventing N-side reactions; strongly deactivates alpha-positions.
Ammonium ( )	Strong EWG	SPECIALIZED	Used in specific radical protocols (e.g., Leonori conditions) where acidic media is tolerated.

Action Item: If your yield is <10%, immediately switch to N-Tosyl or N-Boc protection before attempting catalyst optimization.

Module 3: Protocol Optimization (Radical C-H Fluorination)

The modern standard for "direct" fluorination is Hydrogen Atom Transfer (HAT) Photoredox Catalysis.

The Mechanism: Unlike ionic chemistry (which fails on deactivated rings), radical chemistry separates bond formation from charge.

• HAT Catalyst (e.g., Quinuclidine or Decatungstate) abstracts a Hydrogen atom.

• Carbon Radical reacts with the Fluorine source (Selectfluor/NFSI).

Standard Operating Procedure (SOP): Photoredox C-H Fluorination

Based on Britton/Lectka/Leonori methodologies.

Reagents:

• Substrate: N-Boc-Piperidine (1.0 equiv)

• Fluorine Source: Selectfluor (2.0 equiv) - Note: NFSI is often too slow for unactivated

  C-H.

• Photocatalyst: Ir(dF(CF3)ppy)2(dtbbpy)PF6 (1-2 mol%)

• HAT Co-catalyst: Quinuclidine (5-10 mol%) or TBADT (Decatungstate)

• Solvent: Acetonitrile (MeCN) or MeCN:H2O (9:1)

Step-by-Step Troubleshooting:

Q: "I see full conversion of starting material, but no product."

• Diagnosis: Radical quenching or over-oxidation.

• Fix:

  • Degas thoroughly: Oxygen quenches C-radicals at diffusion-controlled rates. Sparge with Argon for 15 mins minimum.

  • Check Selectfluor Solubility: Selectfluor is poorly soluble in pure DCM or Toluene. Use MeCN.[1] If the mixture is heterogeneous, the radical chain terminates.

Q: "I am getting a mixture of 3-F and 4-F isomers."

• Diagnosis: Lack of regiochemical control. The C3 and C4 C-H bonds have similar Bond Dissociation Energies (BDEs).

• Fix:

  • Switch to Decatungstate (TBADT): This catalyst is bulky and prefers the most accessible (sterically unhindered) hydrogens, often favoring the

    -position (C4) over the -position (C3).

  • Use N-Tosyl: The strong electron-withdrawing nature of Tosyl deactivates the

    and positions more than the position, pushing fluorination to C4.

Mechanism Visualization: The HAT Cycle

Figure 2: The Hydrogen Atom Transfer (HAT) cycle. Note that the HAT catalyst must be re-oxidized to sustain the cycle.

Module 4: The "Work Smarter" Strategy (De Novo Synthesis)

If direct fluorination fails repeatedly, stop. The industry standard for high-value intermediates is not C-H fluorination, but the reduction of fluoropyridines.

Why this works: Fluorinating a pyridine (aromatic) is easy via nucleophilic aromatic substitution (

) or commercially available precursors. Reducing the pyridine to a piperidine is high-yielding and stereoselective.[2]

Protocol (Glorius/Heterogeneous Hydrogenation):

• Start: 3-Fluoropyridine (Commercially available).

• Reagent:

  (balloon), Pd/C or Rh/C, Solvent (MeOH/Acetic Acid).

• Result: 3-Fluoropiperidine (High yield, cis-selectivity if substituents are present).

Comparison:

• Direct C-H Fluorination: Yield ~30-50%, Regio-mix, expensive reagents.

• Pyridine Hydrogenation: Yield >80%, Single isomer, cheap reagents.

Module 5: FAQ & Reference Data

Q: Can I use NFSI instead of Selectfluor? A: Generally, No for unactivated piperidines. NFSI has a lower reduction potential (

) compared to Selectfluor ( ). NFSI is excellent for stabilizing enolates (ionic chemistry) but is often too sluggish for the radical chain propagation required in C-H fluorination of amines.

Q: How do I separate the product from the starting material? They streak on TLC. A: Fluorination lowers the

of the amine (if deprotected) but increases lipophilicity.

• F-NMR: Always use

  -NMR with an internal standard ( -trifluorotoluene) to determine yield before attempting purification.

• Derivatization: If N-Boc is intact, column chromatography is standard. If deprotected, re-protect with Cbz or Tosyl to separate the fluorinated product from the non-fluorinated baseline material.

References

• Selectfluor Mechanism & Reagent Data

  • Title: Electrophilic Fluorination with Selectfluor: Mechanism and Scope.
  • Source:Accounts of Chemical Research

  • URL:[Link]

• Photoredox C-H Fluorination (The Standard)

  • Title: C(sp3)
  • Source:Science (MacMillan Group) / JACS (Britton Group)

  • URL:[Link]

• Pyridine Hydrogenation Strategy (Alternative)

  • Title: Accessing (Multi)Fluorinated Piperidines Using Heterogeneous Hydrogenation.[2][3]

  • Source:ACS Catalysis (Glorius Group)[3]

  • URL:[Link]

• Decatungstate Catalysis (Regioselectivity)

  • Title: Polyoxometalate-Photocatalyzed C–H Functionaliz
  • Source:Chemical Reviews

  • URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]

Purification of 1-benzyl-4-fluoropiperidin-3-ol from reaction byproducts

Technical Support Center: Purification of 1-Benzyl-4-fluoropiperidin-3-ol

Introduction: The Molecule & The Challenge

Target Molecule: 1-Benzyl-4-fluoropiperidin-3-ol CAS Registry Number: (Analogous structures often cited, specific CAS varies by stereochemistry) Primary Application: Pharmacophore building block for neuroactive agents (e.g., NMDA antagonists, serotonin modulators).

The Purification Challenge: The synthesis of vicinal fluorohydrins in the piperidine series—typically via the nucleophilic opening of 1-benzyl-3,4-epoxypiperidine with fluorinating agents (e.g., Olah’s reagent, KHF₂)—is governed by the Fürst-Plattner rule (trans-diaxial opening). However, this reaction is rarely perfectly clean.

You are likely facing three distinct impurity classes:

• Regioisomers: 1-benzyl-3-fluoro-4-hydroxypiperidine (the "wrong" opening).

• Elimination Products: 1-benzyl-1,2,3,6-tetrahydropyridine (alkenes formed by fluoride acting as a base).

• Hydrolysis Products: 1-benzyl-3,4-dihydroxypiperidine (diols formed by adventitious water).

This guide provides a modular troubleshooting system to isolate your target with >98% purity.

Module 1: Diagnostic Profiling (Know Your Enemy)

Before attempting purification, you must quantify your impurity profile. Standard TLC is often insufficient due to the similar polarity of regioisomers.

Recommended Analytical Workflow:

Method	What it Detects	Diagnostic Signal
F NMR	Regioisomers (Crucial)	The coupling constant and will differ significantly between the 3-F and 4-F isomers due to the chair conformation. Look for distinct multiplets separated by ~10-20 ppm.
H NMR	Elimination Products	Look for olefinic protons at 5.7–6.0 ppm .
TLC (Stain)	Diols / Amines	Ninhydrin (amines) or KMnO₄ (alkenes). UV is often weak for non-conjugated piperidines; use Iodine chamber if necessary.
LC-MS	Molecular Weight	Target Mass: [M+H]⁺ ≈ 210. Diol: [M+H]⁺ ≈ 208. Alkene: [M+H]⁺ ≈ 190.

Module 2: The "First Line" Workup (Chemical Triage)

Many purification issues stem from poor initial workup. Fluoride sources (HF:Pyridine, Et₃N:3HF) form sticky salts that trap your product.

Protocol: Quench & Extraction

• Quench: Pour reaction mixture slowly into saturated aqueous NaHCO₃ at 0°C. Caution: CO₂ evolution.

  • Why? Neutralizes HF and ensures the piperidine nitrogen is deprotonated (Freebase form).

• pH Check: Ensure aqueous layer pH > 10. If pH < 9, add 1M NaOH.[1]

  • Why? At pH < 9, the piperidine is protonated (water-soluble) and will be lost in the aqueous wash.

• Extraction: Use DCM (Dichloromethane) (3x).[2] Avoid Ether (poor solubility of fluorohydrins).

• Emulsion Breaker: If an emulsion forms (common with benzyl amines), add a small amount of Methanol or filter through a Celite pad.

Module 3: Chromatographic Separation

If your crude mixture contains the regioisomer , flash chromatography is the primary separation tool.

Stationary Phase: Silica Gel (40–63 µm). Critical Issue: Tertiary amines interact with acidic silanols on silica, causing "streaking" or "tailing," which merges your spots.

The Fix: Amine-Modified Mobile Phase You must deactivate the silica.

• Base Solvent: Hexane / Ethyl Acetate (Gradient 0% → 50% EtOAc).

• Modifier: Add 1% Triethylamine (Et₃N) or 1% NH₄OH to the mobile phase.

  • Note: If using Et₃N, your product bands will sharpen significantly.

Graphviz Workflow: Purification Decision Tree

Caption: Decision matrix for selecting purification method based on specific impurity profile.

Module 4: Crystallization (The Polishing Step)

Fluorohydrin oils are notoriously difficult to handle. Converting the freebase oil into a crystalline salt is the most effective way to remove trace regioisomers and diastereomers (cis/trans).

Protocol: Hydrochloride Salt Formation

• Dissolve the semi-pure oil in a minimum amount of dry Diethyl Ether or Ethanol .

• Cool to 0°C.

• Dropwise add 2M HCl in Ether (or Acetyl Chloride in MeOH).

• A white precipitate should form immediately.

• Recrystallization: If the solid is amorphous, recrystallize from Isopropanol/Ethanol (9:1) .

  • Mechanism:[1][3][4][5][6][7] The crystal lattice of the target isomer salt is often thermodynamically more stable than that of the regioisomer, allowing for "lattice rejection" of the impurity.

FAQ: Troubleshooting Common Failures

Q1: My product is co-eluting with the regioisomer on the column. What now? A: Switch the stationary phase. Alumina (Neutral, Grade III) often provides different selectivity than silica for amine regioisomers. Alternatively, use a preparative HPLC with a PFP (Pentafluorophenyl) column, which interacts specifically with the fluorine atom to separate isomers based on F-position.

Q2: I see a new spot on TLC during the column. Is my product decomposing? A: Possible. Fluorohydrins can undergo "Payne-like" rearrangement or hydrolysis back to the diol on acidic silica. Ensure you added 1% Et₃N. If decomposition persists, switch to Neutral Alumina .

Q3: The 19F NMR shows a complex multiplet instead of a clean signal. A: You likely have a mixture of conformational isomers (chair flip) or protonation states. Run the NMR in DMSO-d6 at elevated temperature (340K) to coalesce the signals, or ensure the sample is fully freebased (add solid K₂CO₃ to the NMR tube).

References

• Conformation-induced regioselective opening of epoxides

  • Title: Conformation-induced regioselective and divergent opening of epoxides by fluoride: facile access to hydroxylated fluoro-piperidines.[8][9]

  • Source: Organic & Biomolecular Chemistry (RSC).[8][10]

  • URL:[Link]

• Fluorination Methodology (Olah's Reagent)

  • Title: Synthetic approaches to a chiral 4-amino-3-hydroxy piperidine with pharmaceutical relevance.[10]

  • Source: Organic & Biomolecular Chemistry.[3][8]

  • URL:[Link]

• General Piperidine Purification Strategies

  • Title: Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis.
  • Source: N

  • URL:[Link]

Sources

• 1. 1-Benzyl-4-piperidone synthesis - chemicalbook [chemicalbook.com]
• 2. Regioselective Fluorohydrin Synthesis from Allylsilanes and Evidence for a Silicon–Fluorine Gauche Effect - PMC [pmc.ncbi.nlm.nih.gov]
• 3. dspace.nuph.edu.ua [dspace.nuph.edu.ua]
• 4. CN116924967A - Preparation method of N-benzyl-4-piperidone - Google Patents [patents.google.com]
• 5. Stereocontrol in N-Directed Hydroboration: Synthesis of Amino Alcohols Related to the Piperidine Alkaloids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. asianpubs.org [asianpubs.org]
• 7. Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Conformation-induced regioselective and divergent opening of epoxides by fluoride: facile access to hydroxylated fluoro-piperidines - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. semanticscholar.org [semanticscholar.org]
• 10. Synthetic approaches to a chiral 4-amino-3-hydroxy piperidine with pharmaceutical relevance - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Crystallization of (3R,4R)-Fluoropiperidinol Salts

Welcome to the technical support center for the crystallization of (3R,4R)-fluoropiperidinol salts. This guide is designed for researchers, scientists, and drug development professionals to provide expert advice and troubleshoot common challenges encountered during the crystallization of this specific class of compounds. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific reasoning to empower you to make informed decisions in your own laboratory work.

Understanding the Molecule: (3R,4R)-Fluoropiperidinol

The (3R,4R)-fluoropiperidinol moiety presents a unique set of crystallization challenges and opportunities. The piperidine ring provides a basic nitrogen atom, making it suitable for salt formation with various acids.[1][2] The presence of both a hydroxyl (-OH) and a fluorine (-F) group introduces specific stereochemistry and intermolecular interactions, such as hydrogen bonding and dipole-dipole interactions, which will significantly influence crystal packing and solvent selection.[3][4] The fluorine atom, in particular, can alter the molecule's electronic properties and affect interactions within the crystal lattice.[3][5][6]

Troubleshooting Guide

This section addresses specific problems you may encounter during the crystallization of (3R,4R)-fluoropiperidinol salts in a question-and-answer format.

Q1: My (3R,4R)-fluoropiperidinol salt is "oiling out" instead of crystallizing. What's happening and what should I do?

A1: The Phenomenon of "Oiling Out"

"Oiling out" occurs when the solute separates from the solution as a liquid phase (an oil) rather than a solid crystalline phase. This typically happens when the supersaturation of the solution is too high, or when the solute is highly soluble in the solvent at the crystallization temperature. For amine salts like (3R,4R)-fluoropiperidinol salts, this can be a common issue.

Causality: The system tries to relieve supersaturation faster than the molecules can organize into an ordered crystal lattice. The resulting oil is a supersaturated solution of the compound in the solvent.

Troubleshooting Steps:

• Reduce the Cooling Rate: A slower cooling rate gives the molecules more time to orient themselves correctly into a crystal lattice.[7]

• Use a More Dilute Solution: Starting with a lower concentration can prevent the rapid achievement of a high level of supersaturation that leads to oiling out.

• Change the Solvent or Solvent System:

  • Select a solvent in which the salt has lower solubility at the desired crystallization temperature.

  • Employ an anti-solvent crystallization strategy. Dissolve the salt in a "good" solvent and then slowly add a miscible "poor" solvent (anti-solvent) to induce crystallization.[8][9][10]

• Introduce Seed Crystals: Adding a small number of pre-existing crystals of the desired form can provide a template for crystal growth and bypass the nucleation barrier that can lead to oiling out.[7][11]

Q2: I'm obtaining very fine needles or poor-quality crystals. How can I improve the crystal habit?

A2: Controlling Crystal Habit

Crystal habit (the external shape of the crystals) is influenced by the solvent, cooling rate, and impurities. Fine needles often result from rapid crystallization and can be difficult to filter and dry.

Strategies for Improvement:

• Optimize the Solvent: The solvent can influence which crystal faces grow faster. Experiment with solvents of different polarities and hydrogen bonding capabilities. For instance, protic solvents (like alcohols) might interact differently with the hydroxyl group of your molecule compared to aprotic solvents (like acetonitrile or ethyl acetate), influencing crystal growth.[12][13]

• Slow Down the Crystallization Process:

  • Slower Cooling: As mentioned before, a slower cooling rate is generally beneficial.

  • Vapor Diffusion: This is a gentle method where an anti-solvent's vapor slowly diffuses into a solution of your compound in a more volatile solvent, leading to slow crystal growth.[14]

• Stirring Rate: The agitation of the solution can affect crystal growth. Experiment with different stirring speeds. Too high a speed can lead to smaller crystals due to secondary nucleation.

• Consider a Different Counterion: The choice of the acid used to form the salt can have a profound impact on the crystal habit and overall physicochemical properties.[1][15][16][17]

Q3: My crystallization yield is very low. How can I increase it?

A3: Maximizing Crystallization Yield

Low yield indicates that a significant amount of your compound remains in the mother liquor.

Methods to Increase Yield:

• Optimize Solvent Choice: The ideal solvent will have high solubility for your compound at a higher temperature and low solubility at a lower temperature.[12][18] This differential solubility is the driving force for crystallization upon cooling.

• Anti-Solvent Addition: A properly chosen anti-solvent can significantly decrease the solubility of your salt in the solvent system, leading to higher product recovery.[9][10]

• Evaporation: Slow evaporation of the solvent can increase the concentration of the solute and induce crystallization. This is often suitable for small-scale crystallizations.[19][20]

• pH Adjustment: For salts, adjusting the pH of the solution can sometimes be used to decrease solubility and promote crystallization.[21]

• Cooling to a Lower Temperature: Ensure that you are cooling the solution to a sufficiently low temperature to maximize the amount of product that crystallizes out.

Frequently Asked Questions (FAQs)

Q1: What are the key solvent properties to consider for crystallizing (3R,4R)-fluoropiperidinol salts?

A1: The selection of a suitable solvent is critical for successful crystallization. Here are the key properties to consider:

• Solubility Profile: The solvent should exhibit a significant difference in solubility for the salt between a high temperature and a low temperature.[12][18]

• Polarity and Hydrogen Bonding: The polarity of the solvent should be matched to the polarity of the (3R,4R)-fluoropiperidinol salt. Given the presence of hydroxyl and amine groups, solvents capable of hydrogen bonding (e.g., alcohols, water) are often good starting points.[12]

• Boiling Point: A solvent with a moderately low boiling point (less than 100°C) is often preferred as it can be easily removed from the final crystals.[12]

• Reactivity: The solvent must be inert and not react with your compound.

Solvent Class	Examples	Suitability for (3R,4R)-Fluoropiperidinol Salts
Protic Solvents	Water, Methanol, Ethanol, Isopropanol	Often good "good" solvents due to hydrogen bonding capabilities.
Aprotic Polar Solvents	Acetonitrile, Acetone, Ethyl Acetate	Can be good single solvents or part of a solvent/anti-solvent system.
Aprotic Nonpolar Solvents	Toluene, Heptane, Hexane	Typically used as "poor" solvents or anti-solvents.

Q2: How does the choice of counterion (e.g., HCl, HBr, tartrate) affect solvent selection?

A2: The counterion has a major influence on the salt's physicochemical properties, including its solubility and crystal packing.[1][15][16][17]

• Inorganic vs. Organic Counterions: Salts formed with small inorganic anions (like Cl⁻ or Br⁻) are often more polar and may have higher solubility in polar solvents compared to salts formed with larger organic anions (like tartrate or maleate).

• Hydrogen Bonding: Counterions with hydrogen bond donors or acceptors (e.g., tartrate) will introduce additional possibilities for intermolecular interactions, affecting which solvents will be most effective.

• Lattice Energy: The counterion affects the crystal lattice energy. A salt with a higher lattice energy will generally be less soluble.

Therefore, the optimal solvent system for a hydrochloride salt may be different from that for a tartrate salt of the same (3R,4R)-fluoropiperidinol base. A new solvent screen should be performed for each different salt form.

Q3: What is the role of the fluorine atom in the crystallization of this molecule?

A3: The fluorine atom can significantly influence crystallization in several ways:

• Altered Polarity and Dipole Moment: The C-F bond is highly polarized, which can alter the overall dipole moment of the molecule, affecting its interaction with solvents and other molecules in the crystal lattice.

• Crystal Packing: Fluorine can participate in various non-covalent interactions, including C-H···F hydrogen bonds and F···F interactions, which can influence the final crystal packing arrangement.[5][6] The impact of fluorine on crystal packing can sometimes be unexpected, leading to different packing motifs compared to non-fluorinated analogues.[3]

• Solubility: The presence of fluorine can modify the solubility of the molecule in different solvents. For instance, it can increase solubility in some organic solvents.

Q4: Can I use a solvent mixture? How do I select a good solvent/anti-solvent pair?

A4: Yes, using a solvent mixture, particularly for anti-solvent crystallization, is a very common and effective technique.[8][9][10]

Selecting a Solvent/Anti-Solvent Pair:

• Identify a "Good" Solvent: Find a solvent in which your (3R,4R)-fluoropiperidinol salt is highly soluble at room temperature or with gentle heating.

• Identify a "Poor" Solvent (Anti-Solvent): Find a solvent in which your salt is poorly soluble.

• Miscibility is Key: The "good" solvent and the "poor" solvent must be miscible with each other.

Workflow for Anti-Solvent Crystallization:

• Dissolve your compound in a minimal amount of the "good" solvent.

• Slowly add the "poor" solvent (anti-solvent) to the solution with stirring.

• Continue adding the anti-solvent until the solution becomes cloudy (the point of nucleation).

• You may need to gently warm the solution to redissolve the precipitate and then allow it to cool slowly to form well-defined crystals.

Experimental Protocols & Visualizations

Protocol 1: Systematic Solvent Screening

This protocol allows for the efficient screening of multiple solvents to identify suitable candidates for crystallization.

Procedure:

• Place a small amount (e.g., 10-20 mg) of your (3R,4R)-fluoropiperidinol salt into several small vials.[19]

• To each vial, add a different solvent dropwise at room temperature, vortexing after each addition, until the solid dissolves. Note the approximate solubility at room temperature.

• If the solid does not dissolve at room temperature, gently heat the vial and continue adding the solvent dropwise until dissolution is achieved.

• Allow the vials that required heating to cool slowly to room temperature, and then cool further in an ice bath or refrigerator.

• Observe the vials for crystal formation. A good solvent is one in which the compound is soluble when hot but precipitates as a crystalline solid upon cooling.[12][18]

Diagram: Solvent Selection Workflow

Caption: A decision tree for systematic solvent selection.

Diagram: Troubleshooting "Oiling Out"

Caption: Troubleshooting strategies for "oiling out".

References

• Impact of Counterion on the Chemical Stability of Crystalline Salts of Procaine.Journal of Pharmaceutical Sciences.
• Application Notes and Protocols for the Purification of Piperidine Reaction Products.Benchchem.
• Recrystallization Guide: Process, Procedure, Solvents.Mettler Toledo.
• Impact of the counterion on the solubility and physicochemical properties of salts of carboxylic acid drugs.PubMed.
• High-Throughput Crystallization Screening Technique with Transmission PXRD Analysis.Analytical Sales.
• SOLID FORM SCREENING - Phase Appropriate Strategies for Solid Form Discovery & Development.[Source Not Available]
• Determining Which Solvent to Use.Chemistry LibreTexts.
• Impact of the counterion on the solubility and physicochemical properties of salts of carboxylic acid drugs | Request PDF.
• Unraveling the unusual effect of fluorination on crystal packing in an organic semiconductor.[Source Not Available]
• How to grow crystals for X-ray crystallography.IUCr.
• Challenges and Troubleshooting Strategies in Pharmaceutical Crystalliz
• Evaluation of the role of disordered organic fluorine in crystal packing: insights from halogen substituted benzanilides.CrystEngComm (RSC Publishing).
• Crystallization Techniques for Piperidine-3-carbothioamide Derivatives: Applic
• Common Issues Faced in Crystallization and How to Solve Them.Zhanghua - Filter Dryer.
• Crystallis
• Crystallization screening: the influence of history on current practice.PMC.
• Analysis of Relationships Between Solid-State Properties, Counterion, and Developability of Pharmaceutical Salts.PMC.
• Crystal Growing Tips.University of Florida.
• Guide for crystalliz
• 3-Fluoropiperidin-4-ol hydrochloride | C5H11ClFNO | CID 68442624.PubChem.
• 3-Fluoropiperidin-4-one hydrochloride | C5H9ClFNO | CID 25210510.PubChem.
• Crystallization processes in pharmaceutical technology and drug delivery design.[Source Not Available]
• Unraveling the Impact of Fluorine Positioning in Crystal Packing: Halogen-Bonded Cocrystals of 4-Styrylpyridines with Pentafluoroiodobenzene | Request PDF.
• Chiral resolution.Wikipedia.
• Solvents for fluorinated polymers.
• Overcoming a solid solution system on chiral resolution: combining crystallization and enantioselective dissolution.
• Molecular Structures Polymorphism the Role of F…F Interactions in Crystal Packing of Fluorinated Tosyl
• Fluorinated Solvents for Chemoselective Oxidations: A Strategy toward Synthetic Ideality in N
• Chiral Resolution with and without Resolving Agents.Pharmaceutical Technology.
• Solving the enigma of weak fluorine contacts in the solid state: a periodic DFT study of fluorin
• Antisolvent Crystallization of Poorly Water Soluble Drugs.[Source Not Available]
• (3S,4R)-4-FLUOROPIPERIDIN-3-OL HCL.[Source Not Available]
• Crystallization and transformation of pharmaceutical solid forms.Academic Journals.
• Impact of counterion on the chemical stability of crystalline salts of procaine.PubMed.
• Process for resolving chiral piperidine alcohol and process for synthesis of pyrazolo[1,5-a] pyrimidine derivatives using same.
• Chiral induction in the crystallization of KIO3 and LiIO3: the role of amino acids in controlling the chirality of inorganic crystals.Nanoscale Advances (RSC Publishing).
• Recent advances in the field of chiral crystallization.
• High‐throughput nanoscale crystallization of dihydropyridine active pharmaceutical ingredients.CORE.
• Recent progress in antisolvent crystalliz
• From form to function: Crystallization of active pharmaceutical ingredients.CEPAC.
• Solubility of Organic Salts in Solvent–Antisolvent Mixtures: A Combined Experimental and Molecular Dynamics Simul
• Crystalline forms of 2-[3-[4-amino-3-(2-fluoro-4-phenoxy-phenyl)pyrazolo[3,4-d]pyrimidin-1- yl]piperidine-1-carbonyl]-4-methyl-4-[4-(oxetan-3-yl)piperazin-1-.[Source Not Available]
• Predicting Solubility Limits of Organic Solutes for a Wide Range of Solvents and Temper
• Crystal structure of (3S,4R)-4-fluoro-3-(4-methoxyphenyl).** NIH.
• Solubility of Organic Salts in Solvent-Antisolvent Mixtures: A Combined Experimental and Molecular Dynamics Simul
• Solubility of organic salts in solvent-antisolvent mixtures: A combined experimental and molecular dynamics simulations approach.
• Synthesis and Biological Characterization of 4,4-Difluoro-3-(phenoxymethyl)piperidine Scaffold as Dopamine 4 Receptor (D4R) Anta.[Source Not Available]
• Machine learning with physicochemical relationships: solubility prediction in organic solvents and w
• Synthesis and biological characterization of 4,4-difluoro-3- (phenoxymethyl)piperidine scaffold as dopamine 4 receptor (D4R) ant.ChemRxiv.
• Crystallization Tendency of Active Pharmaceutical Ingredients Following Rapid Solvent Evaporation—Classific

Sources

• 1. researchgate.net [researchgate.net]
• 2. ptacts.uspto.gov [ptacts.uspto.gov]
• 3. Unraveling the unusual effect of fluorination on crystal packing in an organic semiconductor - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 4. Evaluation of the role of disordered organic fluorine in crystal packing: insights from halogen substituted benzanilides - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 5. mdpi.com [mdpi.com]
• 6. Solving the enigma of weak fluorine contacts in the solid state: a periodic DFT study of fluorinated organic crystals - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scribd.com [scribd.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. ijcea.org [ijcea.org]
• 10. Recent progress in antisolvent crystallization - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 11. filter-dryer.com [filter-dryer.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. Crystal Growing Tips » The Center for Xray Crystallography » University of Florida [xray.chem.ufl.edu]
• 15. Impact of the counterion on the solubility and physicochemical properties of salts of carboxylic acid drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Impact of counterion on the chemical stability of crystalline salts of procaine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. mt.com [mt.com]
• 19. iucr.org [iucr.org]
• 20. unifr.ch [unifr.ch]
• 21. bia.si [bia.si]

Handling moisture sensitivity in fluorinated piperidine synthesis

A Guide to Navigating Moisture Sensitivity in Your Experiments

Welcome to the Technical Support Center for fluorinated piperidine synthesis. As a Senior Application Scientist, I've designed this guide to provide you with in-depth, field-proven insights into one of the most common yet critical challenges in this area of synthesis: moisture sensitivity. Fluorinated piperidines are invaluable scaffolds in medicinal and agricultural chemistry, and mastering their synthesis is key to unlocking new therapeutic and technological advancements.[1][2][3] This guide will equip you with the knowledge to anticipate, diagnose, and resolve issues arising from moisture contamination, ensuring the success and reproducibility of your experiments.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the role of moisture in the synthesis of fluorinated piperidines.

Q1: Why is moisture control so critical in some fluorinated piperidine syntheses but not others?

A1: The criticality of moisture control depends entirely on the synthetic route employed.

• Moisture-Sensitive Routes: Many common pathways, especially those involving deoxofluorination of hydroxypiperidines using reagents like DAST (diethylaminosulfur trifluoride) or Deoxo-Fluor®, are extremely sensitive to moisture.[4][5] These reagents react violently with water, leading to their decomposition and the formation of corrosive hydrogen fluoride (HF).[6][7][8] This not only consumes the expensive fluorinating agent but can also lead to undesired side reactions, such as the formation of elimination byproducts or hydroxylated impurities, significantly reducing the yield of your target compound.[7]

• Moisture-Tolerant Routes: In contrast, modern synthetic methods, such as the palladium-catalyzed hydrogenation of fluoropyridines, have been shown to be remarkably robust and tolerant to the presence of air and moisture.[1][9][10] This is a significant advantage, as it simplifies the experimental setup. However, it's crucial to consult the specific literature for the method you are using to determine its sensitivity.

Q2: What are the most common sources of moisture in a typical lab setup?

A2: Moisture can be introduced from several seemingly benign sources:

• Solvents: Even "anhydrous" solvents from commercial suppliers can absorb atmospheric moisture over time once the bottle is opened.

• Reagents: Hygroscopic reagents and starting materials can absorb water from the air.

• Glassware: Improperly dried glassware is a primary culprit. Water molecules can adhere to the surface of the glass.

• Atmosphere: Direct exposure of the reaction mixture to the laboratory atmosphere, especially on humid days, will introduce significant amounts of water.

Q3: Which specific reagents are most sensitive to moisture?

A3: Besides the aforementioned DAST and Deoxo-Fluor®, other reagents to handle with care under anhydrous conditions include:

• Organometallic Reagents: Grignard reagents and organolithium compounds, which might be used in the synthesis of substituted piperidine precursors, are highly reactive towards water.[11]

• Borane Reagents: Reagents like pinacol borane (H-Bpin), used in some dearomatization-hydrogenation processes, are also moisture-sensitive.[9]

• Metal Hydrides: Drying agents like calcium hydride (CaH₂) react with water.

Q4: What are the tell-tale signs of a moisture-compromised reaction?

A4: Several observations can indicate the presence of unwanted moisture:

• Low or No Yield: This is the most common and frustrating sign.

• Formation of Side Products: The appearance of unexpected peaks in your NMR or LC-MS corresponding to hydroxylated or elimination products is a strong indicator.

• Inconsistent Results: If you are getting different results from batch to batch, uncontrolled moisture levels could be the variable.

• Fuming: For reactions involving reagents like DAST or Deoxo-Fluor®, fuming upon addition to the reaction mixture can indicate a reaction with water.[7][8]

Troubleshooting Guides

This section provides a problem-solution framework for issues commonly encountered during moisture-sensitive fluorinated piperidine synthesis.

Problem 1: Low or No Yield of the Desired Fluorinated Piperidine

Possible Cause	Diagnostic Step	Solution & Preventative Measures
Decomposition of Fluorinating Agent	Analyze a small aliquot of the reaction mixture by ¹⁹F NMR. The absence of the fluorinating agent's characteristic signal and the potential presence of fluoride salts suggest decomposition.	Ensure all solvents and reagents are rigorously dried. Use freshly distilled or commercially available anhydrous solvents. Dry solid reagents in a vacuum oven.
Hydrolysis of Starting Material or Intermediates	Use LC-MS to check for the presence of hydroxylated byproducts.	Implement a strict inert atmosphere technique.[11][12][13] This includes flame-drying glassware, using Schlenk lines or a glovebox, and transferring reagents via syringe.
Insufficient Drying of Solvents	Use a Karl Fischer titrator to quantify the water content in your solvent.[14][15][16] For many sensitive reactions, a water content below 50 ppm is recommended.[17]	Dry solvents using appropriate methods. For example, ethers like THF can be distilled from sodium/benzophenone, while chlorinated solvents can be distilled from CaH₂.[17][18] Alternatively, passing the solvent through a column of activated alumina is a safe and effective method.[18][19]

Problem 2: Formation of Unexpected Side Products (e.g., Hydroxylated Piperidines, Alkenes)

Possible Cause	Diagnostic Step	Solution & Preventative Measures
Reaction of Intermediates with Water	Characterize the side products using NMR and Mass Spectrometry to confirm their identity as hydroxylated or elimination products.	Rigorously exclude water from the reaction. Azeotropic distillation of the starting material with toluene can be an effective way to remove trace amounts of water.[20]
HF-Catalyzed Side Reactions	The presence of HF, generated from the reaction of the fluorinating agent with water, can catalyze elimination and other side reactions.	In addition to stringent drying procedures, consider adding a non-nucleophilic base (e.g., proton sponge) to scavenge any in-situ generated acid.

Experimental Protocols

Protocol 1: Rigorous Drying of Solvents (Example: Tetrahydrofuran - THF)

• Pre-drying: Add anhydrous magnesium sulfate (MgSO₄) to the solvent and stir for 24 hours.

• Setup: Assemble a distillation apparatus that has been flame-dried under vacuum and cooled under an inert atmosphere (Argon or Nitrogen).

• Drying Agent: In the distillation flask, add sodium metal and a small amount of benzophenone to act as an indicator.

• Reflux: Reflux the THF under an inert atmosphere. A deep blue or purple color indicates that the solvent is anhydrous.

• Distillation: Distill the dry solvent directly into a flame-dried collection flask under an inert atmosphere.

• Storage: Store the anhydrous solvent over activated molecular sieves (3Å or 4Å) in a sealed flask under an inert atmosphere.[19]

Protocol 2: Setting up a Reaction Under Inert Atmosphere

• Glassware Preparation: Flame-dry all glassware (reaction flask, condenser, addition funnel) under vacuum and then cool to room temperature under a stream of inert gas (Argon or Nitrogen).[12][13]

• Assembly: Assemble the glassware while maintaining a positive pressure of inert gas. Use a gas bubbler to monitor the gas flow.

• Reagent Addition: Add solid reagents under a strong flow of inert gas. Dissolve them in the anhydrous solvent, which should be added via a cannula or a dry syringe.

• Liquid Reagent Transfer: Transfer liquid reagents using a dry, oven-dried syringe.[12][21] Purge the syringe with inert gas before drawing up the liquid.

• Reaction Maintenance: Maintain a positive pressure of inert gas throughout the reaction, typically by using a balloon filled with the inert gas attached to the reaction setup.[13][21]

Visualizing the Workflow

Diagram 1: Troubleshooting a Failed Fluorination Reaction

Caption: A flowchart for troubleshooting low-yield fluorination reactions.

Diagram 2: Detrimental Effect of Water on Deoxofluorination

Caption: The competing reaction of Deoxo-Fluor with water.

By understanding the principles outlined in this guide and implementing these meticulous experimental techniques, you will be well-equipped to overcome the challenges of moisture sensitivity in fluorinated piperidine synthesis, leading to more reliable and successful research outcomes.

References

• Accessing (Multi)Fluorinated Piperidines Using Heterogeneous Hydrogenation. (n.d.). National Institutes of Health.
• Accessing (Multi)Fluorinated Piperidines Using Heterogeneous Hydrogenation. (2020, September 18). ACS Publications.
• Working with air and moisture sensitive compounds. (2008, April 12). Molecular Inorganic Chemistry.
• Inert atmosphere Definition - Organic Chemistry II Key Term. (2025, August 15). Fiveable.
• How to dry solvents for moisture-sensitive reactions with 2,3,6-Trimethoxyisonicotinaldehyde. (n.d.). Benchchem.
• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. (n.d.). MDPI.
• Workup: Drying Methods. (n.d.). University of Rochester.
• Drying solvents. (2023, July 25). Sciencemadness Wiki.
• Inert Atmosphere. (2022, February 2). YouTube.
• A Method for Detecting Water in Organic Solvents. (2008, September 12). Chemistry.
• Deoxofluor. (n.d.). Enamine.
• Technical Support Center: Scalable Synthesis of Fluorinated Pyridines. (n.d.). Benchchem.
• Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling. (2010, April 21). ACS Publications.
• Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling. (2010, April 21). American Chemical Society.
• Detection of Trace Amounts of Water in Organic Solvents by DNA-Based Nanomechanical Sensors. (2022, December 1). MDPI.
• Drying of Organic Solvents: Quantitative Evaluation of the Efficiency of Several Desiccants. (n.d.). ACS Publications.
• 1.3C: Transferring Methods - Inert Atmospheric Methods. (2022, May 6). Chemistry LibreTexts.
• What Methods Are Used To Implement Inert Atmospheres? (2026, February 10). Kintek Furnace.
• Determination of water traces in various organic solvents using Karl Fischer method under FIA conditions. (2025, August 6). ResearchGate.
• Performing a Reaction Under an Inert Atmosphere. (2017, January 17). YouTube.
• Chemists develop new synthesis method for producing fluorinated piperidines. (2019, January 23). ScienceDaily.
• 5 - Organic Syntheses Procedure. (n.d.). Organic Syntheses.
• DAST and Deoxofluor Mediated Nucleophilic Fluorination Reactions of Organic Compounds. (2025, August 10). ResearchGate.
• The formation of all-cis-(multi)fluorinated piperidines by a dearomatization-hydrogenation process. (2019, January 21). National Institutes of Health.
• Syn-3-Fluoro-4-aminopiperidine- a story from multiple orientations. (2019, November 19). Scientific Update.

Sources

• 1. Accessing (Multi)Fluorinated Piperidines Using Heterogeneous Hydrogenation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. sciencedaily.com [sciencedaily.com]
• 3. scientificupdate.com [scientificupdate.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. researchgate.net [researchgate.net]
• 6. Deoxofluor - Enamine [enamine.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 11. fiveable.me [fiveable.me]
• 12. m.youtube.com [m.youtube.com]
• 13. m.youtube.com [m.youtube.com]
• 14. chem.tamu.edu [chem.tamu.edu]
• 15. mdpi.com [mdpi.com]
• 16. researchgate.net [researchgate.net]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. molan.wdfiles.com [molan.wdfiles.com]
• 19. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 20. Workup [chem.rochester.edu]
• 21. chem.libretexts.org [chem.libretexts.org]

Reference Data & Comparative Studies

19F NMR Chemical Shift Guide: cis vs trans Fluoropiperidines

Topic: 19F NMR chemical shifts for cis vs trans fluoropiperidines Content Type: Publish Comparison Guides Audience: Researchers, scientists, and drug development professionals.

Executive Summary

Fluorination of piperidine rings is a cornerstone strategy in medicinal chemistry to modulate pKa, metabolic stability (blocking oxidation sites), and lipophilicity. However, the stereochemical assignment of fluoropiperidines is notoriously difficult due to rapid conformational flipping and the counter-intuitive "axial preference" of fluorine in these heterocycles.

This guide provides a definitive technical comparison of 19F NMR chemical shifts (

) and coupling constants ( ) for distinguishing cis and trans isomers. Unlike rigid carbocycles, fluoropiperidines exhibit unique stereoelectronic effects—such as the charge-dipole interaction in ammonium salts—that often invert standard conformational rules.

Theoretical Basis: The Stereoelectronic Landscape

To accurately interpret 19F NMR data, one must understand the underlying forces dictating the major conformer.

The "Axial Preference" Anomaly

In cyclohexane, a fluorine substituent prefers the equatorial position (

kcal/mol). In piperidines, this trend is frequently reversed:

• Neutral 3-Fluoropiperidine: Slight preference for the axial conformer due to the

  hyperconjugative interaction (anomeric-like effect).

• Protonated/Salt Forms: Strong preference for the axial conformer (

  up to 2-4 kcal/mol). This is driven by favorable charge-dipole interactions between the electronegative fluorine and the positively charged nitrogen center.

Shielding Mechanisms

• -Gauche Effect: An axial fluorine is sterically compressed by -protons (1,3-diaxial interaction), leading to increased electron density around the fluorine nucleus. This results in upfield shielding (more negative ppm).

• Equatorial Deshielding: Equatorial fluorine lacks these compressive interactions and resides in a more deshielded environment (less negative ppm).

Comparative Analysis: Chemical Shifts & Couplings[1][2][3][4]

Diagnostic Criteria Summary

Feature	Axial Fluorine ( )	Equatorial Fluorine ( )
Chemical Shift ( )	Upfield (e.g., -180 to -200 ppm)	Downfield (e.g., -160 to -180 ppm)
Vicinal Coupling ( )	Large (25–35 Hz) if is antiperiplanar	Small (5–15 Hz) due to gauche geometry
Geminal Coupling ( )	~45–50 Hz (Standard)	~45–50 Hz (Standard)
Solvent Sensitivity	High (sensitive to H-bonding)	Moderate

Case Study: 3,4-Difluoropiperidines

Distinguishing cis-3,4-difluoro from trans-3,4-difluoro isomers requires analyzing the relative orientation of the two fluorine atoms.

Scenario A: cis-3,4-Difluoropiperidine

• Conformation: Typically exists as a rapid equilibrium, but often biased towards the conformer placing at least one fluorine axial to avoid dipole repulsion.

• NMR Signature:

  • : Signals often appear broader or averaged if flipping is fast.

  • Key Indicator: If locked (e.g., by a bulky N-group), one F is axial and one is equatorial. You will see one upfield and one downfield signal.[1][2]

Scenario B: trans-3,4-Difluoropiperidine

• Conformation: Can adopt diaxial (F/F trans) or diequatorial (F/F trans) conformations.

• NMR Signature:

  • Diaxial Conformer: Both signals significantly upfield (-190 to -210 ppm).

  • Diequatorial Conformer: Both signals downfield (-170 to -185 ppm).

  • Coupling: The diaxial conformer exhibits a distinctively large

    coupling (if observable) or specific patterns.

Case Study: 3-Fluoro-4-Methylpiperidine

A classic "anchor" system where the methyl group locks the conformation (equatorial preference).

Isomer	Conformation (Methyl locked eq)	Fluorine Orientation	Predicted	Diagnostic Coupling ( )
cis-3-F, 4-Me	Me ( ), F ( )	Equatorial	Downfield (~ -170 ppm)	Small ( Hz)
trans-3-F, 4-Me	Me ( ), F ( )	Axial	Upfield (~ -195 ppm)	Large ( Hz)

Note: The

values above refer to the proton-proton coupling between H3 and H4, which is often easier to measure than F-H couplings in complex multiplets.

Experimental Protocols

To ensure data integrity (Trustworthiness), follow this standardized workflow for assigning stereochemistry.

Sample Preparation

• Solvent Choice: Use non-polar solvents (

  , ) for neutral amines to allow H-bonding interactions to stabilize specific conformers. Use polar solvents ( , ) if analyzing salt forms, but be aware that solvation shells can shift by 2-5 ppm.

• Concentration: 10-20 mg/mL is sufficient. High concentrations can induce aggregation, broadening signals.

NMR Acquisition Parameters

• Pulse Sequence: Standard zgfig (inverse gated decoupling) or zg (coupled).

  • Recommendation: Acquire both proton-decoupled (

    ) and coupled ( ) spectra.[3] The decoupled spectrum gives clean chemical shifts; the coupled spectrum reveals the multiplet structure necessary for extracting values.

• Spectral Width: Set to at least 200 ppm (-50 to -250 ppm) to capture all potential signals.

• Relaxation Delay (

  ): Fluorine has long relaxation times. Set seconds for quantitative integration.

Assignment Workflow (Logic Tree)

• Locate Signal: Identify

  .[4] Is it > -180 ppm (Downfield/Eq) or < -180 ppm (Upfield/Ax)?

• Measure Couplings: Analyze the

  coupled spectrum. Look for the large trans-diaxial coupling ( Hz).

  • Presence of ~30 Hz coupling

    Fluorine is Axial .

  • Absence of large coupling

    Fluorine is Equatorial (or rapid averaging).

• Verify with HOESY: Run a Heteronuclear Overhauser Effect Spectroscopy (HOESY) experiment.

  • NOE between F and H-3/H-5 (axial) confirms Axial orientation.

  • NOE between F and H-3/H-5 (equatorial) confirms Equatorial orientation.

Visualizations

Conformational Equilibrium & Chemical Shift Logic

This diagram illustrates the relationship between ring conformation, substituent orientation, and resulting NMR observables.

Figure 1: Stereoelectronic flowchart linking conformation to 19F NMR observables. Note the divergence in chemical shift and coupling constants.

Assignment Decision Tree

A step-by-step logic flow for assigning cis vs trans based on experimental data.

Figure 2: Decision tree for stereochemical assignment using 19F NMR parameters.

References

• Nairoukh, Z., Strieth-Kalthoff, F., Bergander, K., & Glorius, F. (2019). Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial-F Preference. Chem. Sci. [Link]

• Sun, H., DiMagno, S. G. (2006). Fluorine Chemical Shifts in Alkanes and Cycloalkanes. J. Am. Chem. Soc. [Link]

• O'Hagan, D. (2008). Understanding organofluorine chemistry. An introduction to the C–F bond. Chem. Soc. Rev. [Link]

Sources

• 1. 19F [nmr.chem.ucsb.edu]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. rsc.org [rsc.org]
• 4. biophysics.org [biophysics.org]

Chiral HPLC methods for enantiomeric excess determination of piperidinols

Topic: Chiral HPLC Methods for Enantiomeric Excess Determination of Piperidinols

Part 1: The Strategic Landscape of Piperidinol Chiral Separation

Piperidinols (hydroxypiperidines) are critical pharmacophores in modern drug discovery, serving as core scaffolds for kinase inhibitors like Crizotinib and Ceritinib , and intermediates for Ibrutinib . However, their analysis presents a unique "double-edged" challenge:

• Weak UV Chromophores: The piperidine ring lacks conjugation, making direct UV detection difficult without high concentrations or low-wavelength (200–210 nm) monitoring, which increases noise.

• Basic Nitrogen Interaction: The secondary amine is highly basic (

  ), leading to severe peak tailing due to non-specific interactions with residual silanol groups on the silica support of chiral stationary phases (CSPs).

This guide moves beyond generic protocols to provide a comparative analysis of Direct Analysis (Free Base) vs. Derivatization strategies, supported by column performance data.

Part 2: Comparative Analysis of Stationary Phases

The industry standard for piperidinols relies on Polysaccharide-based CSPs . Below is a performance comparison of the two dominant classes: Coated vs. Immobilized .

Table 1: CSP Selection Matrix for Piperidinols

Feature	Coated Series (AD-H, OD-H)	Immobilized Series (IA, IC, ID)	Recommendation
Selector	Amylose/Cellulose carbamates physically coated on silica.[1]	Amylose/Cellulose carbamates covalently bonded to silica.	Start with Immobilized (IC/IA) for robustness.
Solvent Compatibility	Restricted: Hexane/Alcohol only. Strong solvents (THF, DCM, EtOAc) strip the phase.	Universal: Compatible with THF, DCM, MtBE, and Chloroform.[1]	Immobilized columns allow "non-standard" mobile phases to dissolve polar piperidinols.
Separation Factor ( )	Often higher for simple aromatics.	Slightly lower due to immobilization chemistry, but tunable via solvent choice.	Use Coated only if Immobilized fails.
Basicity Tolerance	Moderate. High pH additives can degrade the coating over time.	High. More resistant to basic additives (DEA, TEA).	Immobilized is superior for free amine analysis.

Part 3: Experimental Protocols

Method A: Direct Analysis of Free Bases (The "Additives" Approach)

Best for: Rapid screening of process intermediates where derivatization is impractical.

The Critical Variable: Mobile Phase Additives For free piperidinols, neutral mobile phases fail. You must use a basic additive to suppress silanol ionization.

• Standard Additive: 0.1% Diethylamine (DEA).

• High-Performance Additive: 0.1% Ethylenediamine (EDA) – Pro Tip: EDA often provides sharper peaks than DEA for sterically hindered piperidines.

Protocol:

• Column: Chiralpak IC-3 or Chiralpak IA (4.6 x 250 mm, 3 µm).[1]

• Mobile Phase: n-Hexane : Isopropanol : DEA (90 : 10 : 0.1 v/v/v).

• Flow Rate: 1.0 mL/min.

• Temperature: 25°C (Lowering to 10°C can increase resolution (

  ) by enhancing enantiomeric recognition).

• Detection: UV 210 nm (or Refractive Index for non-UV active analogues).

Method B: Derivatization Strategy (The "Chromophore" Approach)

Best for: Final quality control (QC) where sensitivity and baseline separation are non-negotiable.

Why Derivatize?

• UV Visibility: Introduces a strong chromophore (e.g., Benzyl, Tosyl).

• Conformational Locking: Bulky groups (Boc, Cbz) reduce ring flexibility, often improving chiral recognition.

• Silanol Suppression: Masking the amine eliminates tailing.

Protocol (N-Boc Protection):

• Sample Prep: React 10 mg piperidinol with 1.2 eq.

  and 2 eq. in DCM for 30 min. Wash with water, dry organic layer.

• Column: Chiralpak AD-H (Coated) or Chiralpak IC (Immobilized).

• Mobile Phase: n-Hexane : Isopropanol (95 : 5 v/v). Note: No amine additive needed.

• Detection: UV 210–220 nm (carbonyl absorption).

Part 4: Visualizing the Workflow

Diagram 1: Method Development Decision Tree

This logic flow guides the selection between direct analysis and derivatization based on analyte properties.

Caption: Strategic decision tree for selecting the optimal chiral method based on the piperidinol's UV activity and basicity.

Diagram 2: Mechanism of Additive Action

Understanding why DEA is mandatory for free bases prevents method failure.

Caption: Mechanism showing how basic additives (DEA) competitively bind to silanols, preventing analyte tailing.

Part 5: Expert Troubleshooting & Data Interpretation

Issue	Root Cause	Corrective Action
Peak Tailing (> 1.5)	Residual silanol activity.[1]	Increase DEA concentration to 0.2% or switch to Chiralpak IC (denser bonding).
Fronting Peaks	Solubility mismatch or column overload.	Dissolve sample in mobile phase. Reduce injection volume (< 10 µL).
Baseline Drift	Unstable additive equilibrium.	Pre-condition column with mobile phase for > 60 mins. Ensure DEA is fresh.
No Resolution	Chiral selector mismatch.	If AD/OD fails, screen Chiralpak IG or OZ-H (chlorinated selectors).[1] Switch to Polar Organic Mode (100% MeCN + 0.1% DEA).

References

• Chiral Technologies. (2021).[2] CHIRALPAK Immobilized Columns: Mobile Phase Modifiers & Additives. Retrieved from [Link]

• Babu, C. V. R., et al. (2014).[3] "Estimation of enantiomeric impurity in piperidin-3-amine by chiral HPLC with precolumn derivatization." Chirality, 26(12), 775-779.[1][3] Retrieved from [Link]

• Jurin, M., et al. (2022).[4][5] "Enantioseparation of syn- and anti-3,5-Disubstituted Hydantoins by HPLC and SFC on Immobilized Polysaccharides-Based Chiral Stationary Phases." Separations, 9(7), 157.[4] Retrieved from [Link]

• Phenomenex. (2023). Chiral HPLC Separations Guidebook. Retrieved from [Link]

• Patel, R. N. (2025). "Chiral-Selective Biocatalysis of (S)-1-BOC-3-Hydroxypiperidine: Developing analytical method for Quantifying (R)-Isomer Impurities." ResearchGate.[6] Retrieved from [Link]

Sources

• 1. CN104007202B - A kind of HPLC analytical approach of 3-amino piperidine - Google Patents [patents.google.com]
• 2. chiraltech.com [chiraltech.com]
• 3. Estimation of enantiomeric impurity in piperidin-3-amine by chiral HPLC with precolumn derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to Comparing the Biological Activity of (3R,4R) and (3S,4S)-3,4-Difluoropiperidine Isomers

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Stereochemistry in Fluorinated Piperidines

The piperidine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous approved pharmaceuticals. Its conformational flexibility and basic nitrogen atom allow for optimal interactions with a wide array of biological targets. The strategic introduction of fluorine atoms to this scaffold is a widely used tactic to modulate key drug-like properties, including metabolic stability, membrane permeability, and binding affinity.

However, the introduction of multiple stereocenters, as in 3,4-difluoropiperidine, adds a significant layer of complexity. The trans isomers, (3R,4R) and (3S,4S), are enantiomers, and it is a fundamental principle of pharmacology that stereoisomers can exhibit vastly different biological activities. This guide provides an in-depth framework for the objective comparison of these specific isomers, detailing the critical interplay between stereochemistry, conformational preference, and biological function. We will explain the causality behind experimental choices and provide validated, step-by-step protocols to empower researchers to conduct these critical evaluations.

The Decisive Influence of Conformation

Before delving into biological assays, it is crucial to understand how the stereochemistry of fluorine substitution dictates the three-dimensional structure of the piperidine ring. The chair conformation is the most stable form, and substituents can occupy either axial or equatorial positions. For fluorinated piperidines, there is often a strong preference for the fluorine atoms to adopt an axial orientation, even when this appears sterically unfavorable.[1][2][3] This preference is driven by a combination of hyperconjugation and electrostatic interactions, such as a favorable dipole interaction between the C-F bond and a protonated ring nitrogen (C-F···H-N+).[4]

This conformational locking is paramount; an axial fluorine atom will interact with a protein target very differently than an equatorial one. Therefore, the (3R,4R) and (3S,4S) isomers, while being mirror images, will present distinct pharmacophores to their biological targets, leading to potentially dramatic differences in affinity and efficacy.

Caption: Hypothetical differential binding of fluoropiperidine isomers.

A Framework for Comparative Biological Evaluation

A rigorous comparison requires a multi-faceted approach, moving from initial binding assessment to functional and cellular consequences. Based on the prevalence of the piperidine scaffold in CNS-active agents, G-Protein Coupled Receptors (GPCRs), such as dopamine or sigma receptors, serve as excellent candidate targets for this comparative analysis.[5][6][7][8]

Binding Affinity Determination: The Competitive Radioligand Binding Assay

The first step is to determine the binding affinity (Ki) of each isomer for the chosen target. The competitive radioligand binding assay is the gold standard for this measurement due to its robustness and sensitivity.[9][10]

Causality Behind Experimental Choices:

• Target Source: Cell membranes (e.g., from HEK293 cells) stably expressing a high density of the target receptor are chosen to ensure a robust signal-to-noise ratio.[5]

• Radioligand: A high-affinity, well-characterized radioligand for the target (e.g., [3H]spiperone for dopamine D2-like receptors or -pentazocine for sigma-1 receptors) is used at a fixed concentration, typically at or below its dissociation constant (Kd), to ensure assay sensitivity.[8][11]

• Competition: By incubating the membranes and radioligand with increasing concentrations of the unlabeled test isomers, we can determine their ability to displace the radioligand. The resulting IC50 value (the concentration of isomer that displaces 50% of the radioligand) is used to calculate the Ki, a true measure of affinity.[12]

This protocol is adapted for determining the affinity of the (3R,4R) and (3S,4S) isomers for the human dopamine D4 receptor.

• Membrane Preparation:

  • Homogenize HEK293 cells stably expressing the human D4 receptor in ice-cold lysis buffer (e.g., 50mM Tris-HCl, pH 7.4).

  • Centrifuge the homogenate at low speed to remove nuclei and large debris.

  • Centrifuge the resulting supernatant at high speed (e.g., 20,000 x g) to pellet the cell membranes.

  • Wash the membrane pellet by resuspending in fresh buffer and repeating the high-speed centrifugation.

  • Resuspend the final pellet in an appropriate assay buffer and determine the protein concentration (e.g., using a BCA assay).[12]

• Assay Setup (96-well plate format):

  • To each well, add:

    • 50 µL of Assay Buffer (e.g., 50 mM Tris, 5 mM MgCl2, 0.1 mM EDTA, pH 7.4).

    • 50 µL of the test isomer ((3R,4R) or (3S,4S)) at various concentrations (typically 10-point, 3-fold serial dilutions, from 10 µM to 0.5 nM).

    • 50 µL of a known D4 antagonist (e.g., spiperone) at a high concentration (e.g., 10 µM) for determining non-specific binding (NSB).

    • 50 µL of buffer for determining total binding.

    • 50 µL of radioligand (e.g., [3H]N-methylspiperone) at a fixed concentration (e.g., 0.5 nM).[5]

    • 150 µL of the prepared cell membrane suspension (e.g., 10-20 µg protein/well).[12]

• Incubation & Filtration:

  • Incubate the plate at room temperature (or 30°C) for 60-90 minutes with gentle agitation to reach equilibrium.[12]

  • Rapidly terminate the reaction by vacuum filtration through a glass fiber filter plate (e.g., GF/C, pre-soaked in 0.3% polyethyleneimine to reduce non-specific binding).

  • Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

• Quantification & Analysis:

  • Dry the filter plate, add scintillation cocktail to each well, and count the radioactivity using a microplate scintillation counter.

  • Plot the percentage of specific binding against the log concentration of the test isomer.

  • Use non-linear regression (sigmoidal dose-response) to determine the IC50 value for each isomer.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of radioligand and Kd is its dissociation constant.[12]

Caption: Workflow for a Competitive Radioligand Binding Assay.

Functional Activity Assessment: The [³⁵S]GTPγS Binding Assay

High affinity does not always equate to functional activity. An isomer could be a potent agonist, a silent antagonist, or an inverse agonist. The [³⁵S]GTPγS binding assay is a robust functional assay that measures one of the earliest events in GPCR activation: the exchange of GDP for GTP on the Gα subunit.[13][14][15]

Causality Behind Experimental Choices:

• Non-hydrolyzable GTP Analog: [³⁵S]GTPγS is used because it binds to the Gα subunit upon receptor activation but is resistant to hydrolysis. This allows the activated state to accumulate, providing a measurable signal.[16]

• Proximal Readout: This assay measures a direct consequence of receptor occupancy and conformational change, making it less susceptible to signal amplification that can occur in downstream second messenger assays (like cAMP). This provides a clearer characterization of agonist potency (EC50) and efficacy (Emax).[13]

• G-Protein Specificity: The assay is most effective for GPCRs that couple to Gi/o proteins. For Gs or Gq-coupled receptors, the signal-to-noise ratio can be lower, sometimes requiring specialized techniques like antibody capture to isolate the specific Gα subunit.[14]

• Reagent Preparation:

  • Prepare cell membranes expressing the target receptor as described in the binding assay protocol.

  • Prepare Assay Buffer containing 50 mM Tris-HCl, 100 mM NaCl, 5 mM MgCl2, 1 mM EDTA, and 1 mM DTT, pH 7.4.

  • Prepare a solution of GDP (e.g., 10 µM final concentration) in assay buffer. High concentrations of GDP are used to keep basal activity low.

  • Prepare [³⁵S]GTPγS solution (e.g., 0.1 nM final concentration).

• Assay Setup (96-well plate format):

  • In each well, add:

    • Cell membranes (10-20 µg protein).

    • GDP solution.

    • Test isomer ((3R,4R) or (3S,4S)) at various concentrations for a dose-response curve. Include a known agonist as a positive control and buffer for basal binding.

  • Pre-incubate the plate for 15-30 minutes at 30°C.

  • Initiate the reaction by adding the [³⁵S]GTPγS solution to all wells.

• Incubation and Termination:

  • Incubate the plate at 30°C for 60 minutes with gentle shaking.

  • Terminate the reaction by rapid vacuum filtration through a GF/B filter plate, followed by washing with ice-cold wash buffer.

• Quantification and Analysis:

  • Dry the filter plate, add scintillation cocktail, and count using a microplate scintillation counter.

  • Plot the [³⁵S]GTPγS binding (in counts per minute or as a percentage of the maximal response of a full agonist) against the log concentration of the isomer.

  • Use non-linear regression to determine the EC50 (potency) and Emax (efficacy) for each isomer.

Caption: GPCR activation and the principle of the GTPγS assay.

Cellular Activity Assessment: The MTT Cytotoxicity Assay

To ensure that the observed activity is target-specific and not due to general cellular toxicity, and to explore potential applications like oncology, a cytotoxicity assay is essential. The MTT assay is a standard, colorimetric method for assessing cell viability.[17][18]

Causality Behind Experimental Choices:

• Metabolic Readout: The assay measures the activity of mitochondrial dehydrogenases in living cells, which reduce the yellow MTT tetrazolium salt to purple formazan crystals.[18] This provides a quantitative measure of metabolic activity, which is directly proportional to the number of viable cells.[19]

• High-Throughput: The simple, plate-based format is well-suited for generating dose-response curves and determining the IC50 for cytotoxicity.[17]

• Cell Plating: Seed a relevant cell line (e.g., a cancer cell line like A549 or the same HEK293 line used for receptor expression) into a 96-well plate at an optimized density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.[20]

• Compound Treatment: Remove the culture medium and replace it with fresh medium containing serial dilutions of the (3R,4R) and (3S,4S) isomers. Include wells with untreated cells (vehicle control) and wells with medium only (blank).

• Incubation: Incubate the plate for a defined period (e.g., 48 or 72 hours) at 37°C in a CO2 incubator.

• MTT Addition: Add MTT solution (e.g., 5 mg/mL in PBS) to each well to a final concentration of 0.5 mg/mL and incubate for an additional 2-4 hours at 37°C.[17]

• Solubilization: Carefully remove the medium and add a solubilization solution (e.g., DMSO or an acidic isopropanol solution) to dissolve the formazan crystals.[19]

• Absorbance Reading: Shake the plate gently to ensure complete dissolution and read the absorbance at ~570 nm using a microplate reader.

• Data Analysis: Subtract the blank absorbance from all readings. Calculate cell viability as a percentage of the vehicle control. Plot the percent viability against the log concentration of the isomer to determine the cytotoxic IC50 value.[21]

Data Presentation and Interpretation

All quantitative data should be summarized in clear, structured tables for easy comparison.

Table 1: Hypothetical Binding Affinities at Dopamine D4 Receptor

Compound	Isomer	Ki (nM) ± SEM
Test Compound 1	(3R,4R)-difluoropiperidine	5.2 ± 0.6
Test Compound 2	(3S,4S)-difluoropiperidine	385 ± 45

| Reference | Spiperone | 1.5 ± 0.2 |

Table 2: Hypothetical Functional Activity at Dopamine D4 Receptor

Compound	Isomer	EC50 (nM)	Emax (% of Full Agonist)
Test Compound 1	(3R,4R)-difluoropiperidine	No activity	N/A (Antagonist)

| Test Compound 2 | (3S,4S)-difluoropiperidine | 150 ± 22 | 45% (Partial Agonist) |

Interpretation: In this hypothetical example, the (3R,4R) isomer is a potent binder but shows no agonist activity, suggesting it is an antagonist. In contrast, the (3S,4S) isomer binds with much lower affinity but acts as a partial agonist. This stark difference underscores the necessity of evaluating stereoisomers independently. The superior activity of one isomer over the other is a direct consequence of its specific three-dimensional fit and interaction profile within the receptor's binding pocket.

Conclusion

The comparison of stereoisomers like (3R,4R)- and (3S,4S)-3,4-difluoropiperidine is not a mere academic exercise; it is a critical step in drug discovery and development. Subtle changes in the spatial arrangement of atoms can lead to profound differences in potency, selectivity, and functional outcome. As demonstrated, a systematic evaluation using binding, functional, and cellular assays is required to build a comprehensive biological profile for each isomer. By understanding the underlying principles of conformational control and employing the validated experimental protocols detailed in this guide, researchers can effectively dissect the structure-activity relationships of these important molecules, paving the way for the design of safer and more efficacious therapeutics.

References

• Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods. Retrieved February 15, 2026, from [Link]

• Gifford Bioscience. (n.d.). Radioligand Binding Assay. Retrieved February 15, 2026, from [Link]

• Alfa Cytology. (n.d.). Competitive Radioligand Binding Assays. Retrieved February 15, 2026, from [Link]

• National Center for Biotechnology Information. (2013, May 1). Cell Viability Assays - Assay Guidance Manual. Retrieved February 15, 2026, from [Link]

• Bio-protocol. (n.d.). MTT Assay protocol. Retrieved February 15, 2026, from [Link]

• National Center for Biotechnology Information. (2012, May 1). GTPγS Binding Assays - Assay Guidance Manual. Retrieved February 15, 2026, from [Link]

• Shiue, C. Y., et al. (1997). N-(N-benzylpiperidin-4-yl)-2-[18F]fluorobenzamide: a potential ligand for PET imaging of sigma receptors. Nuclear medicine and biology, 24(4), 343–350. [Link]

• Vasavda, C., et al. (2017). Measuring G-protein-coupled Receptor Signaling via Radio-labeled GTP Binding. Journal of visualized experiments : JoVE, (124), 55561. [Link]

• Gifford Bioscience. (n.d.). Data Sheet Radioligand Binding Assay Protocol. Retrieved February 15, 2026, from [Link]

• ResearchGate. (2025, August 9). First evaluation of the sigma-1 receptor radioligand [ 18F]1-3-fluoropropyl-4-((4-cyanophenoxy)- Methyl)piperidine ([ 18F]FPS) in healthy humans. Retrieved February 15, 2026, from [Link]

• Springer Nature Experiments. (n.d.). Radioligand Binding Studies. Retrieved February 15, 2026, from [Link]

• Creative Bioarray. (n.d.). GTPγS Binding Assay. Retrieved February 15, 2026, from [Link]

• Nairoukh, Z., et al. (2020). Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial-F Preference. Chemistry – A European Journal, 26(28), 6141-6146. [Link]

• Saeedi, S., et al. (2025). Synthesis and Biological Characterization of 4,4-Difluoro-3-(phenoxymethyl)piperidine Scaffold as Dopamine 4 Receptor (D4R) Antagonist in vitro Tool compounds. ChemMedChem. [Link]

• Karad, S., et al. (2025). Convenient one-pot synthesis of 1-(4-(4-(2-[18F]fluoroethoxy)phenyl)piperazin-1-yl)ethanone ([18F]FEt-PPZ) for imaging tumors expressing sigma-1 receptors. RSC Medicinal Chemistry. [Link]

• Choksi, N. Y., et al. (2011). Assessment of dopamine D1 receptor affinity and efficacy of three tetracyclic conformationally-restricted analogs of SKF38393. Bioorganic & medicinal chemistry letters, 21(11), 3293–3297. [Link]

• Szałata, A., et al. (2021). Structural and Molecular Insight into Piperazine and Piperidine Derivatives as Histamine H3 and Sigma-1 Receptor Antagonists with Antinociceptive Properties. Journal of Medicinal Chemistry, 64(24), 18036-18055. [Link]

• Thomsen, W. (2005). Functional assays for screening GPCR targets. Current Opinion in Biotechnology, 16(6), 655-665. [Link]

• Nairoukh, Z., et al. (2020). Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial-F Preference. Chemistry – A European Journal, 26(28), 6141-6146. [Link]

• De Luca, L., et al. (2023). Discovery and computational studies of piperidine/piperazine-based compounds endowed with sigma receptor affinity. RSC Medicinal Chemistry, 14(9), 1766-1780. [Link]

• Scientific Update. (2019, November 19). Syn-3-Fluoro-4-aminopiperidine- a story from multiple orientations. Retrieved February 15, 2026, from [Link]

• ResearchGate. (n.d.). The conformational preferences of cis-3-fluoro-4-methylpiperidine (3).... Retrieved February 15, 2026, from [Link]

• Nairoukh, Z., et al. (2020). Corrigendum: Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial-F Preference. Chemistry – A European Journal, 26(61), 14031. [Link]

• Cignarella, G., et al. (1995). Synthesis and dopamine receptor affinities of 2-(4-fluoro-3-hydroxyphenyl)ethylamine and N-substituted derivatives. Il Farmaco, 50(5), 335-340. [Link]

• Surmont, R., et al. (2010). Synthesis of 4-substituted 3,3-difluoropiperidines. The Journal of Organic Chemistry, 75(3), 929-932. [Link]

• Scott, J. S., et al. (2022). Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and stereoisomeric methyl pipecolinates. Organic & Biomolecular Chemistry, 20(42), 8231-8239. [Link]

• ResearchGate. (2019, May 7). (PDF) A DFT analysis of the relationships between electronic structure and affinity for dopamine D2, D3 and D4 receptor subtypes in a group of 77-LH-28-1 derivatives. Retrieved February 15, 2026, from [Link]

• Weizmann Institute of Science. (2001, March 14). D2/D3 Dopamine Receptor Heterodimers Exhibit Unique Functional Properties*. Retrieved February 15, 2026, from [Link]

• Wang, C., et al. (2022). Design, synthesis and SAR study of Fluorine-containing 3rd-generation taxoids. Bioorganic chemistry, 119, 105578. [Link]

• Drug Design. (2004, January 15). Selected Examples in 3D Analysis. Retrieved February 15, 2026, from [Link]

Sources

• 1. d-nb.info [d-nb.info]
• 2. Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial‐F Preference - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cris.huji.ac.il [cris.huji.ac.il]
• 4. scientificupdate.com [scientificupdate.com]
• 5. Synthesis and Biological Characterization of 4,4‐Difluoro‐3‐(phenoxymethyl)piperidine Scaffold as Dopamine 4 Receptor (D4R) Antagonist in vitro Tool compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Convenient one-pot synthesis of 1-(4-(4-(2-[ 18 F]fluoroethoxy)phenyl)piperazin-1-yl)ethanone ([ 18 F]FEt-PPZ) for imaging tumors expressing sigma-1 r ... - RSC Advances (RSC Publishing) DOI:10.1039/D5RA02999F [pubs.rsc.org]
• 7. digibug.ugr.es [digibug.ugr.es]
• 8. Discovery and computational studies of piperidine/piperazine-based compounds endowed with sigma receptor affinity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. giffordbioscience.com [giffordbioscience.com]
• 10. Competitive Radioligand Binding Assays - Alfa Cytology - Rdcthera [rdcthera.com]
• 11. Synthesis and dopamine receptor affinities of 2-(4-fluoro-3- hydroxyphenyl)ethylamine and N-substituted derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. giffordbioscience.com [giffordbioscience.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. GTPγS Binding Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. Measuring G-protein-coupled Receptor Signaling via Radio-labeled GTP Binding - PMC [pmc.ncbi.nlm.nih.gov]
• 16. dda.creative-bioarray.com [dda.creative-bioarray.com]
• 17. MTT assay protocol | Abcam [abcam.com]
• 18. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 19. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 20. atcc.org [atcc.org]
• 21. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Guide to the Chiroptical Properties of (3R,4R)-1-benzyl-4-fluoropiperidin-3-ol and Related Scaffolds

In the landscape of modern drug discovery, the precise control of molecular stereochemistry is not merely an academic exercise but a critical determinant of therapeutic efficacy and safety. The piperidine scaffold, a privileged structure in medicinal chemistry, is frequently chiral, and understanding the chiroptical properties of its derivatives is paramount for enantioselective synthesis and quality control. This guide provides a comparative analysis of the optical rotation of pure (3R,4R)-1-benzyl-4-fluoropiperidin-3-ol, a fluorinated chiral building block of significant interest. Due to the limited availability of experimental data for this specific compound in publicly accessible literature, this guide will draw comparisons with its close structural analogs, providing a framework for researchers to predict and interpret its chiroptical behavior.

Introduction: The Significance of Optical Rotation in Chiral Drug Development

Optical rotation is a fundamental property of chiral molecules, reflecting their ability to rotate the plane of polarized light.[1][2] This phenomenon, measured using a polarimeter, provides a rapid and non-destructive method for assessing the enantiomeric purity of a sample.[3] For drug development professionals, a consistent and predictable optical rotation value is a crucial quality attribute, ensuring the correct stereoisomer is being advanced through the development pipeline. The magnitude and sign (dextrorotatory (+) or levorotatory (-)) of the specific rotation are highly sensitive to the molecule's three-dimensional structure, including the absolute configuration of its stereocenters and its conformational preferences in solution.[2][4]

Comparative Analysis of Optical Rotation Values

While a specific, experimentally determined optical rotation value for (3R,4R)-1-benzyl-4-fluoropiperidin-3-ol is not readily found in the surveyed literature, we can infer its likely chiroptical properties by examining closely related, non-fluorinated analogs. The introduction of a fluorine atom can significantly influence a molecule's conformational equilibrium and electronic properties, which in turn affects its interaction with polarized light.[5]

Below is a comparison of the target molecule with a known, non-fluorinated analog:

Compound	Structure	Specific Rotation ([α]D)	Conditions
(3R,4R)-1-benzyl-4-fluoropiperidin-3-ol		Not reported in literature
(-)-(3R,4R)-1-benzyl-4-(benzylamino)piperidin-3-ol		-39.5°	neat

Note: The structure images are representative and should be cross-referenced with official chemical databases.

The levorotatory nature of the non-fluorinated analog, (-)-(3R,4R)-1-benzyl-4-(benzylamino)piperidin-3-ol, provides a valuable reference point. The (3R,4R) configuration in this class of compounds consistently leads to a negative optical rotation. It is therefore highly probable that pure (3R,4R)-1-benzyl-4-fluoropiperidin-3-ol will also exhibit a levorotatory (-) specific rotation. The exact magnitude of this rotation, however, will be modulated by the presence of the fluorine atom.

The Influence of Fluorine on Conformation and Optical Rotation

The substitution of a hydrogen atom with fluorine at the 4-position of the piperidine ring is not a trivial structural change. Fluorine's high electronegativity and small size introduce unique stereoelectronic effects that can dictate the conformational preference of the ring.

Key Considerations:

• Axial Preference of Fluorine: In protonated fluorinated piperidines, the fluorine atom often exhibits a preference for the axial position. This is attributed to stabilizing hyperconjugative interactions between the C-F σ* antibonding orbital and adjacent C-H or C-N bonding orbitals.

• Solvent Effects: The conformational equilibrium of fluorinated piperidines can be significantly influenced by the polarity of the solvent. Polar solvents can stabilize the more polar conformer, which may alter the equilibrium and, consequently, the observed optical rotation.

• Gauche Interactions: The relative orientation of the fluorine and hydroxyl groups in (3R,4R)-1-benzyl-4-fluoropiperidin-3-ol will influence the overall dipole moment and the molecule's chiroptical properties.

Understanding these conformational nuances is critical, as the overall optical rotation is a weighted average of the rotations of all contributing conformers in solution.

Experimental Protocol: Measurement of Specific Rotation

To ensure the generation of reliable and reproducible optical rotation data, adherence to a standardized experimental protocol is essential. The following outlines a comprehensive procedure for the measurement of specific rotation using a polarimeter.

Instrumentation and Materials

• Polarimeter (e.g., equipped with a sodium D-line lamp, λ = 589 nm)

• Sample cell (1 dm path length)

• Volumetric flask (e.g., 10 mL)

• Analytical balance

• High-purity solvent (e.g., methanol, chloroform, or ethanol)

• The chiral sample of interest

Step-by-Step Procedure

• Instrument Calibration:

  • Turn on the polarimeter and allow the lamp to stabilize.

  • Fill the sample cell with the pure solvent (blank).

  • Ensure no air bubbles are present in the light path.

  • Place the cell in the polarimeter and zero the instrument.

• Sample Preparation:

  • Accurately weigh a precise amount of the chiral sample (e.g., 100 mg).

  • Dissolve the sample in the chosen solvent in a volumetric flask to a known volume (e.g., 10 mL) to achieve a specific concentration (c, in g/mL).

• Measurement:

  • Rinse the sample cell with a small amount of the sample solution.

  • Fill the cell with the sample solution, again ensuring the absence of air bubbles.

  • Place the filled cell in the polarimeter.

  • Record the observed rotation (α) at a constant temperature (T).

• Calculation of Specific Rotation:

  • The specific rotation ([α]) is calculated using the following formula:[4] [α]λT = α / (l × c) Where:

    • α = observed rotation in degrees

    • l = path length of the cell in decimeters (dm)

    • c = concentration of the sample in g/mL

    • T = temperature in degrees Celsius

    • λ = wavelength of the light source (e.g., D for the sodium D-line)

Visualizing the Concepts

To further elucidate the principles and procedures discussed, the following diagrams are provided.

Conceptual Workflow of a Polarimeter

Caption: A step-by-step workflow for the experimental determination of a compound's specific rotation.

Conclusion and Future Outlook

While the definitive optical rotation value for (3R,4R)-1-benzyl-4-fluoropiperidin-3-ol awaits experimental determination and publication, this guide provides a robust framework for its prediction and analysis. By comparing it with its non-fluorinated analogs and understanding the profound influence of fluorine on molecular conformation, researchers can make informed decisions in their synthetic and analytical endeavors. The provided experimental protocol offers a standardized method for obtaining reliable chiroptical data, ensuring consistency and comparability across different laboratories. As fluorinated motifs continue to gain prominence in drug design, a thorough understanding of their impact on all molecular properties, including optical rotation, will be indispensable for the advancement of medicinal chemistry.

References

• Asymmetric Synthesis of 2-substituted piperidin-3-ols. (2002). Tetrahedron: Asymmetry.
• Asymmetric Synthesis of 2‐Substituted Piperidin‐3‐ols. (2002). ChemInform.

• Biot's Law. (n.d.). In Wikipedia. Retrieved February 15, 2026, from [Link]

• Carreira, E. M., & Müller, K. (2016). Effect of Partially Fluorinated N-Alkyl-Substituted Piperidine-2-carboxamides on Pharmacologically Relevant Properties. ChemMedChem.
• Cruz, D. (2018). Dot Language (graph based diagrams). Medium.
• Enders, D., Nolte, B., & Runsink, J. (2002). Asymmetric synthesis of 2-substituted piperidin-3-ols. Tetrahedron: Asymmetry, 13(6), 587–593.
• Glorius, F. (2019). Syn-3-Fluoro-4-aminopiperidine- a story from multiple orientations.

• Graphviz. (n.d.). DOT (graph description language). Wikipedia. Retrieved February 15, 2026, from [Link]

• Ji, H. (2023). A general method to predict optical rotations of chiral molecules from their structures. RSC Advances, 13, 4775-4780.
• Liles, S. (2010). Making pretty diagrams with GraphViz. Steve Liles' Blog.

• Master Organic Chemistry. (2017, February 7). Optical Rotation, Optical Activity, and Specific Rotation. Master Organic Chemistry. Retrieved February 15, 2026, from [Link]

• Nairoukh, Z., Strieth-Kalthoff, F., Bergander, K., et al. (2020). Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial-F Preference. Chemistry – A European Journal, 26(28), 6141-6146.
• PharmaGuideHub. (2025, January 1). PROCEDURE FOR OPERATION OF POLRIMETER (MAKE: – RUDOLPH RESEARCH ANALYTICA). PharmaGuideHub.
• Pharmaguideline. (n.d.).
• Raines, R. T., & Newberry, R. W. (2017). 4-Fluoroprolines: Conformational Analysis and Effects on the Stability and Folding of Peptides and Proteins. Topics in Heterocyclic Chemistry, 48, 1-25.
• Sortore, E. W., Young, I., Ortiz, A. G., & Sawyer, J. R. (2012). An efficient, scalable synthesis of (−)-(3R,4R)-1-benzyl-4-(benzylamino)piperidin-3-ol. Request PDF.
• Teti, D. (2025, November 14). Practical Guide to DOT Language (Graphviz) for Developers and Analysts. Daniele Teti.
• The Epidemiologist R Handbook. (n.d.). 35 Diagrams and charts. The Epidemiologist R Handbook.
• Torontech. (2025, January 2).
• University of Rochester. (n.d.).
• Vernier. (n.d.). Understanding Polarimetry - Experiment. Vernier.
• Wang, P.-A., Sun, X.-L., & Lu, L.-H. (2010). (3S,4S)-1-Benzyl-pyrrolidine-3,4-diol. Acta Crystallographica Section E: Structure Reports Online, 66(Pt 4), o928.
• Wuts, P. G. M. (2022). Exploration of piperidine 3D fragment chemical space:synthesis and 3D shape analysis of fragments derived from 20 regio. Organic & Biomolecular Chemistry.
• Zefirov, N. S., et al. (2011). Optically pure trans-1-benzyl-4-aminopiperidin-3-ols. Synthesis and absolute configuration.

Sources

• 1. Specific rotation - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. cbic.yale.edu [cbic.yale.edu]
• 4. Specific Rotation - Chemistry Steps [chemistrysteps.com]
• 5. Effect of Partially Fluorinated N-Alkyl-Substituted Piperidine-2-carboxamides on Pharmacologically Relevant Properties - PubMed [pubmed.ncbi.nlm.nih.gov]

Mass spectrometry fragmentation patterns of fluorinated benzylpiperidines

Technical Comparison Guide: Mass Spectrometry Fragmentation of Fluorinated Benzylpiperidines

Executive Summary Fluorinated benzylpiperidines (F-BZPs) represent a class of structural analogs to Benzylpiperidine (BZP), a controlled substance and non-selective serotonin receptor agonist. In forensic and drug development contexts, the primary analytical challenge lies in distinguishing the positional isomers (2-fluorobenzylpiperidine, 3-fluorobenzylpiperidine, and 4-fluorobenzylpiperidine). While Electron Ionization (EI) mass spectrometry provides robust identification of the compound class, it often fails to differentiate specific regioisomers due to identical fragmentation pathways.

This guide provides a mechanistic analysis of the fragmentation patterns, compares the performance of EI-MS against orthogonal techniques, and outlines a validated workflow for definitive identification.

Mechanistic Fragmentation Analysis

The mass spectral signature of N-benzylpiperidines is dominated by the stability of the benzyl cation and the piperidine iminium ion. Understanding these pathways is critical for interpreting the mass shift caused by fluorine substitution.

Core Fragmentation Pathways (EI, 70 eV)

Upon electron impact, the molecular ion

(approx. m/z 193 for F-BZP) undergoes two primary competitive cleavages:

• Benzylic Cleavage (Path A): Cleavage of the C-N bond generates a resonance-stabilized fluorobenzyl cation. In non-fluorinated BZP, this appears at m/z 91 (tropylium ion). In F-BZP, the addition of a fluorine atom (+18 Da mass shift vs H) shifts this base peak to m/z 109 .

• -Cleavage (Path B): Cleavage of the C-C bond adjacent to the nitrogen (on the benzyl side) generates the piperidine iminium ion. This fragment appears at m/z 84 and is characteristic of the unsubstituted piperidine ring.

Visualization of Fragmentation Dynamics

Caption: Competitive fragmentation pathways of N-(fluorobenzyl)piperidine under EI conditions (70 eV).

Comparative Analysis: Isomers and Analogs

The following table contrasts the mass spectral performance of fluorinated isomers against the parent BZP and other halogenated analogs.

Table 1: Diagnostic Ion Comparison

Compound	Molecular Ion ( )	Base Peak (100%)	Secondary Ion	Distinguishing Feature
Benzylpiperidine (BZP)	m/z 175	m/z 91	m/z 84	Classic tropylium ion at 91.
2-Fluoro-BZP	m/z 193	m/z 109	m/z 84	Base peak shift +18 Da. Indistinguishable from 3/4-F by MS alone.
3-Fluoro-BZP	m/z 193	m/z 109	m/z 84	Identical to 2-F and 4-F.
4-Fluoro-BZP	m/z 193	m/z 109	m/z 84	Identical to 2-F and 3-F.
4-Chloro-BZP	m/z 209	m/z 125	m/z 84	Distinct isotope pattern ( ratio of 3:1).
4-Bromo-BZP	m/z 253	m/z 169	m/z 84	Distinct isotope pattern ( ratio of 1:1).

Critical Insight: The "Ortho Effect"—often useful in distinguishing isomers of cathinones or amphetamines—is negligible in benzylpiperidines. The methylene spacer prevents the fluorine atom (on the ring) from interacting significantly with the nitrogen lone pair during the rapid fragmentation process in the ion source. Consequently, EI-MS cannot be used as the sole identification method for specific isomers.

Validated Differentiation Protocol

To achieve definitive identification of the specific isomer (2-F vs 3-F vs 4-F), the analytical workflow must rely on chromatographic separation (Retention Time) or orthogonal detection (Infrared Spectroscopy).

Isomer Identification Workflow

Caption: Step-by-step workflow for the definitive identification of fluorobenzylpiperidine isomers.

Experimental Methodology

1. Sample Preparation:

• Dissolve 1 mg of sample in 1 mL of methanol or ethyl acetate.

• Why: High concentrations can overload the column, causing peak broadening that obscures the subtle retention time differences between isomers.

2. GC-MS Conditions (Standardized):

• Column: DB-5MS or HP-5MS (30 m × 0.25 mm × 0.25 µm).

• Carrier Gas: Helium at 1.0 mL/min (constant flow).[1]

• Temperature Program: Start at 80°C (hold 1 min), ramp 15°C/min to 280°C (hold 5 min).

• Inlet: 250°C, Split ratio 20:1.

3. Data Interpretation (Retention Time Indices): On non-polar columns (5% phenyl-methylpolysiloxane), the elution order is governed by boiling point and dipole moment.

• Order of Elution: ortho (2-F)

  meta (3-F) para (4-F).

• Causality: The ortho-isomer typically has the lowest boiling point due to steric shielding and intramolecular dipole cancellation, causing it to elute first. The para-isomer, being more linear and having a larger net dipole exposed to the stationary phase, typically elutes last.

• Validation: You must run a mixed standard containing all three isomers to confirm resolution, as retention times can drift between instruments.

Alternative: GC-IRD

If reference standards are unavailable, Gas Chromatography coupled with Infrared Detection (GC-IRD) is the gold standard.

• 2-F: C-H out-of-plane bending bands near 750-760 cm⁻¹.

• 3-F: Distinct meta-substitution bands near 680-690 cm⁻¹ and 780 cm⁻¹.

• 4-F: Single strong band near 800-830 cm⁻¹ (characteristic of para-substitution).

References

• Scientific Working Group for the Analysis of Seized Drugs (SWGDRUG). (2023). Mass Spectral Library - Version 3.11. Retrieved from [Link]

• National Institute of Standards and Technology (NIST). (2023). NIST Chemistry WebBook, SRD 69. Retrieved from [Link]

• United Nations Office on Drugs and Crime (UNODC). (2021). Recommended Methods for the Identification and Analysis of Piperazines in Seized Materials. Retrieved from [Link]

• Drug Enforcement Administration (DEA). (2023). Microgram Journal - Characterization of Novel Psychoactive Substances. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Technical Guide: Validating Absolute Configuration of 3-Fluoro-4-Hydroxypiperidines

Executive Summary

The 3-fluoro-4-hydroxypiperidine scaffold is a privileged motif in modern drug discovery, often employed to modulate pKa, metabolic stability, and ligand-target binding kinetics. However, the introduction of the fluorine atom adjacent to the hydroxyl center creates a complex stereochemical environment. Misassignment of the absolute configuration (AC) at the C3 and C4 centers can lead to costly late-stage failures in drug development.

This guide provides a rigorous, objective comparison of the three primary methodologies for validating the absolute configuration of this scaffold: X-ray Crystallography , Mosher’s Ester NMR Analysis , and Vibrational Circular Dichroism (VCD) . Unlike standard operating procedures, this guide emphasizes self-validating systems—experimental checks built into the workflow to ensure data integrity.

Phase 1: Establishing Relative Stereochemistry (The Prerequisite)

Before attempting to determine absolute configuration (e.g.,

vs. ), you must unequivocally establish the relative configuration (cis vs. trans) and the dominant ring conformation.

The NMR Validation System

The piperidine ring typically adopts a chair conformation. The relationship between H3 and H4 is determined by scalar coupling constants (

).

• Trans-diaxial (

  ): Large coupling (8–11 Hz) indicates H3 and H4 are anti-periplanar (trans).

• Cis-equatorial/axial (

  ): Smaller coupling (2–5 Hz) indicates a gauche relationship (cis).

• Fluorine Coupling (

  ): Use F NMR as a "spy" nucleus.
  • Hz (Large)
  • Hz (Moderate)
  • Hz (Small)

Critical Check: If your

values are intermediate (e.g., 5-7 Hz), the ring may be flipping or in a twist-boat conformation due to the gauche effect (F-C-C-O preference). Perform Variable Temperature (VT) NMR to freeze the conformers before proceeding to absolute configuration.

Phase 2: Absolute Configuration Methodologies

Method A: Modified Mosher’s Method (Solution Phase Standard)

Principle: Derivatization of the C4-hydroxyl with chiral

-methoxy- -trifluoromethylphenylacetic acid (MTPA) creates diastereomeric esters.[1] The phenyl ring of the MTPA auxiliary exerts an anisotropic shielding effect on the protons of the piperidine ring. By comparing the chemical shifts ( ) of the -MTPA and -MTPA esters, the spatial arrangement is deduced.[1][2][3]

Mechanism of Action: The

value is calculated as: [1][2][3][4][5]

• Protons on the right side of the plane (defined by the MTPA model) will have

  .

• Protons on the left side will have

  .

Protocol: Double-Derivatization Workflow

• Synthesis: React 5-10 mg of substrate with

  -(-)-MTPA-Cl and -(+)-MTPA-Cl separately in pyridine/CDCl .

• Purification: Mini-column chromatography (silica) to remove excess acid chloride/acid. Note: Crude NMR is often sufficient if conversion is >95%.

• Analysis: Record

  H NMR (minimum 400 MHz, preferably 600 MHz).

• Validation: Tabulate

  for H2, H3, H5, and H6. Calculate .

Self-Validating Check: The signs of

must be spatially consistent. If H2 and H6 (one side of the ring) show positive values while H3 and H5 (other side) show negative values, the model is valid. If signs are random, the method has failed (likely due to conformational flexibility).

Method B: Single Crystal X-Ray Diffraction (Gold Standard)

Principle: Direct imaging of electron density. For absolute configuration, the method relies on anomalous dispersion (Friedel pairs).[6]

The Challenge of Fluorine: Fluorine is a "light" atom and does not diffract X-rays strongly enough to generate significant anomalous scattering with standard Mo-K

radiation.

The Solution: Heavy Atom Derivatization Do not attempt X-ray on the free base or HCl salt unless you have a Cu-source diffractometer and high redundancy. Instead, generate a salt with a heavy counter-ion.

• Recommended Salts: Hydrobromide (HBr), Hydroiodide (HI), or p-bromobenzoate esters.

Validation Metric: The Flack Parameter (

) [6][7][8]

• (with standard uncertainty ): Correct absolute structure.
• : Inverted structure (you have the enantiomer).
• : Racemic twin or ambiguous data.

Method C: Vibrational Circular Dichroism (VCD) (The "No-Crystal" Alternative)[9]

Principle: VCD measures the differential absorption of left and right circularly polarized infrared light.[9][10] It is sensitive to the chirality of the entire molecule in solution.

Workflow:

• Experiment: Acquire FTIR and VCD spectra of the sample in CDCl

  or DMSO- .

• Computation: Calculate the predicted VCD spectrum for the

  isomer using DFT (Density Functional Theory) at the B3LYP/6-31G(d) level or higher.

• Comparison: Overlay experimental and calculated spectra.

  • Match: Assignment is

    .

  • Mirror Image: Assignment is

    .

Comparative Analysis Guide

The following table objectively compares the three methods for a standard drug development workflow.

Feature	Mosher's Method (NMR)	X-Ray Crystallography	VCD Spectroscopy
Primary Requirement	Secondary OH group (Chemically active)	Single Crystal (Solid state)	Soluble sample (>10 mg/mL)
Confidence Level	High (if conformation rigid)	Absolute (Gold Standard)	High (Model dependent)
Turnaround Time	24 - 48 Hours	1 - 4 Weeks (Crystal growth dependent)	24 Hours (plus compute time)
Sample Destructive?	Yes (Derivatization required)	No (Recoverable)	No (Recoverable)
Cost	Low	High (Instrument/Service)	Medium (Instrument/Software)
Limitation	Fails if ring flips conformers; steric hindrance	Requires heavy atom for light molecules; crystallization failure	Requires accurate DFT modeling; solvent interference

Decision Matrix & Workflow Visualization

The following diagram illustrates the logical decision path for selecting the correct validation method based on sample properties.

Figure 1: Decision tree for selecting the optimal absolute configuration validation method.

Detailed Experimental Protocol: Mosher's Ester Synthesis

This protocol is optimized for small-scale (5–10 mg) analysis common in medicinal chemistry.

Materials:

• Substrate: 3-fluoro-4-hydroxypiperidine analog (free base or salt neutralized).

• Reagents:

  -(-)-MTPA-Cl and -(+)-MTPA-Cl (Mosher's Acid Chlorides).

• Solvent: Anhydrous Pyridine-d5 (allows direct NMR) or Pyridine/DCM.

Step-by-Step:

• Preparation: Place 5 mg of substrate into two separate 4 mL vials (labeled S-ester and R-ester ).

  • Note on Nomenclature: Reacting with

    -(-)-MTPA-Cl yields the -Mosher ester, and vice versa, due to Cahn-Ingold-Prelog priority changes at the ester carbonyl. Verify your specific reagent's stereochemistry.[3]

• Reaction: Add 0.5 mL anhydrous pyridine to each vial. Add 1.5 equivalents of the respective MTPA-Cl.

• Incubation: Shake at room temperature for 4 hours. Monitor by TLC or LCMS.

• Quench: Add 1 drop of water to hydrolyze excess acid chloride.

• Workup (Optional but Recommended): Dilute with EtOAc, wash with 1M HCl (to remove pyridine), sat. NaHCO

  , and brine. Dry over Na SO .

• NMR Analysis: Dissolve residues in CDCl

  . Acquire H NMR.

• Calculation:

  • Assign H3 (proton geminal to F) and H5 protons.

  • Calculate ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

    .[1][3][4]

  • Construct a 3D model (mental or ChemDraw) with the MTPA phenyl group eclipsing the carbonyl. Map the ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

    values.[1][3][5][11]

References

• Hoye, T. R., Jeffrey, C. S., & Shao, F. (2007). Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons.[1][2][3][5] Nature Protocols, 2, 2451–2458. [Link]

• Flack, H. D. (1983). On enantiomorph-polarity estimation. Acta Crystallographica Section A, 39(6), 876-881. [Link]

• Stephens, P. J., Devlin, F. J., Chabalowski, C. F., & Frisch, M. J. (1994). Ab Initio Calculation of Vibrational Absorption and Circular Dichroism Spectra Using Density Functional Force Fields. Journal of Physical Chemistry, 98(45), 11623–11627. [Link]

• Thibaudeau, C., Plavec, J., & Chattopadhyaya, J. (1994). A new generalization of the pseudorotational concept for the description of the conformational properties of five-membered rings. Journal of Organic Chemistry (Relevant for gauche effect/coupling analysis principles). [Link]

• Seco, J. M., Quiñoá, E., & Riguera, R. (2004). The assignment of absolute configuration by NMR.[5] Chemical Reviews, 104(1), 17-118. [Link]

Sources

• 1. Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons | Springer Nature Experiments [experiments.springernature.com]
• 3. experts.umn.edu [experts.umn.edu]
• 4. Frontiers | Assigning the Absolute Configurations of Chiral Primary Amines Based on Experimental and DFT-Calculated 19F Nuclear Magnetic Resonance [frontiersin.org]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. Flack parameter - Wikipedia [en.wikipedia.org]
• 7. journals.iucr.org [journals.iucr.org]
• 8. pure.ed.ac.uk [pure.ed.ac.uk]
• 9. biotools.us [biotools.us]
• 10. spark904.nl [spark904.nl]
• 11. chem.libretexts.org [chem.libretexts.org]

Safety & Regulatory Compliance

Proper Disposal Procedures: (3R,4R)-1-benzyl-4-fluoropiperidin-3-ol

[1]

Executive Summary & Core Directive

Do not dispose of (3R,4R)-1-benzyl-4-fluoropiperidin-3-ol in standard organic waste streams.

This compound contains a fluorine substituent and a basic amine moiety .[1] Improper disposal in non-halogenated solvent streams can damage incinerator infrastructure (via Hydrogen Fluoride formation) and create dangerous exothermic reactions if mixed with acidic waste.[1]

Immediate Action Plan:

• Segregate as "Halogenated Organic Waste."[1]

• Label clearly with "Fluorinated" to alert downstream disposal facilities.[1]

• Incinerate only at facilities equipped with HF scrubbers.

Chemical Profile & Hazard Analysis (The "Why")

To ensure safety, we must understand the causality behind the disposal protocols. This section links molecular structure to safety risks.[1][2]

Feature	Structural Cause	Operational Risk	Mitigation Strategy
HF Generation	C-F Bond (Fluorine)	Combustion releases corrosive Hydrogen Fluoride (HF) gas, destroying standard incinerator linings.	Strict Segregation: Must go to high-temp incineration with alkaline scrubbing.[1]
Basicity	Piperidine Nitrogen	Exothermic reaction with acids; potential to polymerize or spatter if mixed with acid waste.[1]	pH Control: Never mix with acidic waste streams (e.g., waste H₂SO₄/HCl).[1]
Lipophilicity	Benzyl Group	High potential for bioaccumulation in aquatic life (Aquatic Toxicity H410).[1]	Zero Discharge: Absolute prohibition on sink/sewer disposal.[1]
Chirality	(3R, 4R) Stereocenters	Specific biological activity; enantiomers may have different toxicological profiles.[1]	Treat as High Potency: Assume maximum toxicity for the class until proven otherwise.[1]

Pre-Disposal Protocol: The "Self-Validating System"

A self-validating system ensures that errors are caught before the waste leaves the bench. Follow this workflow:

Step 1: Quenching & Stabilization

If the compound is part of a reaction mixture:

• Neutralize: Ensure the pH is between 8–10. If the solution is acidic, slowly add saturated Sodium Bicarbonate (NaHCO₃) until neutral/basic.

  • Reasoning: Prevents exothermic acid-base reactions in the waste drum.[1]

• Solubilize: If the waste is a solid residue, dissolve it in a minimal amount of compatible halogenated solvent (e.g., Dichloromethane) or Methanol.

  • Note: Solid waste disposal is acceptable if your facility has "Solid Hazardous Waste" drums.[1] If so, double-bag the solid in antistatic polyethylene bags.

Step 2: Container Selection

• Material: High-Density Polyethylene (HDPE) or Glass.[1]

  • Avoid: Metal containers (unless lined), as residual amines can corrode certain alloys over time.[1]

• Headspace: Leave at least 10% headspace to allow for thermal expansion.[1]

Step 3: Labeling (Critical)

The label must contain three specific data points to pass the "E-E-A-T" safety check:

• Full Chemical Name: (3R,4R)-1-benzyl-4-fluoropiperidin-3-ol.[1]

• Hazard Class: Irritant, Halogenated.[1]

• Specific Warning: "CONTAINS FLUORINE - HF GENERATION POTENTIAL."[1]

Disposal Workflow Visualization

The following decision tree illustrates the logical flow for segregating this specific compound.

Caption: Operational decision tree for segregating fluorinated piperidine waste to ensure downstream safety and compliance.

Regulatory Framework & Compliance

EPA (United States) - RCRA

While this specific isomer is not a P-listed or U-listed waste by CAS number, it is regulated by characteristic:

• Waste Code: If dissolved in a flammable solvent (e.g., Methanol), it carries code D001 (Ignitable).

• Halogenated Solvents: If dissolved in Methylene Chloride, it carries F002 .[1]

• Generator Status: You must classify this as "Halogenated Organic Waste" to ensure the destruction facility uses the correct combustion protocol (40 CFR 264.343).

EU Waste Framework Directive

• EWC Code: 07 05 03* (Organic halogenated solvents, washing liquids and mother liquors).[1]

• Incineration Requirement: Directive 2000/76/EC requires flue gas cleaning for fluorinated compounds to limit HF emissions.[1]

Emergency Contingencies (Spill Response)

Scenario	Immediate Action	Decontamination
Minor Spill (<10g)	Evacuate area. Don PPE (Nitrile gloves, goggles).[1]	Absorb with vermiculite or sand .[1][3] Do NOT use paper towels (fire risk if oxidizers present).[1]
Skin Contact	Remove contaminated clothing immediately.[1][3]	Wash with soap and water for 15 mins.[1][4] Note: Unlike HF acid, this compound does not require Calcium Gluconate gel unless degraded.[1]
Eye Contact	Flush with water for 15 mins.[5][1][4]	Seek medical attention.[5][1][3][4][6] The basic amine can cause corneal damage.[1]

References

• Thermo Fisher Scientific. (2025).[1][6] Safety Data Sheet: 1-Benzylpiperidin-3-ol. Retrieved from

• U.S. Environmental Protection Agency (EPA). (2024).[1] Resource Conservation and Recovery Act (RCRA) Orientation Manual: Hazardous Waste Characteristics. Retrieved from

• BenchChem. (2025).[1][2] Proper Disposal of Fluorinated Organic Amines: A Guide for Laboratory Professionals. Retrieved from

• Karlsruhe Institute of Technology (KIT). (2021).[1] Combustion of Fluoropolymers and PFAS Formation in Incineration. Retrieved from [7]

• Sigma-Aldrich. (2024).[1] General Chemical Waste Disposal Guidelines. Retrieved from

Sources

• 1. deq.mt.gov [deq.mt.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. sds.fluorochem.co.uk [sds.fluorochem.co.uk]
• 4. capotchem.cn [capotchem.cn]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. fishersci.com [fishersci.com]
• 7. pfascentral.org [pfascentral.org]

Navigating the Safe Handling of (3R,4R)-1-benzyl-4-fluoropiperidin-3-ol: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the introduction of novel chemical entities into the laboratory workflow demands a meticulous approach to safety. This guide provides essential, immediate safety and logistical information for the handling and disposal of (3R,4R)-1-benzyl-4-fluoropiperidin-3-ol, a fluorinated piperidine derivative. By understanding the inherent chemical properties and potential hazards of its structural analogs, we can establish a robust framework for its safe utilization.

Immediate Safety Concerns and Personal Protective Equipment (PPE)

The primary hazards associated with piperidine derivatives include severe skin and eye irritation, potential for burns, and toxicity if inhaled or ingested.[1][2] The presence of a benzyl group and fluorine atom may introduce additional, specific toxicological properties that are not yet fully characterized. Therefore, a conservative and comprehensive approach to personal protection is paramount.

Engineering Controls: The First Line of Defense

All manipulations involving (3R,4R)-1-benzyl-4-fluoropiperidin-3-ol should be conducted within a certified chemical fume hood to minimize inhalation exposure.[1] The fume hood provides a controlled environment, drawing vapors and aerosols away from the user.

Personal Protective Equipment (PPE) Selection

A multi-layered approach to PPE is required to prevent dermal, ocular, and respiratory exposure.

PPE Component	Specification	Rationale
Eye and Face Protection	Indirect-vent, impact and splash-resistant goggles, worn in conjunction with a face shield.[1]	Provides comprehensive protection against splashes and vapors that can cause severe eye irritation or damage.[1]
Hand Protection	Solvent-resistant gloves (e.g., nitrile or butyl rubber).[2]	Protects against skin contact which can lead to irritation and burns.[1][2] It is crucial to inspect gloves for any signs of degradation before use.
Body Protection	A lab coat, worn fully buttoned.	Provides a barrier against accidental spills and splashes.
Respiratory Protection	While a fume hood is the primary control, a respirator with an appropriate cartridge for organic vapors may be necessary for certain high-concentration procedures or in the event of a spill.	Ensures protection against inhalation of potentially harmful vapors.

Workflow for Donning and Doffing PPE

Caption: A decision tree outlining the immediate steps for responding to a spill or exposure event.

Disposal Plan: Managing Fluorinated Waste Streams

Fluorinated organic compounds require special consideration for disposal due to their persistence and potential environmental impact. [3] Waste Segregation:

• Solid Waste: Any solid (3R,4R)-1-benzyl-4-fluoropiperidin-3-ol, contaminated consumables (e.g., weigh boats, filter paper), and spill cleanup materials should be collected in a clearly labeled, sealed container for hazardous waste.

• Liquid Waste: Solutions containing the compound, as well as any solvents used for cleaning, should be collected in a separate, labeled container for halogenated organic waste.

• Contaminated PPE: Used gloves, disposable lab coats, and any other contaminated PPE should be placed in a designated, sealed bag for hazardous waste disposal.

Disposal Method: The recommended method for the disposal of fluorinated organic compounds is high-temperature incineration by a licensed hazardous waste disposal company. [3][4]This process is designed to break the strong carbon-fluorine bonds, which are resistant to other forms of degradation. [3][5]Landfilling of such "forever chemicals" is not a preferred method as it only contains the substance without eliminating the potential for future environmental release. [4] By implementing these comprehensive safety and handling protocols, researchers can confidently and responsibly work with (3R,4R)-1-benzyl-4-fluoropiperidin-3-ol, ensuring a safe laboratory environment and minimizing environmental impact.

References

• Vertex AI Search. (2023, March 16).
• OSHA. HAZARD SUMMARY IDENTIFICATION REASON FOR CITATION HOW TO DETERMINE IF YOU ARE BEING EXPOSED WORKPLACE EXPOSURE LIMITS WAYS OF RE. OSHA 1910.132.
• U.S. Environmental Protection Agency. Per- and Polyfluoroalkyl Substances (PFAS)
• Penta Chemicals. (2024, May 7).
• New Mexico Environment Department. (2024, April 8).
• Carl ROTH.
• MDPI. (2021, May 11).
• Santa Cruz Biotechnology. 4-Piperidinopiperidine.
• MCF Environmental Services. (2023, December 27). Guidelines for Disposing of PFAs.

Sources

• 1. nj.gov [nj.gov]
• 2. pentachemicals.eu [pentachemicals.eu]
• 3. epa.gov [epa.gov]
• 4. mcfenvironmental.com [mcfenvironmental.com]
• 5. env.nm.gov [env.nm.gov]